Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Discovery of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Abstract

This technical guide provides a comprehensive overview of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin derived from the metabolism of α-linolenic acid. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into its stereospecific synthesis, discovery, and potential biological significance. Given the absence of a direct, published synthesis for this specific stereoisomer, this guide proposes a robust and scientifically grounded synthetic pathway leveraging the principles of the Sharpless Asymmetric Epoxidation. Detailed experimental protocols, mechanistic explanations, and characterization data are provided to facilitate its synthesis and further investigation.

Introduction: The Significance of Oxylipins

Oxylipins are a diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1] In plants, these molecules are integral to defense mechanisms against pathogens and herbivores.[2] In mammals, they play crucial roles in inflammation, immune responses, and tissue homeostasis.[1] The specific stereochemistry of oxylipins is paramount to their biological activity, with different stereoisomers often exhibiting distinct or even opposing effects.

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a methylated derivative of a complex C18 oxylipin. Its structure, featuring a vicinal epoxy-alcohol moiety and specific cis-double bond configurations, suggests a precise enzymatic origin and a potentially significant, yet underexplored, biological role. This guide aims to provide the foundational knowledge for the chemical synthesis and further biological evaluation of this specific stereoisomer.

Proposed Stereospecific Synthesis

The synthesis of a molecule with three contiguous chiral centers, such as Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, requires a highly controlled and stereospecific approach. The Sharpless Asymmetric Epoxidation is a cornerstone of modern organic synthesis for the enantioselective epoxidation of allylic alcohols.[3] This methodology is ideally suited for establishing the stereochemistry of the epoxide and the adjacent hydroxyl group in our target molecule.

The proposed synthetic strategy commences with a commercially available or readily synthesized chiral precursor, Methyl (S)-11-hydroxy-9(Z),12(Z),15(Z)-octadecatrienoate, which can be derived from α-linolenic acid. The key transformation is the diastereoselective epoxidation of the C12-C13 double bond, directed by the existing stereocenter at C11.

Retrosynthetic Analysis

A retrosynthetic analysis reveals a logical path to the target molecule:

Caption: Retrosynthetic pathway for the target molecule.

Proposed Synthetic Pathway

The forward synthesis is envisioned as a multi-step process:

Caption: Proposed synthetic workflow.

Detailed Experimental Protocols

Step 1: Synthesis of Methyl (S)-11-hydroxy-9(Z),12(Z),15(Z)-octadecatrienoate

• Enzymatic Oxidation: Methyl α-linolenate is treated with a specific lipoxygenase enzyme that selectively introduces a hydroperoxy group at the C-11 position. The choice of enzyme is critical for achieving the desired (S) stereochemistry.

• Reduction: The resulting hydroperoxide is then reduced to the corresponding alcohol using a mild reducing agent such as sodium borohydride (NaBH₄) in an alcoholic solvent. Purification by column chromatography will yield the chiral allylic alcohol precursor.

Step 2: Sharpless Asymmetric Epoxidation

• Catalyst Preparation: A solution of titanium(IV) isopropoxide (Ti(OiPr)₄) and (+)-diethyl tartrate ((+)-DET) in dichloromethane is prepared under an inert atmosphere at low temperature (e.g., -20 °C). The use of (+)-DET is predicted to favor the delivery of the oxygen atom to the si-face of the C12-C13 double bond, leading to the desired (12S, 13S) epoxide.[3]

• Epoxidation: The chiral allylic alcohol from Step 1 is added to the catalyst mixture, followed by the slow addition of tert-butyl hydroperoxide (t-BuOOH). The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted. Purification via flash column chromatography will afford the target molecule, Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Discovery and Natural Occurrence

While the specific discovery of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is not prominently documented in readily accessible literature, its structural motifs are characteristic of oxylipins found in both plants and marine organisms. These compounds often arise from enzymatic cascades initiated by lipoxygenases and subsequent transformations by other enzymes like epoxy alcohol synthases.[1]

In plants, such molecules are key players in defense signaling pathways.[2] For instance, linoleic and linolenic acids are converted into hydroperoxy derivatives by lipoxygenases upon tissue damage, which are then further metabolized to a variety of bioactive compounds, including jasmonic acid.[4] It is plausible that the target molecule is a yet-to-be-fully-characterized component of these complex signaling networks.

Physicochemical and Spectroscopic Characterization

The successful synthesis of the target molecule must be confirmed by a suite of analytical techniques.

Property	Predicted Value/Characteristic
Molecular Formula	C₁₉H₃₂O₄
Molecular Weight	324.45 g/mol
¹H NMR	Characteristic signals for the epoxy protons (δ 2.9-3.2 ppm), the proton on the carbon bearing the hydroxyl group (δ ~4.0 ppm), olefinic protons (δ 5.3-5.6 ppm), and the methyl ester protons (δ ~3.7 ppm).[2][5]
¹³C NMR	Resonances for the epoxy carbons (δ ~55-60 ppm), the carbon with the hydroxyl group (δ ~70 ppm), olefinic carbons (δ 120-135 ppm), and the ester carbonyl (δ ~174 ppm).
Mass Spectrometry (MS)	The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 324. Key fragmentation patterns would involve cleavage adjacent to the epoxide and hydroxyl groups, providing structural confirmation.[6]

Biological Significance and Potential Applications

The biological activity of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate has not been extensively studied. However, based on the known functions of related oxylipins, several potential roles can be hypothesized:

• Anti-inflammatory Activity: Many epoxy fatty acids exhibit potent anti-inflammatory effects. The specific stereochemistry of the target molecule could modulate inflammatory pathways, making it a target for drug discovery in inflammatory diseases.[7][8]

• Plant Defense: As a derivative of α-linolenic acid, it may be involved in plant defense signaling, potentially inducing resistance to pathogens or pests.[2]

• Pain Modulation: Some hydroxy-epoxy derivatives of linoleic acid have been shown to activate trigeminal neurons, suggesting a role in pain perception.[9] Investigating the effect of this specific stereoisomer on neuronal activity could be a promising avenue of research.

The stereospecific synthesis outlined in this guide is the first critical step toward elucidating the precise biological functions of this complex molecule and exploring its therapeutic potential.

Conclusion

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate represents a challenging yet rewarding target for chemical synthesis. The proposed pathway, centered around the Sharpless Asymmetric Epoxidation, offers a reliable and stereocontrolled route to access this molecule for further study. The elucidation of its biological role will contribute to a deeper understanding of oxylipin signaling and may unveil new therapeutic opportunities. This guide provides the necessary theoretical and practical framework for researchers to embark on the synthesis and exploration of this fascinating natural product analog.

References

• Blée, E. (2002). Impact of phyto-oxylipins in plant defense. Trends in Plant Science, 7(7), 315-322.
• Brash, A. R. (2009). The octadecanoid pathway and the products of plant lipoxygenases. The Plant Journal, 58(4), 589-608.

• Cui, P. H., Duke, R. K., Tattam, B. N., & Duke, C. C. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chemistry and physics of lipids, 152(2), 65–70. [Link]

• Gabbs, M., Leng, T., Devassy, J. G., Monirujjaman, M., & Aukema, H. M. (2015). The octadecanoids: a rising class of lipid mediators.
• Gao, Y., Hanson, R. M., Klunder, J. M., Ko, S. Y., Masamune, H., & Sharpless, K. B. (1987). Catalytic asymmetric epoxidation and kinetic resolution: modified procedures including in situ derivatization. Journal of the American Chemical Society, 109(19), 5765–5780.
• Howe, G. A., & Schilmiller, A. L. (2002). Oxylipin metabolism in plant signaling. Current opinion in plant biology, 5(3), 230–236.
• Katsuki, T., & Sharpless, K. B. (1980). The first practical method for asymmetric epoxidation. Journal of the American Chemical Society, 102(18), 5974–5976.
• Mosblech, A., Feussner, I., & Heilmann, I. (2009). Oxylipins: structurally diverse metabolites from fatty acid oxidation. Plant Physiology and Biochemistry, 47(6), 511-517.

• PubChem. (n.d.). (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid. Retrieved from [Link]

• Xia, W., & Budge, S. M. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 93(3), 329–338. [Link]

• Wasternack, C., & Feussner, I. (2018). The oxylipin pathways: biochemistry and function. Annual review of plant biology, 69, 363-386.
• Wasternack, C. (2007). Jasmonates: an update on biosynthesis, signal transduction and action in plant stress response, growth and development. Annals of botany, 100(4), 681–697.

• Dong, M., Oda, Y., & Hirota, M. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Bioscience, biotechnology, and biochemistry, 64(4), 882–886. [Link]

• Ramsden, C. E., Hennebelle, M., Schuster, S., Keyes, G. S., Johnson, C. D., Kirpich, I. A., ... & Taha, A. Y. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Pain, 161(5), 1032–1043. [Link]

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An In-depth Technical Guide to the Stereochemistry of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Abstract

This technical guide provides a comprehensive overview of the stereochemistry of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin derived from the oxidative metabolism of polyunsaturated fatty acids. The precise spatial arrangement of its chiral centers is critical to its biological function, influencing its role in signaling pathways related to inflammation and pain. This document will delve into the structural elucidation, stereospecific synthesis, and analytical techniques required for the unambiguous assignment of its stereochemistry. Detailed experimental protocols and data interpretation are provided to aid researchers in the fields of lipidomics, drug discovery, and chemical biology.

Introduction: The Significance of Stereoisomerism in Bioactive Lipids

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to the family of epoxy fatty acids, which are increasingly recognized as important signaling molecules in various physiological and pathophysiological processes.[1] These molecules are metabolites of polyunsaturated fatty acids, formed through enzymatic pathways involving cytochrome P450 monooxygenases, lipoxygenases, and cyclooxygenases.[2][3] The biological activity of these lipids is intimately tied to their specific stereochemistry. Different stereoisomers of the same molecule can elicit distinct, and sometimes opposing, biological responses. For instance, certain epoxy fatty acid derivatives have demonstrated anti-inflammatory properties, making them promising targets for therapeutic intervention in cardiovascular disease and other inflammatory conditions.[1]

The subject of this guide possesses three contiguous chiral centers at carbons 11, 12, and 13, giving rise to 23 = 8 possible stereoisomers. The specific isomer, with the (11S, 12S, 13S) configuration, underscores the necessity for precise stereochemical control in its synthesis and rigorous analytical methods for its characterization. This guide will provide the foundational knowledge and practical protocols to address these challenges.

Structural Elucidation: Unraveling the 3D Architecture

The definitive assignment of the stereochemistry of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate relies on a combination of spectroscopic techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy being the cornerstone for determining relative stereochemistry in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy, coupled with two-dimensional techniques such as COSY and NOESY, provides detailed information about the connectivity and spatial proximity of atoms within the molecule. The chemical shifts of the protons on the epoxide ring and the adjacent carbinol proton are particularly diagnostic.[4] For epoxy fatty acid methyl esters, the signals for the epoxy protons typically appear in the range of 2.90–3.28 ppm in the 1H NMR spectrum.[1]

The relative stereochemistry of the hydroxyl and epoxy groups (erythro or threo) can be determined by the coupling constants (J-values) between the protons on C-11, C-12, and C-13. For a related compound, methyl (11S,12S)-epoxy-13S-hydroxy-9Z-octadecenoate, the erythro configuration was supported by a specific coupling constant of J = 3.21 Hz between the adjacent alcohol and epoxy protons.[5] In contrast, the threo isomer exhibited a larger coupling constant of J = 4.80 Hz.[5] This principle can be applied to the analysis of the title compound to deduce the relative arrangement of the substituents.

Table 1: Predicted Diagnostic 1H NMR Chemical Shifts and Coupling Constants

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (Hz)
H-11	~4.0	m	J11,12 ≈ 3-4
H-12	~3.1	m	J11,12 ≈ 3-4, J12,13 ≈ 2-3
H-13	~3.0	m	J12,13 ≈ 2-3
-OCH3	3.67	s	-

Note: These are predicted values based on related structures and will require experimental verification.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and elemental composition of the molecule. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are routinely used. While MS itself does not directly provide stereochemical information, it is a crucial analytical tool when coupled with chiral separation techniques.

Stereospecific Synthesis: A Chemoenzymatic Approach

The synthesis of a single, defined stereoisomer of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate necessitates a stereocontrolled approach. A plausible and effective strategy involves a chemoenzymatic pathway, leveraging the stereospecificity of enzymes for key transformations.

Enzymatic Dihydroxylation and Lipoxygenase-Mediated Oxidation

A common starting material for the synthesis of such oxylipins is linoleic acid or a related polyunsaturated fatty acid. The initial steps often involve the introduction of hydroxyl groups with defined stereochemistry using lipoxygenases. For example, soybean lipoxygenase-1 can convert 13-L-hydroperoxy-9-cis, 11-trans-octadecadienoic acid into threo-11-hydroxy-trans-12:13-epoxy-9-cis-octadecenoic acid.[6] By selecting the appropriate lipoxygenase and substrate, a precursor with the desired stereochemistry at one or more centers can be generated.

Sharpless Asymmetric Epoxidation

For the stereospecific introduction of the epoxide, the Sharpless asymmetric epoxidation is a powerful tool. This reaction utilizes a titanium tetraisopropoxide catalyst in the presence of a chiral diethyl tartrate to direct the epoxidation of an allylic alcohol to a specific face of the double bond. This method allows for the predictable and high-yielding synthesis of epoxides with a defined absolute stereochemistry.

Experimental Protocols

Protocol for NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve approximately 1-5 mg of the purified methyl ester in 0.5 mL of deuterated chloroform (CDCl3) or deuterated methanol (CD3OD).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquisition: Acquire 1H, 13C, COSY, and NOESY spectra on a high-field NMR spectrometer (≥400 MHz).

• Data Processing: Process the data using appropriate NMR software. Perform baseline correction and phasing.

• Analysis: Integrate the proton signals to determine relative proton counts. Measure coupling constants from the high-resolution 1H spectrum. Assign peaks based on chemical shifts, multiplicities, and correlations from 2D spectra.

Protocol for Chiral High-Performance Liquid Chromatography (HPLC)

The separation of the different stereoisomers is critical for both analytical and preparative purposes. Chiral HPLC is the method of choice for this task.

• Column Selection: Polysaccharide-based chiral stationary phases (CSPs), such as those with cellulose or amylose derivatives (e.g., Chiralpak AD, Chiralcel OD), are highly effective for resolving enantiomers of epoxy and hydroxy fatty acids.

• Mobile Phase: A normal-phase mobile phase, typically a mixture of hexane and an alcohol modifier like isopropanol or ethanol, is commonly used. The ratio of hexane to alcohol is optimized to achieve the best separation. For basic compounds, a small amount of a basic modifier (e.g., diethylamine) may be added, while for acidic compounds, an acidic modifier (e.g., trifluoroacetic acid) can improve peak shape.[7]

• Detection: UV detection at a wavelength where the chromophores in the molecule absorb (typically around 210-235 nm for isolated double bonds) is standard.

• Method Development:

  • Start with a mobile phase of 90:10 (v/v) hexane:isopropanol.

  • Inject a racemic or diastereomeric mixture of the compound.

  • If separation is not achieved, systematically vary the alcohol content and try different alcohol modifiers (e.g., ethanol, n-propanol).

  • The flow rate and column temperature can also be adjusted to optimize resolution.

Conclusion and Future Directions

The stereochemistry of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a critical determinant of its biological activity. This guide has outlined the key principles and experimental approaches for its structural elucidation, stereospecific synthesis, and analytical separation. While the information provided is based on the current state of knowledge and analogies to closely related compounds, further research is needed to obtain detailed spectroscopic data and a specific synthesis protocol for this exact molecule. The development of robust analytical methods for the stereoisomer-specific quantification of this and other epoxy fatty acids in biological matrices will be crucial for understanding their roles in health and disease and for the development of novel therapeutics targeting these pathways.

References

• Croteau, R., & Kolattukudy, P. E. (1975). Biosynthesis of hydroxyfatty acid polymers. Enzymatic epoxidation of 18-hydroxyoleic acid to 18-hydroxy-cis-9,10-epoxystearic acid by a particulate preparation from spinach (Spinacia oleracea). Archives of Biochemistry and Biophysics, 170(1), 61–72.
• Gabbs, M., et al. (2021). The Biosynthesis of Enzymatically Oxidized Lipids. Frontiers in Molecular Biosciences, 8, 700761.
• Morisseau, C. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. International Journal of Molecular Sciences, 22(16), 8839.
• Ramsden, C. E., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Pain, 161(4), 856–865.
• O'Donnell, V. B., et al. (2018). Generation of hydroperoxy, hydroxy and epoxy derivatives of DHA by enzymatic and non-enzymatic mechanisms.
• Brash, A. R., et al. (2014). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Chemistry and Physics of Lipids, 183, 114–125.
• Turunen, H., et al. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(26), 10291–10302.
• Christie, W. W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS.
• Piazza, G. J., Foglia, T. A., & Nunez, A. (1997). Enantioselective formation of an α, β-epoxy alcohol by reaction of methyl 13(S)-hydroperoxy-9(Z), 11(E)-octadecadienoate with titanium isopropoxide. Journal of the American Oil Chemists' Society, 74(3), 303–307.
• Garscha, U., et al. (2014). Stereoselective oxidation of regioisomeric octadecenoic acids by fatty acid dioxygenases. Journal of Lipid Research, 55(12), 2579–2589.

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• Ahuja, S., & Dong, M. W. (2005). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 23(10), 1064–1075.
• Harada, N. (2019).

• INDOFINE Chemical Company. (n.d.). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. Retrieved from [Link]

• Garssen, G. J., Veldink, G. A., Vliegenthart, J. F., & Boldingh, J. (1976). The formation of threo-11-hydroxy-trans-12: 13-epoxy-9-cis-octadecenoic acid by enzymic isomerisation of 13-L-hydroperoxy-9-cis, 11-transoctadecadienoic acid by soybean lipoxygenase-1. European Journal of Biochemistry, 62(1), 33–36.
• Lee, S. H., & Blair, I. A. (2000). Synthesis of the Four Stereoisomers of 2,3-Epoxy-4-hydroxynonanal, Potential Genotoxic Products of Lipid Peroxidation, and Their Reactivity with Deoxyguanosine. Chemical Research in Toxicology, 13(8), 698–702.
• Dong, M., Oda, Y., & Hirota, M. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Bioscience, Biotechnology, and Biochemistry, 64(4), 882–886.

• NIST. (n.d.). 9,12-Octadecadienoic acid (Z,Z)-, 2-hydroxy-1-(hydroxymethyl)ethyl ester. Retrieved from [Link]

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A Comprehensive Technical Guide to the IUPAC Nomenclature of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise nomenclature of complex lipids is paramount for unambiguous scientific communication, particularly in the fields of drug discovery and lipidomics where subtle stereochemical differences can lead to vastly different biological activities. This guide provides an in-depth, systematic approach to the IUPAC (International Union of Pure and Applied Chemistry) nomenclature of the various isomers of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate. We will deconstruct the naming process into a logical workflow, addressing the prioritization of functional groups, the numbering of the carbon chain, the assignment of locants for substituents, and the critical designation of stereochemistry (E/Z for alkenes and R/S for chiral centers). This document is intended to serve as a practical reference for researchers, ensuring accuracy and consistency in the identification and communication of these intricate biomolecules.

Introduction: The Significance of Precise Lipid Nomenclature

Methyl 12,13-Epoxy-11-hydroxy-octadecadienoates are multifaceted fatty acid esters that possess multiple functional groups and stereocenters, leading to a large number of possible isomers. Each isomer can exhibit unique biological properties, making their accurate identification essential. The IUPAC system of nomenclature provides a standardized, universally understood language to define the exact structure of a molecule, including its stereochemistry. A firm grasp of these rules is not merely an academic exercise but a fundamental requirement for reproducible research and the development of targeted therapeutics. Trivial names, while common, can be ambiguous and vary between research groups, underscoring the necessity of a systematic approach.[1]

Foundational Principles of IUPAC Nomenclature for Complex Lipids

The naming of a complex organic molecule like Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate follows a hierarchical set of rules. The key is to identify the principal functional group, which determines the suffix of the name, and then to correctly identify and locate all other substituents.[2][3][4]

Prioritization of Functional Groups

The IUPAC has established a priority order for functional groups.[2][3] For the molecule , the functional groups are an ester, a hydroxyl group, an epoxide, and two double bonds. The order of priority is as follows:

• Carboxylic Acid Derivative (Ester) : Highest priority, determines the parent name.

• Alcohol (Hydroxy group)

• Epoxide

• Alkenes (Double bonds)

Therefore, the molecule will be named as a derivative of a fatty acid ester.

A Step-by-Step Guide to Naming Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate Isomers

Let's systematically construct the IUPAC name for an isomer of this compound.

Step 1: Identify the Parent Chain and Suffix

The longest carbon chain containing the principal functional group (the ester) is an 18-carbon chain, hence the root "octadeca-". Since there are two double bonds, it is an "octadecadienoate". The "methyl" prefix indicates the ester is a methyl ester. The numbering of the carbon chain begins at the carbonyl carbon of the ester group (C1).[5][6][7]

Step 2: Locate and Name the Substituents

The substituents on the octadecadienoate chain are:

• An epoxy group at carbons 12 and 13, denoted as "12,13-epoxy".

• A hydroxy group at carbon 11, denoted as "11-hydroxy".

These prefixes are placed in alphabetical order in the final name.

Step 3: Specify the Location and Geometry of Double Bonds

The positions of the two double bonds must be indicated. For example, if the double bonds are at carbons 9 and 15, the name would include "octadeca-9,15-dienoate". The geometry of each double bond is specified using the E/Z notation, which is more rigorous than cis/trans.[8] This is placed in parentheses at the beginning of the name, for instance, (9Z,15E).

Step 4: Assign Stereochemistry of Chiral Centers (R/S Configuration)

The molecule has three chiral centers: C11 (bearing the hydroxyl group) and C12 and C13 (the carbons of the epoxide). The absolute configuration of each chiral center is determined using the Cahn-Ingold-Prelog (CIP) priority rules and designated as either R (rectus) or S (sinister).[9][10]

• Assigning Priorities: For each chiral center, the four attached groups are ranked based on the atomic number of the atom directly bonded to the chiral center. Higher atomic numbers receive higher priority.[10]

• Determining R/S: With the lowest priority group pointing away from the viewer, if the sequence from priority 1 to 2 to 3 is clockwise, the configuration is R. If it is counter-clockwise, the configuration is S.[8][10]

The stereochemical descriptors for all chiral centers are placed in parentheses at the beginning of the name, along with their locants. For example, (11R,12S,13R).

Step 5: Assemble the Full IUPAC Name

The complete IUPAC name is constructed by combining all the elements in the correct order:

(Stereochemistry of double bonds and chiral centers) - Substituents in alphabetical order - Parent chain with locants for double bonds

Example: For an isomer with a Z double bond at C9, an E double bond at C15, and stereochemistries of 11R, 12S, and 13R, the name would be:

Methyl (9Z,15E)-(11R,12S,13R)-12,13-epoxy-11-hydroxyoctadeca-9,15-dienoate

Visualization of the Nomenclature Workflow

The following diagram illustrates the decision-making process for constructing the IUPAC name.

Caption: Workflow for IUPAC Nomenclature of Substituted Fatty Acid Esters.

Tabulated Summary of Isomer Nomenclature

The following table provides examples of IUPAC names for different hypothetical isomers, illustrating the impact of varying stereochemistry. (Note: This table is illustrative and does not represent all possible isomers).

Isomer	Double Bond Geometry	Chiral Center Configuration	Full IUPAC Name
1	9Z, 15Z	11R, 12S, 13S	Methyl (9Z,15Z)-(11R,12S,13S)-12,13-epoxy-11-hydroxyoctadeca-9,15-dienoate
2	9E, 15Z	11S, 12R, 13R	Methyl (9E,15Z)-(11S,12R,13R)-12,13-epoxy-11-hydroxyoctadeca-9,15-dienoate
3	9E, 15E	11R, 12R, 13S	Methyl (9E,15E)-(11R,12R,13S)-12,13-epoxy-11-hydroxyoctadeca-9,15-dienoate

Experimental Protocols: A Note on Structure Elucidation

The determination of the precise isomer requires advanced analytical techniques. While a detailed experimental guide is beyond the scope of this nomenclature whitepaper, the general workflow is outlined below.

Caption: General workflow for the structural elucidation of lipid isomers.

Conclusion

The systematic application of IUPAC nomenclature is indispensable for the accurate and unambiguous description of complex lipids such as the isomers of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate. By following the hierarchical rules of identifying the principal functional group, numbering the parent chain, and meticulously assigning stereochemical descriptors, researchers can ensure clarity in their work. This guide provides a foundational framework for this process, empowering scientists in lipidomics and drug development to communicate their findings with precision and confidence.

References

• Filo. (2025, November 1). IUPAC rules for epoxides nomenclature.
• eGPAT. (2017, August 8). Priority order of functional groups in IUPAC nomenclature.
• Master Organic Chemistry. (2011, February 14). Table of Functional Group Priorities for Nomenclature.
• Chemistry LibreTexts. (2024, June 30). 2.4: IUPAC Naming of Organic Compounds with Functional Groups.
• MedLife Mastery. (n.d.). Priority Ordering of Functional Groups in Organic Chemistry Nomenclature.
• Cayman Chemical. (n.d.). Lipid Nomenclature.
• Transformation Tutoring. (2019, February 27). Naming unsaturated fatty acids.
• Nutrition Flexbook. (n.d.). 2.33 Fatty Acid Naming & Food Sources.
• Abbey Thiel. (2020, October 26). How to draw and name unsaturated fatty acids using the IUPAC and omega systems [Video]. YouTube.
• Chemistry For Everyone. (2025, April 24). How Do You Assign R/S And E/Z Configurations? [Video]. YouTube.
• Chemistry LibreTexts. (2019, December 30). 6.3: Absolute Configuration: R-S Sequence Rules.
• Chemistry Steps. (n.d.). How to Determine the R and S Configuration.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. egpat.com [egpat.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. transformationtutoring.com [transformationtutoring.com]
• 6. 2.33 Fatty Acid Naming & Food Sources | Nutrition Flexbook [courses.lumenlearning.com]
• 7. m.youtube.com [m.youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. How to Determine the R and S Configuration - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide to Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Properties, Synthesis, and Biological Context

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin derived from the oxidative metabolism of α-linolenic acid. As a member of the octadecanoid family, this molecule and its isomers are implicated in a variety of physiological and pathophysiological processes, including inflammation, tissue repair, and intercellular signaling. This document synthesizes the available physicochemical data, outlines a plausible stereoselective synthetic route based on established methodologies for related compounds, and discusses the potential biological significance of this epoxy alcohol fatty acid methyl ester. The guide is intended to serve as a foundational resource for researchers investigating the roles of specialized pro-resolving mediators and other lipid-derived signaling molecules in health and disease.

Introduction: The Biological Significance of Epoxy Hydroxy Octadecadienoates

The octadecanoids are a class of oxygenated 18-carbon fatty acids that play crucial roles as signaling molecules in a wide range of biological systems, from plants to mammals. Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to a specific subclass of these molecules, characterized by the presence of both an epoxide and a hydroxyl group on the octadecadienoate backbone. These functional groups are introduced through the enzymatic activities of lipoxygenases (LOX) and subsequent epoxidases or through non-enzymatic lipid peroxidation.[1] The precise stereochemistry of the epoxide and hydroxyl moieties is critical for biological activity, often dictating the specific receptor interactions and downstream signaling cascades that are initiated.

The presence of such molecules in biological systems suggests their involvement in finely tuned regulatory processes. For instance, related epoxy fatty acids derived from other polyunsaturated fatty acids are known to act as anti-inflammatory, analgesic, and pro-resolving mediators. Therefore, a thorough understanding of the physicochemical properties and synthetic accessibility of specific isomers like Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is paramount for elucidating their biological functions and therapeutic potential.

Physicochemical Properties

Due to the limited availability of experimental data for this specific stereoisomer, the following properties are a consolidation of computed data for closely related structures and general characteristics of epoxy hydroxy fatty acid methyl esters.

Property	Value	Source/Method
Molecular Formula	C₁₉H₃₂O₄	Inferred from related compounds[2][3]
Molecular Weight	324.45 g/mol	Inferred from related compounds[2][3]
Appearance	Likely a colorless to pale yellow liquid	Based on similar compounds[2]
Solubility	Soluble in organic solvents (e.g., ethanol, methanol, chloroform, ethyl acetate); Insoluble in water.	General property of FAMEs and epoxy FAMEs[4][5]
Storage Stability	Recommended to be stored in a freezer (-20°C) as a solution in an organic solvent to prevent degradation.	General practice for polyunsaturated lipids[3]

Note: These properties should be considered as estimates. Empirical determination is necessary for definitive characterization.

Stereoselective Synthesis and Characterization: A Proposed Workflow

The synthesis of a specific stereoisomer of a polyunsaturated fatty acid derivative requires a carefully planned, multi-step approach. The following proposed workflow is based on established methods for the synthesis of similar epoxy alcohol fatty acids, such as the Sharpless asymmetric epoxidation.[6]

Synthetic Strategy Overview

A plausible synthetic route would involve the stereoselective epoxidation of a suitable dienoic alcohol precursor, followed by methylation of the carboxylic acid. The key challenge lies in controlling the stereochemistry at three chiral centers (C11, C12, and C13).

Caption: Proposed synthetic workflow for Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Detailed Experimental Protocol (Hypothetical)

Step 1: Preparation of the Allylic Alcohol Precursor

• Starting Material: Commercially available methyl α-linolenate.

• Reaction: Selective oxidation of the C11 position, for example, using selenium dioxide, followed by stereoselective reduction of the resulting ketone to the (S)-alcohol. This step is critical for establishing the stereochemistry at C11.

• Purification: The resulting allylic alcohol would be purified using silica gel column chromatography.

Step 2: Sharpless Asymmetric Epoxidation

• Rationale: The Sharpless epoxidation is a well-established method for the enantioselective epoxidation of allylic alcohols. The choice of the chiral tartrate ligand dictates the stereochemical outcome.

• Reaction Conditions: The purified allylic alcohol is dissolved in a suitable solvent (e.g., dichloromethane) and cooled to -20°C. Titanium(IV) isopropoxide, (+)-diethyl tartrate ((+)-DET), and tert-butyl hydroperoxide are added sequentially. The use of (+)-DET is predicted to yield the desired (12S, 13S)-epoxide.

• Quenching and Work-up: The reaction is quenched with water, and the product is extracted with an organic solvent.

Step 3: Purification and Characterization

• Purification: The crude product is purified by semi-preparative high-performance liquid chromatography (HPLC) on a silica column to isolate the desired stereoisomer.[7]

• Characterization:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the structure and stereochemistry. Diagnostic signals for the epoxy and hydroxyl protons would be expected, with specific coupling constants indicating the relative stereochemistry.[6]

  • Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern. Gas chromatography-mass spectrometry (GC-MS) of the trimethylsilyl (TMS) ether derivative is a common method for analyzing such compounds.[8]

  • Infrared (IR) Spectroscopy: To identify the characteristic functional groups (hydroxyl, ester carbonyl, C-O-C of the epoxide).

  • Chiral Chromatography: To determine the enantiomeric excess of the final product.

Biological Context and Potential Mechanism of Action

While the specific biological activities of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate have not been extensively studied, its structural similarity to other well-characterized lipid mediators allows for informed hypotheses regarding its potential roles.

Relationship to the Linoleic and α-Linolenic Acid Metabolic Pathways

This molecule is a downstream metabolite of α-linolenic acid, an essential omega-3 fatty acid. The enzymatic machinery that produces related epoxy and hydroxy fatty acids from linoleic acid is also likely to act on α-linolenic acid, leading to a diverse array of signaling molecules.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE | 911634-07-6 | INDOFINE Chemical Company [indofinechemical.com]
• 3. larodan.com [larodan.com]
• 4. researchgate.net [researchgate.net]
• 5. chembk.com [chembk.com]
• 6. researchgate.net [researchgate.net]
• 7. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]

"biological activity of epoxy hydroxy fatty acid methyl esters"

Commencing Data Gathering

I'm starting with focused Google searches to get a grasp on epoxy hydroxy fatty acid methyl esters. I'm focusing on how they're made, how they work in the body, and if they might be good for treating diseases.

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Refining Research Strategy

I'm now zeroing in on the biological activities of these esters. My Google searches are getting more specific: synthesis, mechanisms, therapeutic potential – all in the mix. I'm digging deeper into how these compounds interact with the body and might be useful in treating diseases. This focused research will feed directly into the guide's structure and content.

Exploring Epoxy Fatty Acids

I'm starting to delve into the user's request for a technical guide on epoxy hydroxy fatty acid methyl esters. Initially, I'm focusing on defining these fascinating molecules and understanding their formation processes. This is a complex topic, and I'm aiming for a deep dive to provide a truly informative resource.

Investigating Bioactivity Mechanisms

I'm now focusing on the biological activity of these compounds, particularly the mechanisms of action. My research has revealed their key role in inflammation and cardiovascular regulation, often via the modulation of lipid mediators. I'm digging deeper into specific pathways, exploring how they interact with enzymes and receptors. It seems the user is most interested in the anti-inflammatory properties of both the epoxide and diol forms, so I'm concentrating on that aspect now.

Refining Focus & Structure

I've been consolidating my knowledge on epoxy fatty acids and their methyl ester forms, with a solid grasp on how they're synthesized via cytochrome P450 and metabolized into diols. Now, I'm clarifying the user's specific interest in "epoxy hydroxy" derivatives; it appears they are interested in the diol forms, stemming from epoxide ring opening. I'm focusing the guide's structure to first address epoxide formation, then their hydrolysis to diols, emphasizing the crucial roles of sEH and methyl esters' use as prodrugs. The emphasis is shifting towards the anti-inflammatory properties of these molecules, and I'm organizing the guide based on both experimental evidence and their therapeutic potential.

Refining the Research Plan

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Structuring the Guide Plan

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Defining the Scope Further

I'm now fully immersed in the research. I've pinpointed the user's focus: "epoxy hydroxy" methyl esters are primarily diols derived from epoxide ring opening, with a strong emphasis on their anti-inflammatory properties. I'm prioritizing the role of methyl esters as prodrugs and starting to outline the synthesis section. Finding quantitative data, such as IC50 values, will be crucial for the data tables, so I've started the search for the specific compounds and experimental results.

Outlining the Guide Structure

I've been working on structuring the guide, starting with an introduction to define these bioactive molecules and their connection to PUFAs. Then I'll focus on how they're made through biosynthesis with CYP450 and metabolism by sEH, clarifying the transition from epoxides to diols. Next, I'll detail a chemical synthesis protocol and move to their biological activities: anti-inflammatory actions, analgesic properties, and cardiovascular effects. I'll also address roles in cancer, including differences between omega-3 and omega-6 derivatives. I'm focusing on the methyl ester forms and, importantly, the diol derivatives, and will create diagrams for pathways like NF-κB and provide detailed experimental protocols, including examples of IC50 values to populate tables.

"enzymatic formation of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate"

An In-depth Technical Guide to the Enzymatic Formation of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the enzymatic synthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a complex oxylipin with significant biological potential. This document delves into the mechanistic intricacies of the biosynthetic pathway, offers detailed experimental protocols, and outlines robust analytical methods for characterization, all while grounding the information in authoritative scientific literature.

Part 1: Unveiling the Significance of Epoxy-Hydroxy Octadecadienoates

Oxylipins, a class of oxidized fatty acid derivatives, are crucial signaling molecules in a vast array of biological processes across different kingdoms of life.[1] In plants, they are integral to defense mechanisms against pathogens and pests, while in mammals, they play roles in inflammation and tissue repair. A specific subgroup of oxylipins, the epoxy hydroxy fatty acids, has garnered increasing attention for their diverse biological activities.[1][2]

The target molecule of this guide, Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, is a structurally complex octadecanoid. Its precise stereochemistry suggests a specific enzymatic origin and hints at a specialized biological function. Understanding the enzymatic machinery responsible for its formation is paramount for harnessing its potential in therapeutic applications and for elucidating its role in biological systems.

Part 2: The Enzymatic Cascade: A Mechanistic Deep Dive

The biosynthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a multi-step enzymatic process, primarily involving the lipoxygenase (LOX) and epoxy alcohol synthase (EAS) pathways.[1][3] This cascade begins with a polyunsaturated fatty acid precursor and proceeds through a hydroperoxy intermediate to yield the final epoxy alcohol product.

The Lipoxygenase Pathway: Initiating the Cascade

Lipoxygenases are non-heme iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids containing a cis,cis-1,4-pentadiene system.[4] The initial step in the formation of our target molecule is the conversion of a suitable fatty acid substrate into a specific hydroperoxy fatty acid. Given the structure of the final product, the likely precursor is α-linolenic acid, which is then esterified to its methyl ester.

Formation of the Hydroperoxy Precursor: A Stereospecific Oxygenation

To achieve the 11(S)-hydroxy configuration in the final product, the enzymatic cascade likely proceeds through a 13(S)-hydroperoxy intermediate. This is accomplished by a 13-lipoxygenase (13-LOX) that specifically attacks the C-13 position of methyl α-linolenate. The enzyme abstracts a hydrogen atom from C-11, leading to the formation of a substrate radical. Molecular oxygen then adds to the C-13 position, followed by reduction to yield Methyl 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoate.

The Epoxy Alcohol Synthase Reaction: Crafting the Final Structure

The hydroperoxy intermediate is then transformed by an epoxy alcohol synthase (EAS), a member of the cytochrome P450 superfamily (CYP74 clan).[1][5] These enzymes catalyze the intramolecular rearrangement of fatty acid hydroperoxides into epoxy alcohols.[5][6] The mechanism involves the homolytic cleavage of the hydroperoxide O-O bond, followed by the formation of an epoxy group and a hydroxyl group.[4]

Stereospecific Conversion to Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

The specific EAS enzyme involved in this synthesis must exhibit remarkable regio- and stereoselectivity to convert Methyl 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoate into the desired product with the 12(S),13(S)-epoxy and 11(S)-hydroxy configurations. This transformation involves a rearrangement of the double bond from the 11(E) position to the 9(Z) position.

Visualizing the Biosynthetic Pathway

Caption: Enzymatic cascade for the formation of the target molecule.

Part 3: A Practical Guide to Enzymatic Synthesis

This section provides a detailed protocol for the enzymatic synthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, based on established methodologies for related oxylipins.

Essential Materials and Reagents

Component	Specifications	Supplier
Methyl α-linolenate	>99% purity	Sigma-Aldrich
Soybean Lipoxygenase-1 (13-LOX)	Type I-B, lyophilized powder	Sigma-Aldrich
Recombinant Epoxy Alcohol Synthase	Specific for 13-hydroperoxides	(Requires expression and purification)
Sodium Borate Buffer	0.1 M, pH 9.0	---
Diethyl Ether	Anhydrous	---
Solid-Phase Extraction (SPE) Cartridges	C18, 500 mg	Waters
HPLC Solvents	Acetonitrile, Water, Methanol (HPLC grade)	---

Step-by-Step Synthesis Protocol

• Preparation of the Substrate: Dissolve Methyl α-linolenate in ethanol to a final concentration of 10 mg/mL.

• Lipoxygenase Reaction:

  • In a temperature-controlled vessel at 4°C, add 100 mL of 0.1 M sodium borate buffer (pH 9.0).

  • Add the ethanolic solution of Methyl α-linolenate to the buffer with gentle stirring.

  • Initiate the reaction by adding 10 mg of soybean lipoxygenase-1.

  • Incubate for 30 minutes at 4°C with continuous stirring and oxygen supply.

• Epoxy Alcohol Synthase Reaction:

  • To the reaction mixture containing the hydroperoxide intermediate, add the purified epoxy alcohol synthase. The optimal enzyme concentration should be determined empirically.

  • Incubate for an additional 60 minutes at 25°C.

• Reaction Termination and Extraction:

  • Stop the reaction by adding two volumes of ice-cold diethyl ether.

  • Mix thoroughly and separate the organic layer.

  • Repeat the extraction twice.

  • Pool the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under a stream of nitrogen.

• Purification:

  • Resuspend the dried extract in a minimal volume of methanol.

  • Purify the target molecule using solid-phase extraction followed by reverse-phase HPLC.

Visualizing the Experimental Workflow

Caption: Workflow for the synthesis and purification of the target molecule.

Part 4: Rigorous Analytical Characterization

Confirming the identity and stereochemistry of the synthesized Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is critical. A combination of chromatographic and spectroscopic techniques is required for unambiguous characterization.

Chromatographic and Spectroscopic Analysis

• High-Performance Liquid Chromatography (HPLC): HPLC is a valuable tool for the purification and quantification of epoxy and hydroxy fatty acids.[7] A method using a gradual binary gradient of hexane and isopropanol with an evaporative light-scattering detector (ELSD) can effectively separate different isomers.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): For GC-MS analysis, the hydroxy group is typically derivatized, for example, by trimethylsilylation, to increase volatility.[8] The mass spectrum will provide information about the molecular weight and fragmentation pattern, which aids in structure elucidation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS allows for the analysis of the intact molecule without derivatization and can be coupled with tandem mass spectrometry (MS/MS) to obtain detailed structural information.[9]

Stereochemical Determination

Determining the absolute stereochemistry of the chiral centers is the most challenging aspect of the analysis. This often requires specialized techniques such as:

• Chiral Chromatography: Using a chiral stationary phase in either HPLC or GC can separate the different stereoisomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Advanced NMR techniques, such as the use of chiral shift reagents or the Mosher's ester method, can be employed to determine the stereochemistry.

Expected Analytical Data

Technique	Expected Results
LC-MS	Molecular ion peak corresponding to the exact mass of C19H32O4.
GC-MS (TMS derivative)	Characteristic fragmentation pattern, including ions resulting from cleavage adjacent to the epoxy and hydroxyl groups.
1H NMR	Signals corresponding to the protons of the epoxy ring, the proton adjacent to the hydroxyl group, and the olefinic protons, with specific coupling constants indicating the stereochemistry.

Part 5: Concluding Remarks and Future Directions

The enzymatic synthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate represents a sophisticated biotransformation that leverages the specificity of lipoxygenases and epoxy alcohol synthases. The protocols and analytical methods outlined in this guide provide a robust framework for researchers to produce and characterize this complex molecule.

Future research should focus on the discovery and characterization of novel epoxy alcohol synthases with different substrate specificities and stereoselectivities. Furthermore, elucidating the biological functions of this and related epoxy hydroxy fatty acids will undoubtedly open new avenues for drug discovery and development.

References

• (PDF) An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato - ResearchGate. Available at: [Link]

• Epoxy alcohol synthases - a new type of lipoxygenase cascade enzymes - ResearchGate. Available at: [Link]

• Epoxyalcohol Synthase Branch of Lipoxygenase Cascade - PubMed. Available at: [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed. Available at: [Link]

• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi - PubMed Central. Available at: [Link]

• (PDF) Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector - ResearchGate. Available at: [Link]

• Epoxyalcohol Synthase Branch of Lipoxygenase Cascade - PMC - NIH. Available at: [Link]

• Quantitative determination of epoxy acids, keto acids and hydroxy acids formed in fats and oils at frying temperatures - PubMed. Available at: [Link]

• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi | Chemical Reviews - ACS Publications. Available at: [Link]

• Pathways for oxylipin biosynthesis. Linolenic and linoleic acids are... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid | C18H32O4 | CID 119058196. Available at: [Link]

• (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid - PubChem. Available at: [Link]

• Quantitative Analysis and Structural Elucidation of Fatty Acids by Isobaric Multiplex Labeling Reagents for Carbonyl-Containing Compound (SUGAR) Tags and m-CPBA Epoxidation - PMC - NIH. Available at: [Link]

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An In-depth Technical Guide on Linoleic Acid Metabolites and Their Functions

Abstract

Linoleic acid (LA), the most abundant omega-6 polyunsaturated fatty acid (PUFA) in the Western diet, is a critical component of cellular membranes and a precursor to a vast array of signaling molecules known as oxylipins.[1] These metabolites, generated through distinct enzymatic pathways, play pivotal roles in a multitude of physiological and pathophysiological processes, including inflammation, cardiovascular homeostasis, and immune responses. This technical guide provides a comprehensive overview of the major metabolic pathways of linoleic acid—the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) pathways. It delves into the key metabolites produced by each pathway and elucidates their diverse and often opposing biological functions. Furthermore, this guide details established methodologies for the robust analysis of these bioactive lipids, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS), to empower researchers in their investigation of these critical signaling networks.

Introduction: Linoleic Acid as a Central Precursor

Linoleic acid (LA; 18:2n-6) is an essential fatty acid, meaning it cannot be synthesized by the human body and must be obtained through dietary sources such as vegetable oils, nuts, and seeds.[1] Beyond its structural role in cell membranes, LA's primary significance lies in its conversion to a cascade of bioactive lipid mediators.[2] This metabolic conversion is initiated by the release of LA from membrane phospholipids by phospholipase A2 enzymes.[3] The free LA then serves as a substrate for three major enzymatic pathways that generate a diverse family of oxygenated metabolites collectively known as oxylipins.[4] Understanding the intricacies of these pathways and the functions of their resulting metabolites is crucial for unraveling their roles in health and disease.

Major Metabolic Pathways of Linoleic Acid

The metabolism of linoleic acid is principally governed by three enzymatic systems: cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) monooxygenases.[1] Each pathway generates a unique profile of metabolites with distinct biological activities.

The Cyclooxygenase (COX) Pathway

The COX enzymes, COX-1 and COX-2, are well-known for their role in the metabolism of arachidonic acid to prostaglandins and thromboxanes.[5] However, they also metabolize linoleic acid, albeit to a lesser extent. The primary product of LA metabolism by both COX-1 and COX-2 is 13-hydroperoxyoctadecadienoic acid (13-HPODE), which is subsequently reduced to 13-hydroxyoctadecadienoic acid (13-HODE).[6]

• 13-HPODE : This hydroperoxy fatty acid has been shown to inhibit prostaglandin formation catalyzed by both COX-1 and COX-2, suggesting a potential feedback regulation mechanism.[6]

The Lipoxygenase (LOX) Pathway

The lipoxygenase (LOX) family of enzymes catalyzes the insertion of molecular oxygen into polyunsaturated fatty acids. In the context of linoleic acid metabolism, 15-lipoxygenase (15-LOX) is a key enzyme.[7]

• 15-LOX-1 : This isoform preferentially metabolizes linoleic acid to 13-hydroperoxyoctadecadienoic acid (13-HPODE), which is then reduced to the more stable 13-hydroxyoctadecadienoic acid (13-HODE).[8]

• 12/15-LOX : This enzyme, found in mice, can metabolize linoleic acid to 13-HPODE.[9]

• Products and Functions : The primary products of the LOX pathway from linoleic acid are 9-hydroxyoctadecadienoic acid (9-HODE) and 13-HODE.[7] These metabolites are involved in a wide range of cellular processes, including inflammation and cell adhesion.[7][10] Porcine leukocytes have been shown to convert linoleic acid into 13-HODE, as well as epoxyhydroxy and trihydroxy isomers.[11]

The Cytochrome P450 (CYP) Pathway

The cytochrome P450 (CYP) monooxygenases represent a diverse and crucial pathway for linoleic acid metabolism.[1] The primary CYP isoforms involved in LA metabolism include CYP2J2, CYP2C8, and CYP2C9.[1] This pathway generates two main classes of metabolites: epoxy fatty acids (EpOMEs) and their corresponding diols (DiHOMEs).[1]

• Epoxyoctadecenoic acids (EpOMEs) : CYP enzymes convert linoleic acid into 9,10-epoxyoctadecenoic acid (9,10-EpOME), also known as leukotoxin, and 12,13-epoxyoctadecenoic acid (12,13-EpOME), also known as isoleukotoxin.[1][12]

• Dihydroxyoctadecenoic acids (DiHOMEs) : The EpOMEs are further metabolized by soluble epoxide hydrolase (sEH) to form their corresponding vicinal diols: 9,10-dihydroxy-12Z-octadecenoic acid (9,10-DiHOME) and 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[1][12]

Functions of Linoleic Acid Metabolites

The metabolites of linoleic acid exert a wide spectrum of biological effects, often acting as signaling molecules that modulate cellular function through receptor-mediated and other mechanisms.

Hydroxyoctadecadienoic Acids (HODEs)

9-HODE and 13-HODE are the most extensively studied linoleic acid metabolites and have been implicated in a variety of physiological and pathological processes.

• Inflammation and Immune Response : HODEs can act as signaling molecules in inflammation.[7] For instance, 9-HODE and 13-HODE have been shown to regulate macrophage differentiation.[13]

• Pain Perception : Oxidized linoleic acid metabolites (OLAMs), including 9-HODE and 13-HODE, are agonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, which is involved in pain sensation.[14]

• Cancer : Lipoxygenase metabolites of linoleic acid, such as 13-HODE, have been suggested to modulate the adhesion of tumor cells to the endothelium, a critical step in metastasis.[10]

• Atherosclerosis : 9-HODE and 13-HODE are abundant in atherosclerotic lesions.[13] 13-HODE, generated by 15-lipoxygenase-1 in early atherosclerosis, can have protective effects by activating peroxisome proliferator-activated receptor-gamma (PPARγ).[13] Conversely, in later stages, non-enzymatically produced 9-HODE can have pro-inflammatory effects through the G protein-coupled receptor 132 (GPR132).[13]

• Cellular Signaling : Both 9-HODE and 13-HODE can act as agonists for PPARγ, influencing the expression of genes involved in lipid metabolism.[15][16]

Epoxyoctadecenoic Acids (EpOMEs) and Dihydroxyoctadecenoic Acids (DiHOMEs)

The CYP-derived metabolites of linoleic acid also exhibit significant biological activities.

• Cytotoxicity : Early studies on EpOMEs and DiHOMEs focused on their cytotoxic effects, particularly the inhibition of the neutrophil respiratory burst.[1][12]

• Pain and Immune Modulation : More recent research has indicated that DiHOMEs may be important lipid mediators in pain perception and can alter immune responses.[12]

• Metabolic Regulation : 12,13-DiHOME has been suggested to regulate energy metabolism as a thermogenic metabolite.[17] Studies have shown an inverse correlation between plasma levels of 12,13-DiHOME and Body Mass Index (BMI).[17]

• Cancer : Recent findings suggest that EpOMEs may promote the development of breast cancer.[18]

• Cardiovascular Effects : While the epoxy metabolites of other fatty acids like arachidonic acid (EETs) have well-established roles in vasodilation, the contribution of linoleic acid-derived epoxides is also being investigated.[19] The diols of linoleic acid (DiHOMEs) are often associated with inflammatory actions.[20]

Analytical Methodologies for Linoleic Acid Metabolites

The accurate and sensitive quantification of linoleic acid metabolites is essential for understanding their biological roles. Due to their low abundance and the presence of numerous isomers, sophisticated analytical techniques are required.[21]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for the analysis of oxylipins, including linoleic acid metabolites.[22][23] This technique offers high sensitivity and specificity, allowing for the simultaneous measurement of a wide range of analytes.[22]

• Sample Preparation : A crucial first step involves the extraction of lipids from biological matrices such as plasma, serum, or tissues. Solid-phase extraction (SPE) is a commonly used technique to isolate and concentrate oxylipins.[24]

• Chromatographic Separation : Reversed-phase liquid chromatography is typically employed to separate the various oxylipin isomers prior to mass spectrometric detection.

• Mass Spectrometric Detection : Tandem mass spectrometry, often using a triple quadrupole instrument in multiple reaction monitoring (MRM) mode, provides the necessary selectivity and sensitivity for quantification.[24] Negative electrospray ionization (ESI-) is the most common ionization mode for oxylipin analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS/MS is now more prevalent, GC-MS has also been used for oxylipin analysis.[24] A significant drawback of GC-MS is the need for derivatization to increase the volatility of the analytes, which can add complexity to the workflow.

Experimental Protocols

Protocol: Extraction and Quantification of Linoleic Acid Metabolites from Plasma using LC-MS/MS

This protocol provides a general workflow for the analysis of linoleic acid metabolites. Specific parameters may need to be optimized based on the instrumentation and specific metabolites of interest.

• Sample Collection and Storage : Collect blood in EDTA-containing tubes and centrifuge to obtain plasma. Store plasma samples at -80°C until analysis.

• Internal Standard Spiking : Thaw plasma samples on ice. Add an appropriate internal standard mixture (containing deuterated analogs of the target analytes) to each sample to correct for extraction losses and matrix effects.

• Protein Precipitation and Lipid Extraction :

  • Add four volumes of ice-cold methanol to the plasma sample to precipitate proteins.

  • Vortex thoroughly and incubate at -20°C for 30 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) for Sample Clean-up and Concentration :

  • Condition a mixed-mode SPE cartridge (e.g., Oasis MAX) with methanol followed by water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the oxylipins with an appropriate solvent mixture (e.g., methanol with a small percentage of acetic acid).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried extract in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis :

  • LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column : A C18 reversed-phase column.

  • Mobile Phases : A gradient of water with a small percentage of formic or acetic acid (Mobile Phase A) and acetonitrile/methanol with the same additive (Mobile Phase B).

  • Mass Spectrometer : A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

  • Detection : Use multiple reaction monitoring (MRM) with optimized transitions for each target analyte and internal standard.

• Data Analysis : Quantify the concentration of each metabolite by comparing the peak area ratio of the analyte to its corresponding internal standard against a calibration curve prepared with authentic standards.

Visualization of Key Pathways and Workflows

Linoleic Acid Metabolic Pathways

Caption: Major enzymatic pathways of linoleic acid metabolism.

Experimental Workflow for LC-MS/MS Analysis

Caption: A typical experimental workflow for the analysis of linoleic acid metabolites.

Quantitative Data Summary

The biological activities of 9-HODE and 13-HODE are often concentration-dependent and receptor-specific. The following table summarizes some of the reported EC50 values for their interaction with key receptors.

Target Receptor	Parameter	9-HODE	13-HODE	Cell System	Reference(s)
TRPV1	EC50 (iCGRP release)	~300 nM	-	Cultured rat trigeminal ganglion neurons	[25]
EC50 (Ca2+ mobilization)	20-30 µM (estimated)	27.5 ± 4.2 µM	HEK-293 cells expressing human TRPV1	[25]
GPR132 (G2A)	EC50 (IP-1 accumulation)	7.5 µM	Weak ligand	CHO-K1 cells expressing human GPR132	[25]

Conclusion

The metabolites of linoleic acid represent a complex and highly regulated network of signaling molecules with profound implications for human health and disease. From the pro- and anti-inflammatory actions of HODEs to the cytotoxic and metabolic roles of EpOMEs and DiHOMEs, the functional diversity of these oxylipins is vast. A deeper understanding of their biosynthesis, signaling pathways, and pathophysiological roles is critical for the development of novel therapeutic strategies for a range of conditions, including cardiovascular disease, inflammatory disorders, and cancer. The continued application of advanced analytical techniques, such as LC-MS/MS, will be instrumental in advancing our knowledge in this dynamic field of lipid research.

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• Linoleic acid-derived metabolites constitute the majority of oxylipins in the rat pup brain and stimulate axonal growth in primary rat cortical neuron-glia co-cultures in a sex-dependent manner. (2020). Journal of Neurochemistry, 152(2), 195–207. Retrieved from [Link]

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• Lipoxygenase Pathways as Mediators of Early Inflammatory Events in Atherosclerosis. (2006). Arteriosclerosis, Thrombosis, and Vascular Biology, 26(6), 1208–1210. Retrieved from [Link]

• Al-Soudy, A. S., Al-Howail, A. H., Al-Yahya, A. A., & Al-Othman, A. M. (2020). Linoleic acid-derived metabolites constitute the majority of oxylipins in the rat pup brain and stimulate axonal growth in primary rat cortical neuron-glia co-cultures in a sex-dependent manner. Journal of Neurochemistry, 152(2), 195–207. Retrieved from [Link]

• Lipoxygenase and cyclooxygenase metabolism: new insights in treatment and chemoprevention of pancreatic cancer. (2007). Molecular Cancer, 6, 1. Retrieved from [Link]

• 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. (2018). Scientific Reports, 8(1), 3624. Retrieved from [Link]

• Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. (2024). Cell Death & Disease, 15(12), 901. Retrieved from [Link]

• Role of Linoleic Acid Hydroperoxide Preformed by Cyclooxygenase-1 or -2 on the Regulation of Prostaglandin Formation from Arachidonic Acid by the Respective Enzyme. (2002). Biological & Pharmaceutical Bulletin, 25(1), 10–13. Retrieved from [Link]

• 13-Hydroxyoctadecadienoic acid. (n.d.). In Wikipedia. Retrieved from [Link]

• Oxygenated Fatty Acids of the Lipoxygenase Pathway. (n.d.). ResearchGate. Retrieved from [Link]

• Biosynthesis of oxylipins derived from linoleic acid (LA; green),... (n.d.). ResearchGate. Retrieved from [Link]

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• A new internal standard for HPLC assay of conjugated linoleic acid in animal tissues and milk. (n.d.). Retrieved from [Link]

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• A Practical Guide to the Analysis of Conjugated Linoleic Acid (CLA). (2019). Lipid Technology, 13(4), 89–92. Retrieved from [Link]

• Oxylipins Derived from PUFAs in Cardiometabolic Diseases: Mechanism of Actions and Possible Nutritional Interactions. (2024). Nutrients, 16(10), 1438. Retrieved from [Link]

• P2-HNF4α alters linoleic acid metabolism and mitigates soybean oil-induced obesity: role for oxylipins. (2025). Journal of Lipid Research, 66(12), 100932. Retrieved from [Link]

• Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression. (2021). Prostaglandins & Other Lipid Mediators, 152, 106504. Retrieved from [Link]

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An In-Depth Technical Guide to Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a significant bioactive lipid mediator. This document delves into its chemical identity, stereospecific synthesis, analytical characterization, and its emerging role in biological systems, particularly in the context of inflammation and cellular signaling.

Introduction

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a member of the hepoxilin family, is an endogenous metabolite of polyunsaturated fatty acids. Hepoxilins are increasingly recognized for their potent biological activities, playing crucial roles in a variety of physiological and pathophysiological processes. This guide aims to consolidate the current scientific understanding of this specific hepoxilin methyl ester, providing a valuable resource for researchers in lipidomics, drug discovery, and molecular pharmacology.

Chemical Identity and Properties

CAS Number: 221633-52-9

This unique identifier is assigned to the specific stereoisomer Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, distinguishing it from other isomers.

Molecular Formula: C₁₉H₃₂O₄

Molecular Weight: 324.45 g/mol

Chemical Structure:

Caption: Chemical structure of the molecule.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₉H₃₂O₄	Larodan
Molecular Weight	324.46 g/mol	Larodan
Purity	>98%	Larodan
Storage	Freezer	Larodan
Physical State	In solution	Larodan

Synthesis and Biogenesis

The stereospecific synthesis of hepoxilins like Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex process that can be achieved through both chemical and enzymatic routes.

Biogenesis: The Hepoxilin Pathway

Hepoxilins are endogenously produced from polyunsaturated fatty acids (PUFAs) via the lipoxygenase (LOX) pathway. The biosynthesis is a tightly regulated enzymatic cascade.[1][2]

Caption: Simplified Hepoxilin Biosynthesis Pathway.

The initial step involves the oxidation of a PUFA by a specific lipoxygenase to form a hydroperoxy fatty acid. This intermediate is then converted by hepoxilin synthase into the corresponding hepoxilin. These bioactive lipids are typically short-lived and are further metabolized by epoxide hydrolases to their corresponding trioxilins.[2]

Chemical Synthesis

The total chemical synthesis of specific hepoxilin stereoisomers is a challenging endeavor due to the presence of multiple chiral centers and labile functional groups. Stereoselective synthesis is crucial for elucidating the structure-activity relationships of these molecules. Key strategies often involve:

• Asymmetric Epoxidation: Techniques like the Sharpless asymmetric epoxidation are employed to introduce the epoxide with the desired stereochemistry.

• Chiral Pool Synthesis: Utilizing readily available chiral starting materials to build the carbon skeleton with the correct stereocenters.

• Enzymatic Resolutions: Employing enzymes to selectively react with one enantiomer of a racemic mixture, allowing for the separation of stereoisomers.[3][4]

A plausible, though not explicitly detailed in the literature for this exact molecule, synthetic approach would involve:

• Stereoselective formation of a diene-containing precursor: This would establish the (9Z,15Z)-diene geometry.

• Introduction of the hydroxyl group: This would likely be achieved through an asymmetric reduction or hydroxylation to set the (11S) stereocenter.

• Asymmetric epoxidation: A directed epoxidation, guided by the existing hydroxyl group, would be employed to form the (12S,13S)-epoxide.

• Esterification: The final step would involve the methylation of the carboxylic acid to yield the target methyl ester.

Analytical Characterization

The unambiguous identification and quantification of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate require sophisticated analytical techniques.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for the structural elucidation of hepoxilins. Electron ionization (EI) and electrospray ionization (ESI) are commonly used techniques.

Expected Fragmentation Pattern:

The fragmentation of the molecular ion in MS/MS experiments can provide valuable structural information. Key fragmentation pathways for related epoxy hydroxy fatty acid methyl esters include:

• Cleavage alpha to the hydroxyl group.

• Cleavage adjacent to the epoxide ring.

• Loss of methanol (CH₃OH) from the methyl ester.

• Loss of water (H₂O) from the hydroxyl group.

Caption: General MS Fragmentation Pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the definitive structural and stereochemical assignment of hepoxilins.

Expected ¹H NMR Chemical Shifts:

• Epoxide protons: Resonances typically appear in the range of δ 2.5-3.5 ppm. The coupling constants between these protons can help determine the cis/trans stereochemistry of the epoxide.

• Carbinol proton (-CH-OH): The proton attached to the carbon bearing the hydroxyl group usually resonates between δ 3.5 and 4.5 ppm.

• Olefinic protons (-CH=CH-): These protons give signals in the δ 5.0-6.5 ppm region. The coupling constants are indicative of the (Z) or (E) configuration of the double bonds.

• Methyl ester protons (-OCH₃): A characteristic singlet is expected around δ 3.6-3.7 ppm.

Expected ¹³C NMR Chemical Shifts:

• Epoxide carbons: Typically resonate in the range of δ 50-65 ppm.

• Carbinol carbon (-C-OH): The carbon attached to the hydroxyl group is expected to appear between δ 65 and 75 ppm.

• Olefinic carbons (-C=C-): These carbons give signals in the downfield region of δ 120-140 ppm.

• Carbonyl carbon (-C=O): The ester carbonyl carbon signal is typically found around δ 170-175 ppm.

Biological Significance and Therapeutic Potential

Hepoxilins, including by extension Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, are emerging as important signaling molecules with a range of biological activities, particularly in the modulation of inflammatory responses.[5][6]

Role in Inflammation

The hepoxilin pathway is activated during inflammation.[5] Hepoxilins can act as pro-inflammatory mediators by stimulating the chemotaxis of neutrophils and promoting plasma leakage.[6] However, the overall effect of the hepoxilin pathway on inflammation is complex and appears to be context-dependent. Antagonists of the hepoxilin pathway have shown anti-inflammatory effects in animal models, suggesting that targeting this pathway could be a viable therapeutic strategy for inflammatory diseases.[7]

Signaling Mechanisms

The precise signaling mechanisms of hepoxilins are still under investigation. They are known to mobilize intracellular calcium and modulate potassium ion channels.[7] Some evidence suggests the existence of specific G-protein coupled receptors for hepoxilins, although these have not yet been fully characterized.[8]

Caption: A Proposed Hepoxilin Signaling Pathway.

Potential in Drug Development

The diverse biological activities of hepoxilins make them and their signaling pathways attractive targets for drug development. The development of stable hepoxilin analogs and antagonists is an active area of research.[7] These compounds could have therapeutic applications in a range of conditions, including inflammatory disorders, cancer, and metabolic diseases.

Experimental Protocols

The following are generalized protocols for the analysis of epoxy hydroxy fatty acid methyl esters. Researchers should optimize these methods for their specific instrumentation and experimental needs.

Extraction and Purification of Epoxy Hydroxy Fatty Acid Methyl Esters

Objective: To isolate epoxy hydroxy fatty acid methyl esters from a biological or reaction matrix.

Materials:

• Sample containing the target analyte

• Hexane

• Ethyl acetate

• Silica gel for column chromatography

• Solid-Phase Extraction (SPE) cartridges (e.g., silica or aminopropyl)

• Rotary evaporator

• Glassware

Procedure:

• Liquid-Liquid Extraction: a. Homogenize the sample in a suitable solvent system (e.g., hexane:isopropanol). b. Partition the lipids into an organic phase (e.g., hexane). c. Collect and dry the organic phase over anhydrous sodium sulfate. d. Concentrate the extract under reduced pressure using a rotary evaporator.

• Solid-Phase Extraction (SPE): a. Condition the SPE cartridge with hexane. b. Load the crude lipid extract onto the cartridge. c. Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar lipids. d. Elute the epoxy hydroxy fatty acid methyl esters with a more polar solvent system (e.g., hexane:ethyl acetate gradient). e. Collect the fractions and evaporate the solvent.

• Silica Gel Column Chromatography (for higher purity): a. Pack a glass column with silica gel slurried in hexane. b. Load the partially purified extract onto the column. c. Elute with a gradient of ethyl acetate in hexane, starting with a low polarity. d. Collect fractions and monitor by thin-layer chromatography (TLC). e. Combine the fractions containing the desired compound and evaporate the solvent.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify the target analyte.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for fatty acid methyl ester analysis (e.g., DB-23, HP-88)

Procedure:

• Derivatization (if necessary): For compounds with free hydroxyl groups, derivatization to trimethylsilyl (TMS) ethers can improve chromatographic performance.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 100 °C), ramp to a high temperature (e.g., 250 °C) at a controlled rate (e.g., 5-10 °C/min).

  • Transfer Line Temperature: 280 °C

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 500.

  • Ion Source Temperature: 230 °C

• Data Analysis:

  • Identify the peak corresponding to the target analyte based on its retention time and mass spectrum.

  • Compare the obtained mass spectrum with library spectra or published data for confirmation.

  • For quantification, use an internal standard and create a calibration curve.

Conclusion and Future Directions

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a fascinating and biologically active lipid mediator with significant potential for further research. While its precise roles are still being elucidated, the growing body of evidence on the hepoxilin pathway suggests that this molecule and its related compounds are key players in cellular signaling and inflammation. Future research should focus on:

• Developing robust and scalable stereoselective synthetic routes to make this and other hepoxilins more accessible for biological studies.

• Elucidating the specific signaling pathways through which this molecule exerts its effects, including the identification of its cellular receptors.

• Investigating its therapeutic potential in preclinical models of inflammatory diseases, cancer, and metabolic disorders.

• Developing more sensitive and specific analytical methods for its detection and quantification in complex biological matrices.

This in-depth technical guide provides a solid foundation for researchers to build upon as they explore the multifaceted world of hepoxilins and their potential to impact human health.

References

• Lee, I. G., An, J. U., Ko, Y. J., Oh, D. K., & Oh, Y. S. (2019). Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids. Green Chemistry, 21(11), 3172-3181. [Link]

• García-Vázquez, E., & Brash, A. R. (2015). The importance of the lipoxygenase-hepoxilin pathway in the mammalian epidermal barrier. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 364-371. [Link]

• Reactome. (n.d.). Synthesis of Hepoxilins (HX) and Trioxilins (TrX). Retrieved from [Link]

• Pace-Asciak, C. R. (1994). Hepoxilins: a review on their enzymatic formation, metabolism and chemical synthesis. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1215(1-2), 1-9. [Link]

• Pace-Asciak, C. R. (2014). Pathophysiology of the hepoxilins. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(4), 382-389. [Link]

• Pace-Asciak, C. R. (2011). Hepoxilins in cancer and inflammation--use of hepoxilin antagonists. Cancer Metastasis Reviews, 30(3-4), 525-534. [Link]

• Pace-Asciak, C. R. (2009). The hepoxilins and some analogues: a review of their biology. British Journal of Pharmacology, 158(4), 966-977. [Link]

• Wikipedia. (2023, October 27). Hepoxilin. In Wikipedia. Retrieved January 3, 2026, from [Link]

• Taylor & Francis. (n.d.). Hepoxilin – Knowledge and References. Retrieved from [Link]

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• 3. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 4. Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Pathophysiology of the hepoxilins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hepoxilins in cancer and inflammation--use of hepoxilin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The hepoxilins and some analogues: a review of their biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]

Protocols & Analytical Methods

Application Note & Protocol: Stereospecific Synthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Authored by: A Senior Application Scientist

Introduction

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex, chiral lipid mediator belonging to the hepoxilin family. Hepoxilins are metabolites of polyunsaturated fatty acids and are involved in a variety of physiological processes, including inflammation and ion transport.[1][2] The precise stereochemistry of these molecules is crucial for their biological activity, making their stereospecific synthesis a significant challenge and a topic of great interest for researchers in medicinal chemistry and drug development.

This document provides a detailed guide for the stereospecific synthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. The synthetic strategy hinges on the renowned Sharpless asymmetric epoxidation, a powerful tool for the enantioselective formation of 2,3-epoxyalcohols from allylic alcohols.[3][4][5] This protocol is designed for researchers with a strong background in organic synthesis.

Retrosynthetic Analysis & Strategy

A retrosynthetic analysis of the target molecule reveals a logical path for its construction. The key functionalities to be installed with specific stereochemistry are the epoxide at C12-C13 and the hydroxyl group at C11. The Sharpless asymmetric epoxidation is ideally suited for this transformation, as it can simultaneously set the stereochemistry of both the epoxide and the adjacent alcohol.

Our strategy, therefore, involves the synthesis of a key allylic alcohol precursor. This precursor will be subjected to Sharpless asymmetric epoxidation to introduce the desired stereocenters. Subsequent functional group manipulations will then yield the final target molecule.

Experimental Workflow Overview

The overall synthetic workflow can be visualized as a multi-step process, starting from commercially available materials and culminating in the purified target molecule.

Caption: Overall workflow for the synthesis of the target molecule.

Detailed Protocols

PART 1: Synthesis of the Allylic Alcohol Precursor

The synthesis of the requisite (Z,Z)-allylic alcohol precursor can be achieved through a multi-step sequence starting from commercially available materials such as methyl 9-oxononanoate. This section outlines a plausible, albeit generalized, route. The precise steps may require optimization based on laboratory-specific conditions and available instrumentation. A key transformation in this sequence is the stereoselective formation of the Z-double bonds, which can be achieved using methods like the Wittig reaction with stabilized ylides or by reduction of an alkyne using Lindlar's catalyst.

PART 2: Sharpless Asymmetric Epoxidation

This is the cornerstone of the synthesis, where the critical stereocenters are introduced.[6][7]

Reaction Scheme:

Caption: The key Sharpless asymmetric epoxidation step.

Materials & Reagents:

Reagent	Formula	M.W. ( g/mol )	Amount	Moles (mmol)
Allylic Alcohol Precursor	C18H30O2	278.43	1.0 g	3.59
Titanium(IV) isopropoxide	C12H28O4Ti	284.22	1.22 mL	4.13
(+)-Diethyl tartrate	C8H14O6	206.19	0.85 g	4.13
tert-Butyl hydroperoxide	C4H10O2	90.12	1.44 mL	7.18
Dichloromethane (DCM)	CH2Cl2	84.93	50 mL	-
3Å Molecular Sieves	-	-	5 g	-

Protocol:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an argon inlet, add powdered 3Å molecular sieves (5 g) and anhydrous dichloromethane (30 mL). Cool the suspension to -20 °C in a cryocool bath.

• Catalyst Formation: To the cooled suspension, add (+)-diethyl tartrate (0.85 g, 4.13 mmol) followed by the dropwise addition of titanium(IV) isopropoxide (1.22 mL, 4.13 mmol). Stir the mixture at -20 °C for 30 minutes to pre-form the chiral catalyst complex. The solution should be a clear, pale-yellow color.[4]

• Substrate Addition: In a separate flask, dissolve the allylic alcohol precursor (1.0 g, 3.59 mmol) in anhydrous dichloromethane (20 mL). Add this solution dropwise to the catalyst mixture at -20 °C over 15 minutes.

• Oxidant Addition: Add tert-butyl hydroperoxide (1.44 mL of a 5.0 M solution in decane, 7.18 mmol) dropwise to the reaction mixture, ensuring the internal temperature does not rise above -15 °C.

• Reaction Monitoring: Stir the reaction at -20 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable solvent system (e.g., 30% ethyl acetate in hexanes). The reaction is typically complete within 4-6 hours.

• Quenching: Upon completion, quench the reaction by adding 10 mL of a 10% aqueous solution of tartaric acid. Allow the mixture to warm to room temperature and stir vigorously for 1 hour. This will break up the titanium complex and facilitate workup.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is then purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired chiral epoxy alcohol.

PART 3: Esterification

The final step is the esterification of the carboxylic acid to the methyl ester, if the precursor used was a carboxylic acid. If a methyl ester was carried through the synthesis, this step is not necessary.

Protocol:

• Dissolve the purified epoxy alcohol (if it is a carboxylic acid) in a 1:1 mixture of methanol and toluene.

• Add a catalytic amount of trimethylsilyldiazomethane until a persistent yellow color is observed.

• Quench the excess reagent with a few drops of acetic acid.

• Remove the solvent under reduced pressure to yield the final product, Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Characterization

The final product should be characterized by standard analytical techniques to confirm its structure and stereochemistry.

• NMR Spectroscopy (¹H and ¹³C): To confirm the connectivity and stereochemistry of the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Chiral HPLC: To determine the enantiomeric excess (ee%) of the product.

Trustworthiness and Self-Validation

The protocol described above is designed to be self-validating. The high enantioselectivity of the Sharpless asymmetric epoxidation, when performed correctly, should yield a product with a high enantiomeric excess.[8] This can be readily verified by chiral HPLC analysis. The expected retention times for the enantiomers can be determined by running a racemic sample, which can be prepared by using a non-chiral epoxidation method (e.g., with m-CPBA).

Conclusion

This application note provides a comprehensive and detailed protocol for the stereospecific synthesis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. By leveraging the power and predictability of the Sharpless asymmetric epoxidation, researchers can access this complex and biologically important molecule with high stereochemical purity. The successful synthesis of this compound will enable further studies into its biological function and potential as a therapeutic agent.

References

• Lee, I. G., An, J. U., Ko, Y. J., et al. (2019). Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids. Green Chemistry, 21(11), 3172-3181. [Link]

• Pace-Asciak, C. R., Reynaud, D., & Demin, P. (1993). Enzymatic formation of hepoxilins A3 and B3. Biochemical and Biophysical Research Communications, 197(2), 869-873. [Link]

• Lee, I. G., et al. (2019). Enzymatic synthesis of new hepoxilins and trioxilins from polyunsaturated fatty acids. Green Chemistry. [Link]

• Wikipedia. (n.d.). Sharpless epoxidation. [Link]

• Reactome. (n.d.). Synthesis of Hepoxilins (HX) and Trioxilins (TrX). [Link]

• Pace-Asciak, C. R. (1994). Hepoxilins: a review on their enzymatic formation, metabolism and chemical synthesis. Prostaglandins, Leukotrienes and Essential Fatty Acids, 50(1), 1-13. [Link]

• Sartori, S. K., Miranda, I. L., Diaz, M. A. N., & Diaz-Muñoz, G. (2022). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Mini-Reviews in Organic Chemistry, 18(5), 606-620. [Link]

• Sartori, S. K., Miranda, I. L., Diaz, M. A. N., & Diaz-Muñoz, G. (2021). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Mini-Reviews in Organic Chemistry, 18(5), 606-620. [Link]

• Katsuki Sharpless Asymmetric Epoxidation and its Synthetic Applications. (n.d.). [Link]

• All 'Bout Chemistry. (2025, April 6). What is Sharpless Asymmetric Epoxidation ? Mechanism, Applications | FYQ PYQ | GATE NET SET. YouTube. [Link]

• Riera, A., & Moreno, M. (2010). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Molecules, 15(2), 859-887. [Link]

• Kim, H., & Walsh, P. J. (2005). One-pot asymmetric synthesis of acyclic chiral epoxy alcohols via tandem vinylation-epoxidation with dioxygen. The Journal of Organic Chemistry, 70(4), 1262–1268. [Link]

• Semantic Scholar. (n.d.). hepoxilin biosynthetic process. [Link]

• Pazos, M. A., et al. (2013). Hepoxilin A3 Facilitates Neutrophilic Breach of Lipoxygenase-expressing Airway Epithelial Barriers. American Journal of Respiratory Cell and Molecular Biology, 48(3), 346-355. [Link]

• Wikipedia. (n.d.). Hepoxilin. [Link]

• Mrsny, R. J., et al. (1999). Identification of hepoxilin A3 in inflammatory events: A required role in neutrophil migration across intestinal epithelia. Proceedings of the National Academy of Sciences, 96(23), 13395-13400. [Link]

Sources

• 1. Hepoxilin - Wikipedia [en.wikipedia.org]
• 2. pnas.org [pnas.org]
• 3. Sharpless epoxidation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Katsuki Sharpless Asymmetric Epoxidation and its Synthetic Applications | PPTX [slideshare.net]
• 7. Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]

Application Note: High-Resolution Chiral Separation of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate Isomers

An Application Guide for Drug Development Professionals and Researchers

Abstract

The stereoisomers of oxidized lipids, such as Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate, often exhibit distinct biological activities, making their individual isolation and quantification essential for drug discovery, lipidomics, and food science. This technical guide provides a detailed framework and validated protocols for the challenging chiral separation of these isomers. We present methodologies using both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) coupled with polysaccharide-based chiral stationary phases (CSPs), offering high resolution and analytical efficiency. The underlying principles of chiral recognition on these phases are discussed, and step-by-step protocols are provided to enable researchers to resolve these complex mixtures into their constituent diastereomers and enantiomers.

Introduction: The Stereochemical Challenge

Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate is an oxidized derivative of linoleic acid, a key polyunsaturated fatty acid. Its structure contains three chiral centers (at carbons C11, C12, and C13), giving rise to a complex mixture of eight possible stereoisomers (four pairs of enantiomers). These isomers, generated through enzymatic or auto-oxidative pathways, can possess profoundly different physiological or pathological effects. Therefore, developing robust analytical methods to separate and quantify each specific isomer is not merely an academic exercise but a critical necessity for understanding its biological role and therapeutic potential.

The primary challenge lies in the subtle structural differences between the stereoisomers. As enantiomers possess identical physical properties in an achiral environment, their separation requires a chiral environment, typically provided by a Chiral Stationary Phase (CSP) within a chromatographic system. This application note details two powerful approaches: the well-established normal-phase HPLC and the modern, high-efficiency Supercritical Fluid Chromatography (SFC).

Foundational Principles of Chiral Recognition

The separation of enantiomers on a polysaccharide-based CSP, such as those derived from amylose or cellulose, relies on the formation of transient, diastereomeric complexes between the analyte and the chiral selector on the stationary phase. The selector, often a derivatized polysaccharide like amylose tris(3,5-dimethylphenylcarbamate), possesses a well-defined three-dimensional structure with chiral grooves and cavities.

Separation is achieved through a combination of interactions:

• Hydrogen Bonding: Interactions with the carbamate groups of the selector.

• π-π Interactions: Between aromatic rings on the selector and any π-systems in the analyte.

• Steric Hindrance (Inclusion): The overall shape of the analyte determines how well it "fits" into the chiral grooves of the CSP.

The differential stability of these transient complexes for each enantiomer results in different retention times, enabling their separation.

Caption: Chiral recognition mechanism on a polysaccharide CSP.

Experimental Workflow and Design

A systematic approach is crucial for achieving baseline separation of all isomers. The general workflow involves careful sample preparation, method development using either HPLC or SFC, and confirmation of peak identity, preferably with mass spectrometry.

Caption: General experimental workflow for chiral separation.

Protocol 1: Chiral HPLC Separation

High-Performance Liquid Chromatography in normal-phase mode is a robust and widely used technique for the chiral separation of oxidized lipids. The low viscosity and polarity of alkane/alcohol mobile phases provide excellent selectivity on polysaccharide CSPs.

Step-by-Step Protocol

• Instrumentation and Column:

  • System: HPLC or UHPLC system equipped with a quaternary pump, autosampler, column thermostat, and UV/PDA detector.

  • Chiral Column: CHIRALPAK® IA-U (Amylose tris(3,5-dimethylphenylcarbamate) immobilized on 1.6 µm silica).

  • Dimensions: 100 mm x 3.0 mm.

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane / 2-Propanol (IPA) / Trifluoroacetic Acid (TFA) (95 : 5 : 0.1, v/v/v).

    • Causality: n-Hexane is the weak, non-polar solvent. IPA acts as the polar modifier, competing with the analyte for sites on the CSP and thus modulating retention. TFA is an acidic additive used to protonate any free silanols on the silica support and acidic functionalities on the analyte, which sharpens peaks and improves reproducibility.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 25°C.

    • Causality: Temperature affects the thermodynamics of the chiral recognition process. Maintaining a constant, controlled temperature is critical for reproducible retention times.

  • Detection: UV at 210 nm.

    • Causality: The epoxy-hydroxy-diene moiety has some UV absorbance at low wavelengths. For trace-level analysis, coupling to a mass spectrometer is recommended.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Prepare a stock solution of the isomer mixture at 1 mg/mL in 2-Propanol.

  • Dilute the stock solution to a working concentration of 50 µg/mL using the mobile phase (n-Hexane/IPA).

    • Trustworthiness: Dissolving the sample in the mobile phase minimizes peak distortion and injection-related artifacts.

Protocol 2: Chiral SFC Separation

Supercritical Fluid Chromatography (SFC) is an advantageous alternative to HPLC, offering faster separations, higher efficiency, and significantly reduced organic solvent consumption. It utilizes supercritical CO₂ as the primary mobile phase, whose low viscosity allows for higher flow rates without a prohibitive increase in backpressure.

Step-by-Step Protocol

• Instrumentation and Column:

  • System: Analytical SFC system with modules for CO₂ and modifier delivery, an automated back pressure regulator (BPR), column thermostat, and UV/PDA detector.

  • Chiral Column: CHIRALPAK® AD-3 (Amylose tris(3,5-dimethylphenylcarbamate) coated on 3 µm silica), optimized for SFC.

  • Dimensions: 150 mm x 4.6 mm.

• Chromatographic Conditions:

  • Mobile Phase: Supercritical CO₂ / Methanol (85 : 15, v/v).

    • Causality: Methanol serves as the polar organic modifier to control analyte elution. The ratio of CO₂ to modifier is the primary lever for adjusting retention and selectivity in SFC.

  • Flow Rate: 3.0 mL/min.

  • Outlet Pressure (BPR): 15 MPa (150 bar).

    • Causality: This pressure is well above the critical pressure of CO₂ (7.38 MPa), ensuring it remains in a supercritical state throughout the system, which is essential for its unique fluid properties.

  • Column Temperature: 35°C.

  • Detection: UV at 210 nm.

  • Injection Volume: 2 µL.

• Sample Preparation:

  • Prepare a stock solution of the isomer mixture at 1 mg/mL in Methanol.

  • Dilute to a working concentration of 50 µg/mL using Methanol.

    • Trustworthiness: For SFC, the sample should be dissolved in the organic modifier to ensure compatibility and good peak shape.

Expected Results and Data Interpretation

Successful application of these protocols should yield high-resolution separation of the diastereomeric and enantiomeric pairs. The elution order will depend on the absolute configuration of each isomer and its specific interaction with the chosen CSP.

Table 1: Illustrative Chromatographic Data for Isomer Separation

Isomer Pair	Technique	Expected Retention Time (t_R, min)	Selectivity (α)	Resolution (R_s)
Diastereomer Set 1 vs. 2	HPLC	8.5 / 10.2	-	> 3.0
Enantiomer Pair 1	HPLC	12.1 / 13.5	1.15	> 1.8
Enantiomer Pair 2	HPLC	14.8 / 16.0	1.11	> 1.7
Diastereomer Set 1 vs. 2	SFC	3.2 / 3.9	-	> 3.5
Enantiomer Pair 1	SFC	4.5 / 4.9	1.12	> 2.0
Enantiomer Pair 2	SFC	5.3 / 5.8	1.13	> 2.2

Note: Data are illustrative. Actual retention times will vary based on specific system configuration and column age. The key performance metrics are selectivity (α > 1.1) and resolution (Rs > 1.5) for baseline separation.

Conclusion

The chiral separation of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate isomers is a complex but achievable analytical goal. Both normal-phase HPLC and SFC, when paired with high-performance polysaccharide-based chiral stationary phases, provide the necessary resolving power. The SFC method offers significant advantages in terms of speed and sustainability, making it a compelling choice for high-throughput screening. These protocols provide a robust starting point for researchers, enabling the accurate stereochemical characterization required to advance our understanding of lipid mediators in health and disease.

Definitive Analysis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate using Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers and Scientists

Abstract

This application note provides a comprehensive and robust protocol for the analysis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a key oxylipin derived from polyunsaturated fatty acids. Due to the inherent thermal lability and low volatility of the hydroxyl moiety, direct GC-MS analysis is challenging. This guide details a proven derivatization strategy—specifically, trimethylsilylation—to enhance analyte volatility and thermal stability, enabling precise separation and confident mass spectral identification. We will explain the causality behind critical experimental choices, from sample preparation to data interpretation, providing researchers with a self-validating protocol for accurate and reproducible quantification of this and structurally related epoxy-hydroxy fatty acid methyl esters.

Introduction and Analytical Principle

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is an oxygenated metabolite of linoleic acid, belonging to the broad class of compounds known as oxylipins. These molecules are critical signaling lipids involved in a multitude of physiological and pathophysiological processes, including inflammation and tissue repair. Accurate detection and quantification are paramount for understanding their biological roles.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of fatty acid derivatives, offering high chromatographic resolution and definitive structural information from mass spectra.[1][2] However, the polar hydroxyl group in the target analyte makes it unsuitable for direct GC analysis, as it is prone to thermal degradation and adsorption onto the GC column, leading to poor peak shape and inaccurate results.

To overcome this, a chemical derivatization step is essential.[3] This protocol employs silylation, which replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[4][5] This transformation significantly increases the analyte's volatility and thermal stability, making it amenable to GC separation and yielding characteristic, interpretable mass spectra.

Materials and Instrumentation

Reagents and Consumables

Reagent/Consumable	Grade	Recommended Supplier
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS	Derivatization Grade	Sigma-Aldrich, Thermo Fisher
Pyridine	Anhydrous	Sigma-Aldrich
Hexane	GC or HPLC Grade	Fisher Scientific
Anhydrous Sodium Sulfate	ACS Grade	VWR
Butylated Hydroxytoluene (BHT)	ACS Grade	Sigma-Aldrich
Internal Standard (e.g., d4-12-HETE)	≥98% Purity	Cayman Chemical
GC Vials with Inserts and PTFE-lined caps	2 mL	Agilent, Waters

Instrumentation

Instrument Component	Specification
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent single quadrupole
GC Column	Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injector	Split/Splitless Inlet
Autosampler	G4513A or equivalent
Data System	MassHunter, ChemStation, or equivalent

Experimental Protocols

The entire analytical workflow is designed to ensure maximum recovery and reproducibility, from initial sample handling to final data acquisition.

Caption: Workflow for GC-MS analysis of hydroxylated fatty acid esters.

Protocol 1: Sample Preparation and TMS Derivatization

This protocol is optimized for samples already in the methyl ester form. If starting from a biological matrix containing the free fatty acid, an initial lipid extraction (e.g., Folch or Bligh-Dyer) followed by methylation (e.g., with BF3-Methanol) is required.[6]

Rationale: The derivatization is performed in an anhydrous environment to prevent hydrolysis of the silylating reagent. Pyridine acts as a catalyst and solvent. Incubation ensures the reaction proceeds to completion.

• Aliquot Sample: Transfer a known quantity of the sample (typically 1-50 µg of the analyte) into a 2 mL glass GC vial with a micro-insert.

• Add Internal Standard: Spike the sample with an appropriate internal standard (e.g., a stable isotope-labeled analog) for quantitative analysis.

• Prevent Oxidation: Add an antioxidant like BHT to prevent analyte degradation during solvent evaporation.[7]

• Dry Sample: Evaporate the solvent to complete dryness under a gentle stream of inert nitrogen gas at room temperature. It is critical to remove all water and protic solvents.

• Reconstitute and Derivatize: Add 25 µL of anhydrous pyridine to dissolve the residue. Then, add 25 µL of BSTFA + 1% TMCS.

• Incubate: Tightly cap the vial and heat at 60°C for 30 minutes in a heating block or oven.

• Cool: Allow the vial to cool to room temperature before analysis. The sample is now ready for injection.

Protocol 2: GC-MS Instrumental Analysis

Rationale: A splitless injection is used for trace-level analysis to maximize the amount of analyte transferred to the column. The oven temperature program is designed to separate the TMS-derivatized analyte from other matrix components effectively. Electron ionization (EI) at 70 eV is a standard, robust method that produces reproducible fragmentation patterns for library matching and structural elucidation.[8]

Parameter	Setting
GC Inlet
Injection Mode	Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Oven Program
Initial Temperature	150°C, hold for 1 min
Ramp 1	10°C/min to 280°C
Hold	Hold at 280°C for 10 min
MS Detector
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	50 - 550 m/z

Data Analysis and Expected Results

The analyte of interest is Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Its chemical formula is C19H32O4.[9] After derivatization with a TMS group, the formula becomes C22H40O4Si, with a monoisotopic mass of 396.2696 .

Mass Spectral Fragmentation

The electron ionization mass spectrum of the TMS-derivatized analyte will exhibit several characteristic ions crucial for its identification. The fragmentation is primarily driven by the charge localization on the silylated oxygen and subsequent alpha-cleavage, which is a highly favorable pathway for TMS ethers.[10][11]

• Molecular Ion (M•+): A peak at m/z 396 should be observable, though it may be of low intensity, which is common for long-chain esters.[8]

• Loss of Methyl Group (M-15): A fragment at m/z 381, corresponding to the loss of a CH3 group from the TMS moiety.

• Alpha-Cleavage: The most diagnostic fragmentation occurs via cleavage of the C10-C11 and C11-C12 bonds, adjacent to the silylated carbon (C11).

  • Cleavage of the C10-C11 bond yields a prominent ion at m/z 299 . This fragment, [CH(OTMS)-(CH2)-CH=CH-(CH2)7-COOCH3]+, is highly characteristic.

  • Cleavage of the C11-C12 bond yields a significant ion at m/z 215 , corresponding to the [CH(OTMS)-(CH2)-CH=CH-(CH2)7-COOCH3]+ fragment after rearrangement.

• Epoxide Ring Cleavage: Additional fragments may arise from the cleavage of the C-C bond adjacent to the epoxide ring, though these are often less intense than the alpha-cleavage ions from the TMS-ether.[12]

• TMS-related Ions: Common ions at m/z 73 [(CH3)3Si]+ and m/z 147 are characteristic of silylated compounds.

Summary of Expected Ions

m/z	Proposed Ion Structure / Fragmentation Pathway	Significance
396	[M]•+	Molecular Ion
381	[M - CH3]•+	Loss of methyl from TMS group
299	[CH(OTMS)-(CH=CH)-(CH2)7COOCH3]•+	Primary diagnostic ion from C10-C11 cleavage
215	[CH(OTMS)-(CH2)-CH=CH-(CH2)7-COOCH3]+ rearrangement	Secondary diagnostic ion from C11-C12 cleavage
129	[(CH3)2Si=O-CH=CH2]+	Common fragment from TMS-ethers
73	[(CH3)3Si]+	Characteristic TMS ion

Conclusion

This application note presents a reliable and detailed GC-MS method for the analysis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. The protocol emphasizes the critical need for trimethylsilylation to ensure the analyte is suitable for gas chromatography. By following the detailed steps for derivatization and utilizing the specified instrumental parameters, researchers can achieve excellent chromatographic separation and generate high-quality, interpretable mass spectra. The characteristic fragmentation pattern, dominated by alpha-cleavage adjacent to the silylated hydroxyl group, provides a definitive fingerprint for confident identification of this and related oxylipins in complex biological and chemical matrices.

References

• Wilson, R., & Lyall, K. (2002). Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids, 37(9), 917-924. [Link]

• Cui, P. H., Duke, R. K., Tattam, B. N., & Duke, C. C. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chemistry and Physics of Lipids, 152(2), 65-70. [Link]

• Gajewska, M., & Kałużna-Czaplińska, J. (2021). Methods of the Analysis of Oxylipins in Biological Samples. Molecules, 26(11), 3333. [Link]

• Xia, W., & Ismail, B. P. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539, 35-43. [Link]

• Liakh, I., & Sledz, T. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 22(19), 10495. [Link]

• Gajewska, M., & Kałużna-Czaplińska, J. (2021). Methods of the Analysis of Oxylipins in Biological Samples. ResearchGate. [Link]

• Schlittenhardt, D., Schuppner, R., & Thiele, H. (2012). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Analytical and Bioanalytical Chemistry, 404(5), 1325-1338. [Link]

• Yang, J., & Han, X. (2020). High-Throughput Profiling of Long Chain Fatty Acids and Oxylipins by LC–MS. Metabolites, 10(10), 395. [Link]

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• Cortese, M., et al. (2021). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules, 26(16), 4983. [Link]

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• Identification is inferred on MS/MS fragmentation of hydroxy-epoxy eicosatetraenoic acids (HEpETEs). ResearchGate. [Link]

• Hrbáč, J., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. MDPI. [Link]

• MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives. ResearchGate. [Link]

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Application Note: A Strategic Guide to the Structural Elucidation of Epoxy Hydroxy Octadecadienoates using NMR Spectroscopy

Introduction: The Challenge of Isomeric Complexity

Epoxy hydroxy octadecadienoates are a class of oxidized lipids, or oxylipins, derived from linoleic acid. These molecules play significant roles in various biological processes, but their structural characterization presents a considerable analytical challenge. The intricacy arises from the numerous potential isomers, differing in the positions of the epoxy and hydroxyl groups, the geometry of the double bonds (cis/trans), and the relative stereochemistry of the chiral centers. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable, non-destructive tool for unambiguously resolving these structural details.[1][2] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on leveraging a suite of NMR experiments for the complete structure elucidation of these complex lipids.

Part 1: The Strategic Approach to NMR Analysis

A successful elucidation is not merely about data acquisition; it's about a strategic, stepwise approach where each experiment provides a specific piece of the structural puzzle. The low sensitivity and potential for signal overlap in NMR spectra of lipids necessitate a well-planned experimental design, often requiring high-field instrumentation.[1]

• 1D ¹H NMR - The Initial Survey : The proton (¹H) NMR spectrum is the foundational experiment. It provides the first overview of the molecule's composition. Key proton environments have characteristic chemical shift regions (see Table 1), allowing for an initial count of olefinic, epoxy, and hydroxyl-bearing protons.[1] However, significant signal overlap is common in the aliphatic region, making definitive assignments from 1D data alone nearly impossible.[1]

• 1D ¹³C NMR & DEPT - The Carbon Skeleton : The carbon-13 (¹³C) NMR spectrum, often run in conjunction with Distortionless Enhancement by Polarization Transfer (DEPT) experiments, reveals the number and type (CH₃, CH₂, CH, C) of carbon atoms. This is crucial for confirming the 18-carbon backbone and identifying the key functionalized carbons.

• 2D COSY - Mapping Proton Connectivity : The ¹H-¹H Correlation SpectroscopY (COSY) experiment is the primary tool for tracing the proton-proton coupling network.[3][4] It allows for the connection of adjacent protons, effectively "walking" down the fatty acid chain and building structural fragments.

• 2D HSQC/HMQC - Linking Protons to Carbons : The Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Quantum Coherence (HMQC) experiment correlates each proton signal with the signal of the carbon atom it is directly attached to.[5][6] This is the definitive step for assigning carbon resonances based on the already-established proton assignments from COSY.

• 2D HMBC - Bridging the Gaps : The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most powerful tool for piecing the fragments together.[6][7] It reveals correlations between protons and carbons that are two or three bonds away, providing long-range connectivity information. This is essential for unambiguously placing the epoxy and hydroxyl groups along the carbon chain and confirming the positions of double bonds relative to these functional groups.[8]

• NOESY/ROESY - Unveiling Stereochemistry : Nuclear Overhauser Effect SpectroscopY (NOESY) or Rotating-frame Overhauser Effect SpectroscopY (ROESY) experiments are used to determine the relative stereochemistry. These experiments detect protons that are close in space, even if they are not directly connected through bonds. This information is critical for establishing the cis or trans relationship of the substituents on the epoxide ring and their orientation relative to the hydroxyl group.

Part 2: Practical Protocols

Protocol 2.1: Sample Preparation

• Analyte Purity : Ensure the epoxy hydroxy octadecadienoate sample is of high purity. Purification via High-Performance Liquid Chromatography (HPLC) is often a necessary prerequisite.[3][9]

• Solvent Selection : Deuterated chloroform (CDCl₃) is a common choice for lipids. For enhanced resolution of hydroxyl protons, deuterated methanol (CD₃OD) can be used, or a drop of D₂O can be added to a CDCl₃ sample to exchange the -OH proton.

• Concentration : Aim for a concentration of 5-10 mg in 0.5-0.6 mL of deuterated solvent for optimal signal-to-noise in a reasonable time, especially for 2D experiments.

• Internal Standard : Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Handling : Oxylipins can be sensitive to oxidation and degradation.[10] Handle samples under an inert atmosphere (e.g., argon or nitrogen) and store them at low temperatures.

Protocol 2.2: NMR Data Acquisition Workflow

The following workflow outlines a logical sequence for acquiring the necessary data for a complete structural elucidation.

Caption: Key HMBC correlations for placing functional groups.

• Determine Stereochemistry :

  • Double Bonds : The magnitude of the coupling constant (J) between olefinic protons determines the geometry. A large J-value (~15 Hz) is characteristic of a trans double bond, while a smaller J-value (~10 Hz) indicates a cis configuration.

  • Epoxide Ring : For a cis-epoxide, the coupling constant between the two epoxide protons is typically larger (~4.0 Hz) than for a trans-epoxide (~2.5 Hz). NOESY correlations between protons on the same face of the fatty acid chain (e.g., between H-9 and H-11) can further confirm relative stereochemistry.

Part 4: Data Summary and Validation

A crucial aspect of trustworthy reporting is the clear tabulation of all NMR data. This allows for peer validation and comparison with known compounds.

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges (ppm)

Moiety	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
Terminal -CH₃	0.85 - 0.95	14.0 - 14.5
Aliphatic -(CH₂)n-	1.20 - 1.60	22.0 - 32.0	Often heavily overlapped in ¹H spectra.
Allylic -CH₂-	2.00 - 2.30	25.0 - 35.0
Bis-allylic =CH-CH₂-CH=	~ 2.80	~ 25.5	Signal is diagnostic for unconjugated dienes.
Epoxide -CH(O)CH-	2.90 - 3.20	55.0 - 60.0	Key diagnostic region. [11][12]
Hydroxyl -CH(OH)-	3.60 - 4.10	70.0 - 75.0	Position can vary with solvent/concentration.
Olefinic -CH=CH-	5.30 - 6.50	125.0 - 135.0	Conjugation shifts signals downfield. [1]
Carboxyl -COOH	> 10.0 (or not observed)	175.0 - 180.0	For the free acid. Ester would be different.

Note: Chemical shifts are approximate and can be influenced by solvent and the proximity of other functional groups.

Conclusion

The structural elucidation of epoxy hydroxy octadecadienoates by NMR spectroscopy is a meticulous but highly rewarding process. It relies on the synergistic application of 1D and 2D NMR techniques. By following a strategic workflow from initial survey (¹H NMR) to fine structural details (HMBC, NOESY), researchers can overcome the challenges of isomerism and achieve unambiguous assignment of constitution and relative stereochemistry. This detailed structural information is paramount for understanding the biological function and potential therapeutic applications of this important class of oxylipins.

References

• Spyros, A., & Gerothanassis, I. P. (2012). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 17(9), 10573–10629. [Link]

• Li, J., Vederas, J. C., & Vederas, J. C. (2017). Applications of nuclear magnetic resonance in lipid analyses: An emerging powerful tool for lipidomics studies. Progress in Lipid Research, 68, 37-56. [Link]

• Creative Biostructure. (n.d.). Using NMR to Study Lipid Structures in Biological Membranes. Retrieved from [Link]

• OUCI. (n.d.). Applications of nuclear magnetic resonance in lipid analyses: An emerging powerful tool for lipidomics studies. Retrieved from [Link]

• Cui, P. H., Duke, R. K., Tattam, B. N., & Duke, C. C. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 1: NMR spectral characterization. Chemistry and Physics of Lipids, 152(2), 71-77. [Link]

• Weljie, A. M., & Dowlatabadi, R. (2018). Lipid Profiling Using 1H NMR Spectroscopy. In Methods in Molecular Biology (Vol. 1730, pp. 197-207). Springer. [Link]

• Xia, W., & Budge, S. M. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Lipids, 51(5), 639–649. [Link]

• ResearchGate. (n.d.). Important COSY (-) and HMBC ( ) correlations. [Diagram]. Retrieved from [Link]

• Cui, P. H., Duke, R. K., Tattam, B. N., & Duke, C. C. (2008). Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chemistry and Physics of Lipids, 152(2), 65-70. [Link]

• ResearchGate. (n.d.). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Request PDF. Retrieved from [Link]

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• National Genomics Data Center. (n.d.). Lipid Profiling Using H NMR Spectroscopy. Retrieved from [Link]

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• Locus UFV. (n.d.). Assignment of the relative and absolute stereochemistry of two novel epoxides using NMR and DFT-GIAO calculations. Retrieved from [Link]

• Gabbs, M., et al. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 22(16), 8864. [Link]

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• ResearchGate. (n.d.). The determination of the stereochemistry of epoxides located at the 5,6-positions of decalinic systems: An empirical method based on 13C NMR chemical shifts. Retrieved from [Link]

• Arda, A., et al. (2020). A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. Journal of Lipid Research, 61(10), 1344-1356. [Link]

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• ResearchGate. (n.d.). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR. Request PDF. Retrieved from [Link]

• Wang, Y., et al. (2023). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. Metabolites, 13(5), 631. [Link]

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Application Note: Unambiguous 1H and 13C NMR Assignments for Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate

Introduction

Oxylipins, a class of oxidized fatty acids, are pivotal signaling molecules in various biological processes, including inflammation and immune response. Their chemical structures are often complex, featuring a variety of functional groups such as epoxides, hydroxyls, and double bonds along a long aliphatic chain. The precise determination of the position and stereochemistry of these functionalities is critical for understanding their biological activity. Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate is a representative of this class, often derived from the oxidation of linoleic acid.

The structural complexity, including the presence of multiple stereocenters, makes unambiguous characterization challenging. High-field Nuclear Magnetic Resonance (NMR) spectroscopy, particularly through a combination of one-dimensional (1D) and two-dimensional (2D) experiments, provides a powerful, non-destructive method for complete structural assignment.

This application note provides a detailed protocol and guide for the complete ¹H and ¹³C NMR assignments of a specific isomer, Methyl (9Z)-12,13(cis)-epoxy-11(R/S)-hydroxy-octadec-9-enoate . We will explain the causality behind experimental choices and demonstrate how a suite of NMR experiments can be used as a self-validating system for structural confirmation.

Experimental Design & Rationale

The core challenge in assigning the structure of this molecule lies in differentiating the signals from the long aliphatic chain and precisely mapping the connectivity around the functionalized core (C9 to C13). Our strategy employs a multi-tiered NMR approach.

• 1D ¹H and ¹³C NMR: To obtain an overview of all proton and carbon environments.

• 2D COSY (Correlation Spectroscopy): To establish proton-proton (¹H-¹H) coupling networks, primarily for tracing the carbon chain backbone.[1]

• 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon, providing an unambiguous link between the ¹H and ¹³C assignments.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons. This is crucial for connecting molecular fragments that are not directly bonded, such as linking the methyl ester to the main chain and confirming the positions of the functional groups.[2]

The combination of these experiments provides a robust, cross-validating dataset for the complete and confident assignment of the molecular structure.

Protocol 1: NMR Sample Preparation

The quality of the NMR data is directly dependent on the quality of the sample. For lipid-based molecules like the target analyte, proper solvent selection and concentration are key.

Materials:

• Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate (5-10 mg for ¹H; 20-50 mg for ¹³C and 2D experiments)

• Deuterated Chloroform (CDCl₃) with 0.03% Tetramethylsilane (TMS)

• High-quality 5 mm NMR tube

• Glass Pasteur pipette

• Small vial

Procedure:

• Weighing: Accurately weigh 20-50 mg of the purified compound into a small, clean vial. The higher amount is recommended to obtain high-quality 2D NMR data in a reasonable time.

• Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial. Chloroform is an excellent solvent for lipids and generally provides sharp signals.[3]

• Mixing: Gently vortex or swirl the vial to ensure the sample is completely dissolved. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.

• Transfer: Carefully transfer the solution into the NMR tube using the Pasteur pipette. Ensure the final sample height is at least 4.5 cm to be within the detection region of the NMR coil.

• Capping and Labeling: Cap the NMR tube securely and label it clearly. The sample is now ready for analysis.

Protocol 2: NMR Data Acquisition

The following parameters are recommended for a 500 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Experiment: Standard single-pulse (zg30).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (D1): 2 seconds for qualitative analysis. For quantitative work, this should be increased to at least 5 times the longest T₁ relaxation time.[4]

  • Number of Scans: 8-16 scans.

• ¹³C{¹H} NMR Acquisition:

  • Experiment: Proton-decoupled single-pulse (zgpg30).

  • Spectral Width: 220-240 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (D1): 2-5 seconds.

  • Number of Scans: 1024-4096 scans, depending on sample concentration.

• 2D ¹H-¹H COSY Acquisition:

  • Experiment: Gradient-selected COSY (cosygpqf).

  • Data Points: 2048 (F2) x 256 (F1).

  • Number of Scans: 2-4 per increment.

• 2D ¹H-¹³C HSQC Acquisition:

  • Experiment: Gradient-selected, sensitivity-enhanced HSQC (hsqcedetgpsisp2.3).

  • ¹³C Spectral Width (F1): 160-180 ppm.

  • ¹H Spectral Width (F2): 10-12 ppm.

  • Number of Scans: 2-8 per increment.

• 2D ¹H-¹³C HMBC Acquisition:

  • Experiment: Gradient-selected HMBC (hmbcgplpndqf).

  • Long-range Coupling Delay: Optimized for a J-coupling of 8 Hz.

  • Number of Scans: 8-16 per increment.

Data Analysis and Expected Assignments

The following assignments are predicted based on established chemical shift ranges for similar functionalized fatty acid methyl esters.[5][6][7] The exact chemical shifts will be influenced by the specific stereochemistry at C11, C12, and C13.

¹H NMR Spectral Analysis

• Olefinic Protons (δ 5.3-5.6 ppm): The protons on the C9-C10 double bond are expected in this region.

• Allylic Alcohol Proton (δ ~4.1 ppm): The proton on the hydroxyl-bearing carbon (H-11) is expected to be a multiplet in this region.

• Methyl Ester Protons (δ ~3.67 ppm): A sharp singlet corresponding to the three protons of the methoxy group (-OCH₃).[7]

• Epoxide Protons (δ 2.9-3.2 ppm): The protons on the oxirane ring (H-12 and H-13) typically appear in this range as multiplets. For cis-epoxides, these signals are often around 2.9 ppm.[8][9]

• Methylene Protons:

  • α-Methylene (H-2, δ ~2.30 ppm): A triplet adjacent to the ester carbonyl.

  • Allylic Methylene (H-8, δ ~2.0-2.2 ppm): Protons adjacent to the C9 double bond.

  • Aliphatic Chain (-(CH₂)n-, δ 1.2-1.6 ppm): A large, complex multiplet from the bulk of the methylene groups.

  • Terminal Methyl (H-18, δ ~0.88 ppm): A triplet corresponding to the terminal methyl group.

¹³C NMR Spectral Analysis

• Carbonyl Carbon (δ ~174 ppm): The ester carbonyl carbon (C-1).

• Olefinic Carbons (δ ~125-135 ppm): The sp² carbons of the double bond (C-9, C-10).

• Hydroxyl-bearing Carbon (δ ~70-75 ppm): The C-11 carbon attached to the hydroxyl group. Its exact shift is sensitive to stereochemistry.

• Epoxide Carbons (δ ~54-58 ppm): The carbons of the oxirane ring (C-12, C-13).[5]

• Methoxy Carbon (δ ~51.5 ppm): The carbon of the methyl ester group.

• Aliphatic Carbons (δ 14-35 ppm): The remaining sp³ carbons of the fatty acid chain.

Table of Predicted NMR Assignments

Position	Predicted ¹H Chemical Shift (δ ppm)	Multiplicity	Predicted ¹³C Chemical Shift (δ ppm)
1	-	-	~174.2
OCH₃	~3.67	s	~51.5
2	~2.30	t	~34.1
3	~1.63	m	~24.9
4-7	~1.30	m	~29.1-29.7
8	~2.05	m	~27.2
9	~5.40	m	~128.0
10	~5.45	m	~130.0
11	~4.10	m	~72.5
12	~2.95	m	~57.1
13	~3.05	m	~58.3
14	~1.55	m	~32.0
15-17	~1.28-1.40	m	~22.7-29.5
18	~0.88	t	~14.1

Note: These are estimated values. Actual shifts may vary based on stereochemistry and solvent effects.

2D NMR Correlation Workflow for Structural Validation

The following diagram outlines the key correlations expected in the HMBC spectrum that would be used to piece the structure together unambiguously.

Caption: Key HMBC correlations for structural validation.

Interpretation of Key Correlations:

• Ester Group: The singlet at δ ~3.67 ppm (OCH₃) will show an HMBC correlation to the carbonyl carbon (C1) at δ ~174.2 ppm, confirming the methyl ester. The triplet at δ ~2.30 ppm (H-2) will also correlate to C1, anchoring this end of the chain.

• Connecting the Core: The protons of the allylic alcohol (H-11) are critical. They are expected to show HMBC correlations to the olefinic carbons (C-9, C-10) and, importantly, to the epoxide carbons (C-12, C-13). This definitively places the epoxy-alcohol moiety adjacent to the double bond.

• Epoxide Placement: The epoxide proton H-13 should show correlations to C-11, C-12, and the adjacent methylene carbon C-14, confirming its position and connectivity to the rest of the aliphatic chain.

• COSY and HSQC: The COSY spectrum will show the continuous chain of coupled protons from H-2 to H-18 (with interruptions at the double bond), while the HSQC will map each of these protons to their corresponding carbons, allowing the full backbone to be assigned.

Conclusion

The structural elucidation of complex lipids like Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate requires a systematic and multi-faceted NMR approach. By combining 1D ¹H and ¹³C spectra with 2D COSY, HSQC, and HMBC experiments, a self-validating dataset can be generated. This allows for the unambiguous assignment of all proton and carbon signals and confirms the precise location and connectivity of the key functional groups. This protocol provides a robust framework for researchers and drug development professionals working with oxylipins and other structurally complex natural products.

References

• Miyake, Y., et al. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 93(4), 467-478. [Link]

• Szymańska, R., et al. (2019). Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts. Molecules, 24(21), 3829. [Link]

• Spyros, A., & Dais, P. (2009). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Progress in Nuclear Magnetic Resonance Spectroscopy, 54(3-4), 195-218.
• Gunstone, F. D., & Jacobsberg, F. R. (1972). Fatty acids. Part 39. The synthesis, silver ion chromatographic and NMR spectroscopic properties of the cis and trans methyl epoxyoctadecanoates. Chemistry and Physics of Lipids, 9(4), 297-305.
• Tulloch, A. P. (1966). Solvent effects on the nuclear magnetic resonance spectra of methyl hydroxystearates. Journal of the American Oil Chemists' Society, 43(11), 670-674.
• Nuzillard, J. M., & Massiot, G. (1991).
• Pretsch, E., et al. (2009).

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Application Note: Identification and Analysis of Epoxy Functional Groups in Fatty Acid Esters using Fourier-Transform Infrared (FTIR) Spectroscopy

Introduction: The Significance of Epoxidized Fatty Acid Esters

Epoxidized fatty acid esters, derived from renewable resources like vegetable oils and algae, are increasingly vital in the development of sustainable polymers, plasticizers, lubricants, and chemical intermediates.[1][2][3] The key to their functionality and performance lies in the presence and concentration of the oxirane (epoxy) ring, a strained three-membered ring containing two carbon atoms and one oxygen atom.[4] This reactive group allows for further chemical modifications, such as ring-opening reactions, which are fundamental to polymerization and material crosslinking.[5]

Monitoring the epoxidation process and verifying the final product's functionalization is critical for quality control and research and development. Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly effective method for the qualitative and semi-quantitative analysis of these materials.[6] This application note provides a comprehensive guide and detailed protocols for using FTIR spectroscopy, particularly with an Attenuated Total Reflectance (ATR) accessory, to analyze epoxy functional groups in fatty acid esters.

Principle of the Method: Vibrational Spectroscopy of the Oxirane Ring

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations at specific frequencies corresponding to the molecule's functional groups.[7] The polarity and strained nature of the C-O bonds within the oxirane ring give rise to several characteristic vibrational modes that can be detected in the mid-infrared region (4000 cm⁻¹ to 400 cm⁻¹).[4][7]

The primary vibrational modes used for the identification of the epoxy group are:

• Asymmetric and Symmetric Ring Stretching (C-O-C): The stretching vibrations of the carbon-oxygen bonds in the epoxy ring are highly characteristic. A key absorption band, often used for identification, appears in the 950-810 cm⁻¹ region.[8][9] Specifically, peaks around 823-847 cm⁻¹ are frequently attributed to the C-O deformation of the oxirane group in epoxidized oils.[10][11]

• C-H Stretching of the Oxirane Ring: The C-H bonds attached to the epoxy ring also have a characteristic stretching vibration. This absorption is typically weaker than the C-O-C stretch and appears at a higher frequency, often around 3050 cm⁻¹.[4][5][12] Its presence can be a confirmatory indicator, though it may overlap with other C-H stretching bands.

The analysis involves monitoring the appearance of these characteristic epoxy bands and, often, the simultaneous disappearance of the C=C double bond signal (around 3008 cm⁻¹ and 1650 cm⁻¹) from the precursor fatty acid.[11][13]

Experimental Workflow Overview

The logical flow for FTIR analysis of epoxidized fatty acid esters is designed for accuracy and reproducibility, from sample handling to final data interpretation.

Caption: Workflow for FTIR-ATR analysis of epoxidized oils.

Instrumentation and Materials

• FTIR Spectrometer: An instrument capable of scanning the mid-infrared range (4000-400 cm⁻¹) with a resolution of at least 4 cm⁻¹.

• ATR Accessory: An Attenuated Total Reflectance accessory with a suitable crystal (e.g., diamond or zinc selenide) is highly recommended. ATR is ideal for viscous, oily liquids as it requires minimal sample preparation and provides excellent sample-to-sample reproducibility.

• Software: Instrument control and data analysis software (e.g., OMNIC, Spectrum).

• Sample Application Tools: Disposable pipette tips or spatulas.

• Cleaning Supplies: Laboratory-grade tissues and a suitable solvent (e.g., isopropanol or acetone) for cleaning the ATR crystal.

Detailed Experimental Protocols

Protocol 1: Sample Preparation and Handling

Fatty acid esters are typically viscous liquids or semi-solids. The ATR technique is the preferred method as it circumvents the challenges of using traditional transmission cells for such samples.[14]

• Ensure Homogeneity: Before sampling, ensure the fatty acid ester sample is homogeneous. If the sample is semi-solid or has settled, gently warm it and mix thoroughly.

• Crystal Preparation: Thoroughly clean the surface of the ATR crystal. Wipe with a soft tissue dampened with isopropanol to remove any previous sample residue, and allow it to dry completely. This step is critical to avoid cross-contamination.

Protocol 2: Data Acquisition

• Instrument Setup:

  • Set the spectral range to 4000-600 cm⁻¹.

  • Set the resolution to 4 cm⁻¹.

  • Set the number of scans to be co-added to 32 to improve the signal-to-noise ratio.[10]

• Acquire Background Spectrum: With the clean, dry ATR crystal in place and no sample present, acquire a background spectrum. The instrument software will store this spectrum and automatically subtract it from the sample spectrum, removing interference signals from atmospheric CO₂ and water vapor, as well as any intrinsic signals from the ATR crystal.[7]

• Apply Sample: Place a small drop of the epoxidized fatty acid ester onto the center of the ATR crystal. The sample should be just large enough to completely cover the crystal surface.

• Acquire Sample Spectrum: Initiate the sample scan using the same parameters as the background scan. The software will display the background-corrected absorbance spectrum.

• Cleaning: After analysis, thoroughly clean the sample from the ATR crystal using a solvent-dampened tissue.

Protocol 3: Data Analysis and Interpretation

• Apply Corrections: Modern FTIR software often includes an ATR correction algorithm that accounts for the wavelength-dependent depth of penetration of the IR beam. Apply this correction if available. Perform a baseline correction to ensure all peaks originate from zero absorbance, which is crucial for accurate peak identification and comparison.

• Peak Identification: Analyze the spectrum to identify the characteristic absorption bands. Refer to the table below for guidance.

• Qualitative Confirmation: The primary confirmation of successful epoxidation is the presence of a distinct peak in the 950-810 cm⁻¹ region and the significant reduction or complete disappearance of the C=C bond peak near 1650 cm⁻¹ .[11]

• Semi-Quantitative Analysis: For comparing different samples (e.g., from different reaction times), the ratio of the epoxy peak's absorbance to that of a stable internal standard can be used. The ester carbonyl (C=O) peak at ~1740 cm⁻¹ is an excellent internal standard, as its concentration should remain constant throughout the epoxidation reaction.[6]

Data Interpretation: Characteristic FTIR Absorption Bands

The following table summarizes the key FTIR absorption bands relevant to the analysis of epoxidized fatty acid esters.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Significance in Analysis
~3050	C-H Stretch	C-H of Oxirane Ring	Confirmatory peak for the epoxy group, though often weak and can overlap.[4][5]
2925 & 2854	Asymmetric & Symmetric C-H Stretch	-CH₂- & -CH₃- (Aliphatic)	Present in all fatty acid esters; serves as a check on the overall sample presence.
~1740	C=O Stretch	Ester	Strong, sharp peak. Used as a reliable internal standard for semi-quantitative comparisons.[6][10]
~1650	C=C Stretch	Alkene	Indicates the presence of unreacted double bonds. Its disappearance is a key marker of epoxidation success.[11]
1150-1100	C-O-C Stretch	Ester Linkage	Characteristic of the ester backbone.[10]
950-810	C-O-C Asymmetric Stretch	Oxirane Ring (Epoxy)	Primary diagnostic peak for the presence of the epoxy group. [5][8][9][15]

Troubleshooting Common Issues

• Issue: Broad, overwhelming peak around 3400 cm⁻¹.

  • Cause: Presence of water or hydroxyl (-OH) groups. Hydroxyl groups can form as a side product from the premature ring-opening of the epoxide.[6]

  • Solution: Ensure the sample is anhydrous. If the peak is due to side reactions, this provides valuable information about the reaction's selectivity.

• Issue: Noisy spectrum or low signal intensity.

  • Cause: Insufficient sample on the ATR crystal or poor contact between the sample and the crystal.

  • Solution: Ensure the entire surface of the ATR crystal is covered with the sample. If using a press, apply gentle pressure to ensure good contact. Increase the number of scans to improve the signal-to-noise ratio.

• Issue: Inconsistent results between samples.

  • Cause: Inadequate cleaning of the ATR crystal between measurements, leading to cross-contamination.

  • Solution: Implement a rigorous cleaning protocol. Run a background scan after cleaning and before the next sample to ensure no residue peaks are present.

Conclusion

FTIR spectroscopy, particularly when coupled with an ATR accessory, is an indispensable tool for researchers and professionals working with epoxidized fatty acid esters. It provides a fast, reliable, and straightforward method for confirming the presence of the critical epoxy functional group, monitoring the conversion of double bonds, and assessing the relative purity of the product. By following the detailed protocols and interpretation guidelines in this note, users can confidently characterize their materials, ensuring quality and advancing the development of next-generation bio-based products.

References

• Applications of FTIR on Epoxy Resins - Identification, Monitoring the Curing Process, Phase Separation and Water Uptake - CORE. (n.d.).
• ASTM D1652 - Standard Test Method for Epoxy Content of Epoxy Resins. (2019). ASTM International.
• ASTM D1652-11E01 | PDF | Epoxy | Titration. (n.d.). Scribd.
• ASTM D1652-97 - Standard Test Methods for Epoxy Content of Epoxy Resins. (n.d.).
• ASTM D1652 - Materials Characterization Services. (n.d.).
• ASTM D 1652 : 2011 : R2019 Standard Test Method for Epoxy Content of. (2019). Intertek Inform.
• FTIR Analysis for Liquid Samples - What You Need to Know. (2025). Drawell.
• FTIR Principles and Sample Preparation. (n.d.). LPD Lab Services Ltd.
• What sample is needed for FTIR? (2023). Rocky Mountain Labs.
• Fast Fourier Transform IR Characterization of Epoxy GY Systems Crosslinked with Aliphatic and Cycloaliphatic EH Polyamine Adducts. (2010). National Institutes of Health.
• Determination of the Number of Epoxides Groups by FTIR-HATR and Its Correlation with 1 H NMR, in Epoxidized Linseed Oil. (2021). Scientific & Academic Publishing.
• FTIR spectrum of the epoxide. (n.d.). ResearchGate.
• 1 H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. (n.d.). ResearchGate.
• FTIR spectrum of uncured epoxy-resin. Peaks at: i. 3054.89 cm -1... (n.d.). ResearchGate.
• ATR‐FTIR spectroscopy of epoxidized frying sunflower oil (ESO) and... (n.d.). ResearchGate.
• ATR-FTIR spectrum of epoxidized soybean oil. (n.d.). ResearchGate.
• Qualitative and quantitative evaluation of epoxy systems by Fourier transform infrared spectroscopy and the flexibilizing effect. (n.d.). SciELO.
• Sample preparation for FT-IR. (n.d.).
• Monitoring the structure–reactivity relationship in epoxidized perilla and safflower oil thermosetting resins. (2020). Polymer Chemistry (RSC Publishing). DOI:10.1039/D0PY00688B.
• ATR-FTIR spectra of a epoxidized canola oil and b canola oil. The peaks... (n.d.). ResearchGate.
• How to prepare a liquid sample for FTIR spectrum? (2021). ResearchGate.
• Comparision FTIR spectra between PO o and EPO. (n.d.). ResearchGate.
• Quantitative analysis of curing mechanisms of epoxy resin by mid- and Near- Fourier transform Infra red Spectroscopy. (2014). Semantic Scholar.
• The curing kinetic analysis of epoxy based on FT-IR. (n.d.). Atlantis Press.
• FTIR spectrum highlighting the presence of epoxide groups at 822 cm⁻¹ using (a) formic Acid and (b) acetic Acid. (n.d.). ResearchGate.
• FTIR spectra for epoxy formation at 823 cm -1 . The presence of the... (n.d.). ResearchGate.
• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. (n.d.). MDPI.
• Impact of Different Epoxidation Approaches of Tall Oil Fatty Acids on Rigid Polyurethane Foam Thermal Insulation. (n.d.). PubMed Central.
• FTIR spectra of soybean oil (b) and epoxidized soybean oil (a). (n.d.). ResearchGate.

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Application Notes and Protocols for In Vitro Biological Activity Assessment of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

Authored by: A Senior Application Scientist

Introduction

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex oxygenated derivative of a polyunsaturated fatty acid (PUFA). Such molecules, often referred to as oxylipins or octadecanoids, are a class of lipid mediators that play critical roles in a vast array of biological processes.[1][2] They are known to act as signaling molecules in the regulation of inflammation, immune responses, and tissue homeostasis.[3][4] The structural features of this specific compound—an epoxy and a hydroxyl group on an 18-carbon backbone—suggest potential interactions with key enzymatic pathways involved in inflammation, such as those governed by lipoxygenases (LOX) and cyclooxygenases (COX), or enzymes involved in leukotriene metabolism.[5][6]

This guide provides a structured, in-depth framework for researchers, scientists, and drug development professionals to comprehensively evaluate the biological activity of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate in vitro. The protocols are designed not merely as procedural steps but as self-validating experimental systems, complete with the scientific rationale behind key choices. Our objective is to move beyond simple screening to enable a mechanistic understanding of the compound's potential therapeutic value.

Experimental Strategy: A Tiered Approach

A logical progression of assays is crucial for building a comprehensive biological activity profile. We propose a tiered workflow that begins with foundational safety and viability assessments, proceeds to broad functional screening for anti-inflammatory effects, and culminates in specific, hypothesis-driven mechanistic studies.

Figure 1: A tiered experimental workflow for assessing the biological activity of the test compound.

PART 1: Foundational Assays - Cytotoxicity and Cell Viability

Scientific Rationale: Before assessing any specific biological function, it is imperative to determine the concentration range at which the compound does not exert cytotoxic effects. This ensures that any observed functional effects (e.g., reduced inflammation) are not simply a byproduct of cell death. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[7][8]

Protocol 1.1: MTT Assay for Cell Viability

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• RAW 264.7 murine macrophages (or other relevant cell line, e.g., human THP-1 monocytes)

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate (Test Compound)

• Vehicle control (e.g., DMSO or ethanol, depending on compound solubility)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well cell culture plates

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Preparation: Prepare a stock solution of the test compound in an appropriate vehicle. Create a series of 2x working concentrations by serial dilution in culture medium. A suggested starting range is 0.1 µM to 100 µM.

• Cell Treatment: After 24 hours, carefully remove the old medium. Add 100 µL of the prepared compound dilutions to the respective wells. Include wells for "cells only" (untreated control) and "vehicle control."

• Incubation: Incubate the plate for 24 hours (or a desired time point) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:

  • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

• Plot the % Viability against the compound concentration to determine the non-toxic concentration range for subsequent experiments.

Parameter	Description
IC₅₀	The concentration of the compound that causes 50% inhibition of cell viability.
Non-Toxic Range	The concentration range that results in >90% cell viability. This range should be used for all subsequent functional assays.

PART 2: Functional Screening - Anti-Inflammatory Activity

Scientific Rationale: A hallmark of inflammation is the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) by immune cells, such as macrophages, upon stimulation with pathogens or their components like lipopolysaccharide (LPS).[9] Measuring the ability of the test compound to suppress this cytokine production is a direct and robust method for assessing its anti-inflammatory potential.[10]

Protocol 2.1: Measurement of Pro-Inflammatory Cytokines by ELISA

Principle: The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for quantifying a soluble protein in a complex mixture like cell culture supernatant.[11] A capture antibody specific for the cytokine of interest is immobilized on a plate, followed by the addition of the sample. A second, biotinylated detection antibody binds to the captured cytokine, and a streptavidin-enzyme conjugate allows for a colorimetric readout.

Materials:

• RAW 264.7 cells

• Lipopolysaccharide (LPS) from E. coli

• Test Compound and Vehicle

• Commercial ELISA kits for mouse TNF-α and IL-6[12][13]

• 24-well cell culture plates

• Reagents and equipment as specified in the ELISA kit manual

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 24-well plate at 2.5 x 10⁵ cells/mL (1 mL per well) and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with various non-toxic concentrations of the test compound (determined from Protocol 1.1) or vehicle for 1-2 hours.

• Inflammatory Stimulation: Induce an inflammatory response by adding LPS to a final concentration of 100 ng/mL to all wells except the negative control.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes to pellet the cells. Carefully collect the supernatant and store it at -80°C until the ELISA is performed.

• ELISA Protocol: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.[11] This typically involves coating the plate with a capture antibody, adding standards and samples, followed by a detection antibody and substrate.

• Data Acquisition: Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curve.

Data Analysis:

• Plot the concentration of each cytokine (pg/mL or ng/mL) for each treatment condition.

• Compare the cytokine levels in the LPS + test compound groups to the LPS + vehicle group to determine the percentage of inhibition.

PART 3: Mechanistic Investigation - Modulation of Leukotriene A4 Hydrolase

Scientific Rationale: Leukotriene A4 hydrolase (LTA4H) is a critical bifunctional enzyme. Its epoxide hydrolase activity catalyzes the final step in the biosynthesis of Leukotriene B4 (LTB4), a potent lipid mediator and chemoattractant that drives inflammation.[14] Given that the test compound possesses an epoxy moiety, it is a plausible hypothesis that it could act as a substrate or inhibitor for LTA4H, thereby modulating the production of pro-inflammatory LTB4. An in vitro enzyme activity assay is the most direct way to test this hypothesis.[15]

Figure 2: Potential interaction of the test compound with the LTA4 Hydrolase pathway.

Protocol 3.1: In Vitro LTA4H Enzyme Activity Assay

Principle: This assay measures the activity of recombinant LTA4H by quantifying the production of its product, LTB4, from the substrate LTA4. The effect of the test compound on this reaction is determined by comparing the amount of LTB4 produced in its presence versus its absence. LTB4 can be quantified using a highly sensitive method like a Homogeneous Time-Resolved Fluorescence (HTRF) assay or a competitive ELISA.[14]

Materials:

• Recombinant human LTA4H

• Leukotriene A4 (LTA4) methyl ester (substrate, must be handled with care due to instability)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl)

• Test Compound and Vehicle

• LTB4 HTRF Assay Kit or LTB4 ELISA Kit

• 96-well or 384-well assay plates (as required by the detection kit)

Procedure:

• Compound Incubation: In an assay plate, add the assay buffer, recombinant LTA4H enzyme, and varying concentrations of the test compound or vehicle. Incubate for 15 minutes at room temperature to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, LTA4. The final concentration of LTA4 should be close to its Km value for LTA4H, if known, to ensure sensitivity to competitive inhibition.

• Reaction Incubation: Incubate the reaction for a defined period (e.g., 10-30 minutes) at 37°C. The time should be within the linear range of the reaction.

• Reaction Termination: Stop the reaction by adding a stop solution, which could be an acidic solution or a solvent like methanol, depending on the detection method.

• LTB4 Quantification: Quantify the amount of LTB4 produced in each well using an HTRF or ELISA-based detection kit according to the manufacturer's protocol.[14]

• Controls:

  • No Enzyme Control: To measure background signal.

  • No Substrate Control: To ensure product is not generated spontaneously.

  • Positive Control: A known LTA4H inhibitor (e.g., Bestatin).

  • Vehicle Control: Represents 100% enzyme activity.

Data Analysis:

• Generate a standard curve for LTB4 quantification.

• Calculate the rate of LTB4 production for each concentration of the test compound.

• Determine the percent inhibition relative to the vehicle control.

• If inhibition is observed, plot the percent inhibition against the log of the compound concentration to calculate an IC₅₀ value.

References

• Development of a homogeneous time-resolved fluorescence leukotriene B4 assay for determining the activity of leukotriene A4 hydrolase. PubMed, National Center for Biotechnology Information. [Link]

• Intracellular Cytokine Staining Protocol. Anilocus. [Link]

• A sensitive fluorigenic substrate for selective in vitro and in vivo assay of leukotriene A4 hydrolase activity. PubMed, National Center for Biotechnology Information. [Link]

• Human LTA4H(Leukotriene A4 Hydrolase) ELISA Kit. ELK Biotechnology. [Link]

• Mouse Leukotriene A4 Hydrolase / LTA4H ELISA Kit (A311313). Antibodies.com. [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PubMed, National Center for Biotechnology Information. [Link]

• Intracellular Cytokine Staining Protocol. Creative Bioarray. [Link]

• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. ACS Publications. [Link]

• Lipid Mediators in Inflammation. Microbiology Spectrum, ASM Journals. [Link]

• Anti-inflammatory and proresolving lipid mediators. PubMed, National Center for Biotechnology Information. [Link]

• Novel Pro-Resolving Lipid Mediators in Inflammation Are Leads for Resolution Physiology. Semantic Scholar. [Link]

• (A) Cell viability experiments to determine the optimal H 2 O 2... ResearchGate. [Link]

• Classes of Lipid Mediators and Their Effects on Vascular Inflammation in Atherosclerosis. MDPI. [Link]

• Anti-Inflammatory and Pro-Resolving Lipid Mediators. PubMed, National Center for Biotechnology Information. [Link]

• 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. PubChem, National Center for Biotechnology Information. [Link]

• The Biocompatibility Evaluation of Epoxy Resin-Based Root Canal Sealers in Vitro. PubMed, National Center for Biotechnology Information. [Link]

• Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. PubMed, National Center for Biotechnology Information. [Link]

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Application Note & Protocols: Cell-Based Assays for Anti-Inflammatory Effects of Epoxy Fatty Acids

Introduction: The Therapeutic Promise of Epoxy Fatty Acids in Inflammation

Inflammation is a fundamental biological process, essential for host defense and tissue repair. However, its dysregulation leads to chronic inflammatory diseases such as rheumatoid arthritis, atherosclerosis, and inflammatory bowel disease.[1][2] A key axis in the inflammatory cascade involves the metabolic fate of polyunsaturated fatty acids (PUFAs). While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways produce well-known pro-inflammatory mediators like prostaglandins and leukotrienes, the cytochrome P450 (CYP) epoxygenase pathway generates a class of lipid mediators with potent anti-inflammatory properties: the epoxy fatty acids (EpFAs).[3][4]

EpFAs, such as epoxyeicosatrienoic acids (EETs) derived from arachidonic acid, exert beneficial effects by resolving inflammation.[5][6] However, their in vivo efficacy is limited by their rapid hydrolysis into less active or even pro-inflammatory diols by the soluble epoxide hydrolase (sEH) enzyme.[5][7] Consequently, stabilizing endogenous EpFAs by inhibiting sEH, or supplying exogenous EpFAs, has emerged as a promising therapeutic strategy.[1][7][8][9]

This guide provides a detailed framework and validated protocols for researchers to investigate the anti-inflammatory potential of EpFAs and sEH inhibitors (sEHIs) using robust, cell-based assay systems. We will move beyond simple procedural lists to explain the causal logic behind experimental design, ensuring that each protocol functions as a self-validating system to produce reliable and mechanistically informative data.

Core Mechanism of Action

The primary anti-inflammatory mechanism of EpFAs involves stabilizing their endogenous levels, which in turn leads to the activation of peroxisome proliferator-activated receptors (PPARs) and the inhibition of the master inflammatory transcription factor, NF-κB.[10][11] This dual action suppresses the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules that orchestrate the inflammatory response.

Visualizing the Core Pathway: PUFA Metabolism and the Role of sEH

To understand the assays, it is crucial to first visualize the metabolic crossroads of PUFAs. The diagram below illustrates how CYP450 enzymes produce beneficial EpFAs, which are then targeted for degradation by sEH. Therapeutic intervention aims to shift the balance towards higher EpFA levels.

Caption: Metabolic fate of PUFAs and the central role of sEH.

Protocol 1: Suppression of Pro-Inflammatory Cytokines in Macrophages

Scientific Rationale: Macrophages are key innate immune cells that, upon activation by stimuli like bacterial lipopolysaccharide (LPS), produce a storm of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[12][13] LPS activates the Toll-like receptor 4 (TLR4), triggering NF-κB signaling.[12][14] This assay directly measures the ability of an EpFA or sEHI to suppress this hallmark inflammatory response. The murine macrophage cell line RAW 264.7 is a widely used and reliable model for this purpose.[13]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the macrophage cytokine suppression assay.

Detailed Step-by-Step Protocol

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Seeding: Seed the cells into a 24-well plate at a density of 4 x 10⁵ cells/mL and allow them to adhere overnight.[13]

• Pre-treatment:

  • Prepare stock solutions of your test EpFA or sEHI in a suitable vehicle (e.g., DMSO or ethanol).

  • The next day, carefully remove the culture medium.

  • Add fresh, serum-free medium containing the desired concentrations of your test compound (e.g., in a dose-response from 10 nM to 10 µM). Include a "Vehicle Control" well.

  • Incubate for 1 hour. Causality Insight: This pre-incubation allows the compound to enter the cells and engage its target (e.g., inhibit sEH) before the inflammatory stimulus is introduced.

• Inflammatory Stimulation:

  • Prepare a working solution of LPS (from E. coli) in serum-free medium.

  • Add LPS to all wells (except the "Unstimulated Control") to a final concentration of 1 µg/mL.[13]

  • Set up the following controls as a self-validating system:

    • Unstimulated Control: Cells + Medium only (baseline cytokine release).

    • Vehicle Control: Cells + Vehicle + LPS (maximum inflammatory response).

    • Positive Control: Cells + Known sEHI (e.g., TPPU) + LPS (validates assay responsiveness).

  • Incubate for 18-24 hours.[13]

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 10 minutes to pellet any detached cells. Carefully collect the cell-free supernatant and store it at -80°C until analysis.

• Cytokine Quantification:

  • Measure the concentrations of TNF-α and IL-6 in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

  • Alternative: A Cytometric Bead Array (CBA) can be used for multiplexed analysis of several cytokines simultaneously.

• Data Analysis:

  • Calculate the percentage inhibition of cytokine release for each compound concentration relative to the Vehicle Control.

  • % Inhibition = 100 * (1 - ([Cytokine]Sample / [Cytokine]Vehicle Control))

  • Plot the dose-response curve and calculate the IC₅₀ value (the concentration of compound that inhibits 50% of the cytokine release).

Data Presentation Table

Treatment Group	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Unstimulated	50 ± 8	N/A	35 ± 5	N/A
Vehicle + LPS	3500 ± 210	0%	8200 ± 450	0%
EpFA (1 µM) + LPS	875 ± 95	75%	2460 ± 180	70%
sEHI (100 nM) + LPS	1050 ± 110	70%	2870 ± 200	65%

Note: Data are representative examples.

Protocol 2: Inhibition of NF-κB Activation via Reporter Assay

Scientific Rationale: The anti-inflammatory effects of EpFAs are largely mediated by inhibiting the NF-κB signaling pathway.[10][11] NF-κB is a transcription factor that normally resides in the cytoplasm, held inactive by IκB proteins. Upon inflammatory stimulation (e.g., by TNF-α), IκB is degraded, allowing NF-κB to translocate to the nucleus and drive the expression of pro-inflammatory genes.[15] A luciferase reporter assay provides a direct, quantitative readout of NF-κB transcriptional activity.[16][17][18]

NF-κB Signaling Pathway and Point of Intervention

Caption: EpFAs inhibit NF-κB activation, preventing pro-inflammatory gene transcription.

Detailed Step-by-Step Protocol

• Cell Line: Use a stable cell line expressing a luciferase reporter gene under the control of an NF-κB response element (e.g., HEK293-NF-κB-luc).

• Seeding: Seed the reporter cells in a white, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treatment: Pre-treat cells with your EpFA or sEHI compounds in a dose-response manner for 1 hour, as described in Protocol 1.

• Stimulation: Stimulate the cells with an optimal concentration of TNF-α (typically 10-20 ng/mL) for 6-8 hours. Causality Insight: TNF-α is a potent and direct activator of the NF-κB pathway, providing a clean system to measure inhibition.[17]

• Lysis and Luciferase Measurement:

  • After incubation, wash the cells with PBS.

  • Add a passive lysis buffer and incubate according to the manufacturer's protocol to release cellular contents.

  • Add the luciferase assay substrate to the lysate.

  • Immediately measure the resulting luminescence using a plate-reading luminometer.

• Data Analysis:

  • Luminescence is directly proportional to NF-κB activity.

  • Normalize the readings to a cell viability assay (e.g., MTT or CellTiter-Glo) run in parallel to control for cytotoxicity.

  • Calculate the % inhibition and IC₅₀ value as described in Protocol 1.

Protocol 3: Attenuation of Endothelial Cell Adhesion Molecule Expression

Scientific Rationale: A critical step in the inflammatory response is the recruitment of leukocytes from the bloodstream into tissues. This process is mediated by the expression of adhesion molecules, such as Vascular Cell Adhesion Molecule-1 (VCAM-1) and Intercellular Adhesion Molecule-1 (ICAM-1), on the surface of endothelial cells.[19][20] Pro-inflammatory cytokines like TNF-α strongly induce the expression of these molecules.[19][21][22] EpFAs have been shown to suppress this induction, thereby reducing leukocyte-endothelial interactions.[5] This assay quantifies this effect using Human Umbilical Vein Endothelial Cells (HUVECs).

Detailed Step-by-Step Protocol

• Cell Culture: Culture HUVECs in endothelial growth medium on plates pre-coated with gelatin or fibronectin. HUVECs are primary cells and have a limited lifespan; use them at a low passage number (P3-P6).

• Seeding: Seed HUVECs to confluence in a 24-well plate.

• Pre-treatment: Pre-treat the confluent HUVEC monolayer with EpFA or sEHI compounds for 1 hour.

• Stimulation: Stimulate the cells with TNF-α (10 ng/mL) for 6-8 hours to induce maximal VCAM-1 and ICAM-1 expression.[19][20]

• Quantification by Flow Cytometry:

  • Wash the cells and detach them using a gentle, non-enzymatic cell dissociation buffer.

  • Incubate the suspended cells with fluorophore-conjugated antibodies specific for human VCAM-1 and ICAM-1.

  • Wash the cells to remove unbound antibodies.

  • Analyze the cells using a flow cytometer, measuring the mean fluorescence intensity (MFI) for each sample. The MFI is proportional to the number of adhesion molecules on the cell surface.

• Data Analysis:

  • Calculate the % reduction in MFI for each treatment compared to the TNF-α stimulated vehicle control.

  • Plot the dose-response curve and determine the IC₅₀.

Alternative Method: Monocyte Adhesion Assay

For a more functional readout, a monocyte adhesion assay can be performed.[19][20]

• Follow steps 1-4 as above.

• Label a monocytic cell line (e.g., U937) with a fluorescent dye like BCECF-AM.

• After TNF-α stimulation, wash the HUVEC monolayer and add the fluorescently labeled monocytes.

• Allow the monocytes to adhere for 1 hour.

• Gently wash away non-adherent monocytes.

• Quantify the remaining adherent cells by measuring the fluorescence in a plate reader or by imaging. A decrease in fluorescence indicates that the test compound inhibited the expression of adhesion molecules on the HUVECs.

Summary & Concluding Remarks

The protocols detailed in this guide provide a multi-faceted approach to characterizing the anti-inflammatory effects of epoxy fatty acids. By combining a functional cytokine release assay, a mechanistic NF-κB reporter assay, and a physiologically relevant endothelial activation assay, researchers can build a comprehensive data package. This strategy allows for the robust evaluation of novel sEH inhibitors and EpFA analogs, providing critical insights into their therapeutic potential for treating a wide range of inflammatory disorders. Always ensure that appropriate controls are included to guarantee the validity and reproducibility of the findings.

References

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• Zhang, G., Panigrahy, D., Hwang, S. H., Yang, J., Mahakian, L. M., Wettersten, H. I., ... & Hammock, B. D. (2014). Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer. PLoS One, 9(9), e105645. [Link]

• Shen, L., & Wu, P. H. (2021). Soluble Epoxide Hydrolase Deletion Limits High-Fat Diet-Induced Inflammation. Frontiers in Physiology, 12, 789123. [Link]

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• Luo, Y., Liu, Y., Tang, X., Hashimoto, K., & Hammock, B. D. (2023). Role of soluble epoxide hydrolase in the abnormal activation of fibroblast-like synoviocytes from patients with rheumatoid arthritis. Clinical Immunology, 258, 109850. [Link]

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• McReynolds, C. B., Wagner, K., Morisseau, C., & Hammock, B. D. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. Prostaglandins & other lipid mediators, 152, 106510. [Link]

• Sodhi, K., & Hammock, B. D. (2022). Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade. Expert opinion on therapeutic patents, 32(6), 635-654. [Link]

• Hwang, S. H., Wagner, K. M., Morisseau, C., & Hammock, B. D. (2020). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. ACS Omega, 5(40), 25816-25827. [Link]

• ResearchGate. (2021). (PDF) Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. [Link]

• Meijer, K., de Vos, P., & Priebe, M. G. (2015). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. Food chemistry, 169, 233-238. [Link]

• Yeh, C. F., Chuang, T. Y., Hung, Y. W., Lan, M. Y., Tsai, C. H., Huang, H. X., & Lin, Y. Y. (2019). Soluble epoxide hydrolase inhibition enhances anti-inflammatory and antioxidative processes, modulates microglia polarization, and promotes recovery after ischemic stroke. Neuropsychiatric disease and treatment, 15, 2927. [Link]

• Inceoglu, B., Wagner, K. M., Yang, J., Schebb, N. H., & Hammock, B. D. (2012). Epoxygenated fatty acids and soluble epoxide hydrolase inhibition: novel mediators of pain reduction. Journal of lipid research, 53(8), 1445-1456. [Link]

• Kropp, B., Schultz, K., & Wesseling, H. (2015). Development and Characterisation of a Novel NF-κB Reporter Cell Line for Investigation of Neuroinflammation. Mediators of inflammation, 2015. [Link]

• Xia, P., & Karin, M. (2004). Tumor necrosis factor-α induces adhesion molecule expression through the sphingosine kinase pathway. Proceedings of the National Academy of Sciences, 101(28), 10363-10368. [Link]

• Li, Y., Wang, Y., Zhang, Y., Xue, H., Wang, Y., & Li, X. (2021). Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1596-1608. [Link]

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• Juengel, E., Krueger, G., Rutz, J., Maxeiner, S., Nelson, K., & Blaheta, R. A. (2016). Renal cell carcinoma alters endothelial receptor expression responsible for leukocyte adhesion. OncoTargets and therapy, 9, 1367. [Link]

• Lu, Y., Liu, J., Liu, Y., Wu, H., & Chen, Y. (2018). Time and Concentration Dependent Effects of Short Chain Fatty Acids on Lipopolysaccharide-or Tumor Necrosis Factor α-Induced Endothelial Activation. Frontiers in immunology, 9, 534. [Link]

• Oskeritzian, C. A., Hait, N. C., & Milstien, S. (2010). Tumor necrosis factor-induced neutrophil adhesion occurs via sphingosine kinase-1-dependent activation of endothelial α5β1 integrin. The American journal of pathology, 176(4), 1971-1981. [Link]

• Nagy, L., & Szanto, A. (2012). PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1821(5), 714-727. [Link]

• Meng, F., & Lowell, C. A. (1997). Lipopolysaccharide (LPS)-induced macrophage activation and signal transduction in the absence of Src-family kinases Hck, Fgr, and Lyn. The Journal of experimental medicine, 185(9), 1661-1670. [Link]

• Itoh, T., Fairall, L., & Amin, K. (2008). Structural basis for the activation of PPARγ by oxidized fatty acids. Nature structural & molecular biology, 15(9), 924-931. [Link]

• Goswami, S. K., & Das, S. (2018). Epoxy-Oxylipins and Soluble Epoxide Hydrolase Metabolic Pathway as Targets for NSAID-Induced Gastroenteropathy and Inflammation-Associated Carcinogenesis. Frontiers in pharmacology, 9, 124. [Link]

• Edin, M. L., Zeldin, D. C., & Bishop-Bailey, D. (2018). Vascular Lipidomic Profiling of Potential Endogenous Fatty Acid PPAR Ligands Reveals the Coronary Artery as Major Producer of CYP450-Derived Epoxy Fatty Acids. International journal of molecular sciences, 19(11), 3329. [Link]

• Pawlak, M., Lefebvre, P., & Staels, B. (2015). PPARα in atherosclerosis and inflammation. Journal of medicinal chemistry, 58(18), 7174-7186. [Link]

• Wahli, W. (2002). Role of Peroxisome Proliferator-Activated Receptors in Inflammation Control. Acta Pharmacologica Sinica, 23(12), 1065-1074. [Link]

• Shang, J., Liu, W., & Yin, C. (2015). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. Molecules, 20(7), 12845-12856. [Link]

• Yang, J., Schmelzer, K., & Hammock, B. D. (2018). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. Journal of lipid research, 59(1), 102-115. [Link]

• Charles River Laboratories. (n.d.). LPS-Induced Cytokine Release Model. Retrieved from [Link]

• Christofides, A., Konstantinidou, E., & Jafari, A. (2021). The role of Peroxisome Proliferator-Activated Receptors (PPAR) in immune responses. Metabolism, 120, 154789. [Link]

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"protocols for handling and storage of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate"

Introduction: Understanding a Complex Bioactive Lipid

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a sophisticated lipid mediator belonging to the family of oxidized linoleic acid metabolites. As researchers and drug development professionals, a thorough understanding of its chemical nature and biological significance is paramount for its effective and safe utilization in experimental settings. This molecule's structure, featuring a reactive epoxide ring, a hydroxyl group, and a methyl ester, dictates its stability, handling requirements, and biological activity.

This compound is a derivative of 12,13-Epoxyoctadecenoic acid (12,13-EpOME), a product of cytochrome P450-mediated metabolism of linoleic acid.[1][2][3] In biological systems, such epoxides are often metabolic intermediates. The epoxide moiety can be hydrolyzed by soluble epoxide hydrolase (sEH) to form the corresponding diol, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME), a metabolite often associated with cytotoxic effects.[1][4][5] This metabolic conversion underscores the potential for Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate to act as a pro-toxin, making meticulous handling and storage practices essential to ensure experimental integrity and personnel safety.

These application notes provide a comprehensive guide to the proper handling, storage, and use of this bioactive lipid, grounded in the principles of chemical stability and biological relevance.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is fundamental to its appropriate handling.

Property	Value	Source
Molecular Formula	C₁₉H₃₂O₄	[6][7][8]
Molecular Weight	324.45 g/mol	[6][7][8]
Physical Form	Liquid	[6][7]
Purity	Typically >98%	[6][7][8]
Storage Temperature	-20°C (Freezer)	[6][7]
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide.	[9][10][11]

Safety Precautions and Personal Protective Equipment (PPE)

Core Safety Recommendations:

• Engineering Controls: All handling of the neat oil and preparation of solutions should be performed in a well-ventilated laboratory, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against accidental splashes.

  • Hand Protection: Nitrile gloves are required. Given that skin contact is a primary exposure route for epoxides, changing gloves immediately after any suspected contact is crucial.

  • Body Protection: A standard laboratory coat should be worn at all times.

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Protocols for Handling and Storage

The presence of an epoxide ring and unsaturated double bonds makes this compound susceptible to degradation through oxidation and hydrolysis. The following protocols are designed to maintain its chemical integrity.

Receipt and Initial Storage

Upon receipt, immediately transfer the manufacturer's vial to a freezer set at -20°C. The compound is typically supplied as a liquid, which may be a neat oil or a solution in an organic solvent.[6][7]

Long-Term Storage Protocol

For long-term stability, the following conditions are critical:

• Temperature: Maintain a constant temperature of -20°C. For enhanced stability, storage at -80°C is also an option.

• Inert Atmosphere: The compound should be stored under an inert atmosphere, such as argon or nitrogen, to prevent oxidation of the unsaturated bonds. If the compound is supplied in a vial that has been opened, the headspace should be purged with an inert gas before re-sealing.

• Container: Store in glass vials with Teflon-lined caps. Polystyrene or other plastic containers should be avoided as organic solvents can leach plasticizers.

• Light Protection: Protect from light by using amber-colored vials or by wrapping clear vials in aluminum foil.

Protocol for Preparing Stock Solutions

To minimize repeated freeze-thaw cycles of the neat compound, it is highly recommended to prepare a high-concentration stock solution and then create smaller aliquots for daily use.

Materials:

• Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

• High-purity, anhydrous organic solvent (e.g., ethanol, DMSO, or dimethylformamide)

• Glass vials with Teflon-lined caps

• Inert gas (argon or nitrogen) source

• Calibrated micropipettes

Procedure:

• Allow the vial containing the compound to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture into the cold vial, which could lead to hydrolysis of the epoxide.

• Under a gentle stream of inert gas, carefully transfer the desired amount of the neat oil to a clean, dry glass vial.

• Add the appropriate volume of the chosen anhydrous organic solvent to achieve the desired stock solution concentration.

• Cap the vial tightly and vortex gently until the compound is fully dissolved.

• Purge the headspace of the vial with inert gas before sealing.

• Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C.

Aliquoting for Experimental Use

• From the main stock solution, prepare single-use aliquots in smaller glass vials.

• Purge the headspace of each aliquot with inert gas before sealing.

• Store the aliquots at -20°C or -80°C.

• For each experiment, retrieve one aliquot and allow it to warm to room temperature before use.

• Any unused portion of the aliquot should be discarded to prevent contamination and degradation.

Biological Context and Experimental Considerations

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a metabolite in the cytochrome P450 pathway of linoleic acid metabolism.[1][2][3] Understanding this pathway is crucial for interpreting experimental results.

Metabolic Pathway of Linoleic Acid to 12,13-DiHOME

Caption: Metabolic conversion of Linoleic Acid.

This pathway highlights that the parent epoxide can be converted to a diol, which has been shown to have distinct and often more potent biological activities, including toxicity.[1][4][5] Researchers should consider the potential for this conversion in their experimental systems, especially in the presence of active sEH.

Experimental Workflow for Cell-Based Assays

Caption: General workflow for cell-based experiments.

When preparing working solutions for cell culture, it is crucial to minimize the concentration of the organic solvent to avoid solvent-induced cytotoxicity. A final solvent concentration of less than 0.1% is generally recommended.

Disposal

All waste materials, including empty vials, used pipette tips, and discarded solutions, should be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations. Do not dispose of this compound down the drain.

Conclusion

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a valuable tool for research in lipid signaling and metabolism. Its unique chemical structure, however, demands careful and informed handling and storage to ensure its stability and the safety of laboratory personnel. By adhering to the protocols outlined in these application notes, researchers can confidently utilize this compound to generate reliable and reproducible data.

References

• Hildreth, K., Kodani, S.D., Hammock, B.D., et al. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: A review of recent studies. J. Nutr. Biochem. 19, 108484 (2020). [Link]

• Moran, J.L., Nowak, G., and Grant, D.F. Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Chem. Res. Toxicol. 13(3), 217-226 (2000). [Link]

• Greene, J.F., Williamson, K.C., Newman, J.W., et al. Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Chem. Res. Toxicol. 13(3), 217-226 (2000). [Link]

• INDOFINE Chemical Company, Inc. METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. [Link]

• Cyberlipid. Epoxy FA. [Link]

• Zhang, G., Yang, J., Pan, J., et al. Epoxy metabolites of linoleic acid promote the development of breast cancer via orchestrating PLEC/NFκB1/CXCL9-mediated tumor growth and metastasis. Cell Death Discov. 10, 24 (2024). [Link]

• Wang, W., Du, C., Li, N., et al. CYP eicosanoid pathway mediates colon cancer-promoting effects of dietary linoleic acid. JCI Insight. 6(13), e147159 (2021). [Link]

• Garlapati, V.K., Lakshmanan, M., and Spector, A.A. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids. Prostaglandins Other Lipid Mediat. 163, 106680 (2022). [Link]

• Mangels, N., Meiser, P., De Cicco, S., et al. Effects of 12,13-EpOME and 12,13-DiMOME on the phosphorylation of AMPK, expression of HMG-CoA reductase, and expression of SREBP1/2 in HepG2 cells. ResearchGate. [Link]

• PubChem. 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid. [Link]

• Brash, A.R., et al. Analysis of the Thiol Adduction of Linoleate 9,10-Dihydroxy-11E-13-ketones of the Mammalian Skin Barrier and Their Cyclization to Hemiketals. Biochemistry. 61(18), 2029-2041 (2022). [Link]

• Xia, W., and Budge, S.M. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. J. Chromatogr. A. 1539, 36-44 (2018). [Link]

• PubChem. Methyl linoleate. [Link]

• PubChem. 9,12-Octadecadienoic acid, hydroxy-, methyl ester, (Z,Z)-. [Link]

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Technical Notes & Optimization

"challenges in the synthesis of specific epoxy hydroxy octadecadienoate stereoisomers"

Welcome to the technical support center for the synthesis of specific epoxy hydroxy octadecadienoate stereoisomers. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of stereoselective synthesis. Here, we move beyond simple protocols to address the nuanced challenges you may face in the lab, providing troubleshooting guides and in-depth FAQs to ensure the successful synthesis, purification, and characterization of your target molecules.

Troubleshooting Guide: Common Experimental Hurdles

This section addresses specific problems encountered during the synthesis of epoxy hydroxy octadecadienoate stereoisomers. The question-and-answer format is designed to help you quickly identify and resolve common issues.

Question 1: I'm getting low yields and a mixture of products in my epoxidation step. How can I improve the selectivity for my desired epoxide?

Potential Causes: Low yield and poor selectivity in epoxidation reactions are often due to several factors:

• Non-selective Reagents: General epoxidizing agents like m-CPBA will react with multiple double bonds in a polyunsaturated fatty acid, leading to a complex product mixture.

• Oxirane Ring Opening: The newly formed epoxide ring can be sensitive to acidic conditions, leading to hydrolysis and the formation of diols or other side products. This is a known issue, especially when using acidic catalysts or peroxy acids which generate carboxylic acid byproducts[1].

• Sub-optimal Reaction Conditions: Temperature, solvent, and reaction time can significantly impact the stability of the epoxide and the rate of side reactions.

Solutions & Troubleshooting Steps:

• Employ a Stereoselective Catalytic System: For controlling both regio- and stereoselectivity, the Sharpless Asymmetric Epoxidation is a cornerstone technique for creating specific stereoisomers from allylic alcohols[2]. This method provides exquisite control over the facial selectivity of the epoxidation.

  • For (2S, 3R) stereochemistry: Use Titanium(IV) isopropoxide [Ti(OiPr)₄] with (+)-diethyl tartrate ((+)-DET).

  • For (2R, 3S) stereochemistry: Use Titanium(IV) isopropoxide [Ti(OiPr)₄] with (–)-diethyl tartrate ((–)-DET).

• Control the Reaction Environment:

  • Temperature: Perform the reaction at low temperatures (e.g., -25 °C to -20 °C) to minimize side reactions and improve selectivity[2].

  • Anhydrous Conditions: The Sharpless epoxidation is highly sensitive to water. Ensure all glassware is flame-dried and solvents are anhydrous.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent unwanted oxidation.

• Consider Enzymatic Approaches: Fungal peroxygenases have demonstrated high regioselectivity and stereoselectivity in the epoxidation of n-3 and n-6 fatty acids, offering a milder alternative to chemical methods[3]. This can be particularly useful if your substrate is sensitive to the conditions of chemical epoxidation.

Experimental Protocol: Sharpless Asymmetric Epoxidation of an Allylic Alcohol Precursor

This protocol is adapted from methodologies used in the synthesis of complex epoxy alcohols[2].

• Preparation: In a flame-dried, two-neck round-bottom flask under an Argon atmosphere, dissolve the allylic alcohol precursor in anhydrous dichloromethane (CH₂Cl₂) and cool the solution to -25 °C.

• Catalyst Assembly: To the cooled solution, add Titanium(IV) isopropoxide [Ti(OiPr)₄] followed by the dropwise addition of the appropriate chiral ligand, either (+)-DET or (–)-DET. Stir for 30 minutes at -25 °C to allow for the formation of the chiral catalyst complex.

• Epoxidation: Add a solution of cumene hydroperoxide (CHP) dropwise over 1 hour, maintaining the temperature at -25 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the starting material typically occurs within 4-6 hours.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) and allow the mixture to warm to room temperature while stirring vigorously for 1 hour.

• Work-up & Purification: Filter the mixture through a pad of celite to remove titanium salts. Extract the aqueous layer with dichloromethane. Combine the organic layers, dry with anhydrous sodium sulfate (Na₂SO₄), concentrate under reduced pressure, and purify the crude product by silica gel column chromatography.

Question 2: My primary challenge is separating the final diastereomeric or enantiomeric stereoisomers. What are the most effective purification strategies?

Potential Causes: Stereoisomers often have very similar physical properties (boiling point, solubility), making their separation by standard chromatographic techniques difficult or impossible[4].

Solutions & Troubleshooting Steps:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most powerful and widely used method for separating enantiomers and diastereomers.

  • Stationary Phase: Select a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak IA, IB, IC) are often effective for this class of compounds.

  • Mobile Phase: Optimization of the mobile phase is critical. A typical mobile phase consists of a mixture of hexane/isopropanol or hexane/ethanol. The addition of a small amount of an acid (like acetic or formic acid) can improve peak shape for carboxylic acids.

• Micellar Electrokinetic Chromatography (MEKC): This capillary electrophoresis technique offers very high separation efficiency and can be an excellent alternative to HPLC. It has been successfully used to separate isomeric epoxy fatty acids by using a buffer containing sodium dodecyl sulfate (SDS) as a micellar phase[5].

• Derivatization: If direct separation is challenging, consider derivatizing the hydroxyl or carboxyl group with a chiral resolving agent to form diastereomers, which can then be separated by standard silica gel chromatography. After separation, the chiral auxiliary can be removed.

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction with a chiral stationary phase.	High resolution, applicable to a wide range of compounds, both analytical and preparative scale.	Can be expensive, requires method development.
MEKC	Differential partitioning between a micellar and aqueous phase in a capillary under an electric field.	Extremely high efficiency, requires very small sample volumes[5].	Primarily for analytical scale, can be sensitive to matrix effects.
Crystallization	Differences in crystal lattice energies of stereoisomers.	Can be cost-effective for large-scale separation.	Not universally applicable, requires trial and error[6].

Question 3: How can I definitively confirm the absolute and relative stereochemistry of my synthesized epoxy hydroxy octadecadienoate?

Potential Causes: Incorrect assignment of stereochemistry can lead to misinterpretation of biological activity. Spectroscopic data must be carefully analyzed.

Solutions & Troubleshooting Steps:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Protons on the epoxide ring typically appear in the 2.9-3.2 ppm range. The coupling constants (J-values) between these protons can help determine the relative stereochemistry (cis vs. trans). Cis-epoxide protons often have a larger coupling constant (~4 Hz) compared to trans-epoxide protons (~2 Hz)[7].

  • ¹³C NMR: Carbon atoms of the epoxy group typically resonate in the 50-60 ppm region[7].

  • NOE (Nuclear Overhauser Effect) Spectroscopy: NOESY or ROESY experiments can reveal through-space proximity between protons, providing critical information to assign relative stereochemistry.

• Gas Chromatography-Mass Spectrometry (GC-MS): While MS provides molecular weight and fragmentation patterns, it is often used after derivatization to aid in structural elucidation. For example, trimethylsilyl (TMS) derivatization of the hydroxyl group is a common practice before GC-MS analysis[8].

• Circular Dichroism (CD) Spectroscopy: This technique is highly sensitive to the chiral environment of a molecule and can be used to determine the absolute configuration by comparing the experimental spectrum to that of known standards or theoretical calculations[9].

• Mosher's Ester Analysis: This is a classic NMR-based method to determine the absolute configuration of chiral alcohols. The alcohol is esterified with a chiral reagent (e.g., α-methoxy-α-trifluoromethylphenylacetic acid, MTPA), and the ¹H NMR shifts of the resulting diastereomeric esters are analyzed.

Visualizing the Workflow & Troubleshooting Logic

The following diagrams illustrate the general synthetic workflow and a decision-making process for troubleshooting common issues.

Caption: General workflow for stereoselective synthesis.

Caption: Decision tree for troubleshooting poor stereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary precursors for synthesizing epoxy hydroxy octadecadienoates? The synthesis typically starts from a commercially available or synthesized fatty acid that contains the required carbon skeleton and double bond positions, such as linoleic acid or a derivative. The key is to strategically introduce or reveal an allylic alcohol functionality at the desired position, as this is the substrate for the highly selective Sharpless epoxidation[2].

Q2: Are there any specific safety precautions I should take during this synthesis? Yes. Cumene hydroperoxide and other peroxides used in epoxidation are strong oxidizing agents and can be explosive. They should be handled with care, stored appropriately, and not exposed to heat or metal contaminants. Reactions involving peroxides should always be conducted behind a blast shield. Solvents like dichloromethane and hexane are volatile and flammable. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Q3: Can I use a different oxidizing agent for the Sharpless epoxidation? While cumene hydroperoxide (CHP) and tert-butyl hydroperoxide (TBHP) are the most common and well-validated oxidants for this reaction, others can be used. However, the choice of oxidant can affect the reaction rate and selectivity. It is recommended to start with established protocols using CHP or TBHP before exploring alternatives[2].

Q4: My epoxide seems to be degrading during silica gel chromatography. What can I do? Epoxides can be sensitive to the acidic nature of standard silica gel. If you observe degradation (streaking on TLC, appearance of new spots), you can neutralize the silica gel before use. This is done by preparing a slurry of the silica gel in a solvent like ethyl acetate containing 1-2% triethylamine, then evaporating the solvent. Alternatively, using a different stationary phase like alumina (neutral or basic) may prevent degradation.

References

• Maddox, S. M., et al. (2015). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Marine drugs, 13(9), 5998–6013. Available from: [Link]

• Olmedo, A., et al. (2020). Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases. Antioxidants, 9(10), 929. Available from: [Link]

• Klipfell, E., et al. (2000). Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. Journal of Chromatography A, 894(1-2), 243-51. Available from: [Link]

• Johnson, C., et al. (2020). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. bioRxiv. Available from: [Link]

• Dembitsky, V. M. (2012). Acetylenic Epoxy Fatty Acids: Chemistry, Synthesis and Their Pharmaceutical Applications. Lipids in Health and Disease. Available from: [Link]

• ResearchGate. (2024). How to separate the stereoisomers compond in reaction mixture? ResearchGate. Available from: [Link]

• Xia, W., et al. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1538, 54-62. Available from: [Link]

• Lee, M., et al. (1998). Transgenic Production of Epoxy Fatty Acids by Expression of a Cytochrome P450 Enzyme from Euphorbia lagascae Seed. The Plant Cell, 10(2), 205-16. Available from: [Link]

• Petrova, K. V., et al. (2009). Synthesis of the Four Stereoisomers of 2,3-Epoxy-4-hydroxynonanal, Potential Genotoxic Products of Lipid Peroxidation, and Their Reactivity with Deoxyguanosine. The Royal Society of Chemistry. Available from: [Link]

• Pan, X., et al. (2011). Novel biobased epoxy compounds: epoxidized sucrose esters of fatty acids. Green Chemistry, 13(4), 965-975. Available from: [Link]

• Petrova, K. V., et al. (2009). Synthesis of the Four Stereoisomers of 2,3-Epoxy-4-hydroxynonanal, Potential Genotoxic Products of Lipid Peroxidation, and Their Reactivity with Deoxyguanosine. Journal of Organic Chemistry, 74(14), 5034–5041. Available from: [Link]

• Hunter, R., et al. (2020). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 12(10), 2313. Available from: [Link]

• Bates, P. D., et al. (2014). Fatty acid synthesis is inhibited by inefficient utilization of unusual fatty acids for glycerolipid assembly. Proceedings of the National Academy of Sciences, 111(3), 1204-9. Available from: [Link]

• Petrova, K. V., et al. (2009). Synthesis of the four stereoisomers of 2,3-epoxy-4-hydroxynonanal and their reactivity with deoxyguanosine. The Journal of organic chemistry, 74(14), 5034-41. Available from: [Link]

• Vilsone, B., et al. (2022). Impact of Different Epoxidation Approaches of Tall Oil Fatty Acids on Rigid Polyurethane Foam Thermal Insulation. Materials, 15(19), 6886. Available from: [Link]

• Salgado, A. (2014). Separation of Stereoisomers. ResearchGate. Available from: [Link]

• NIST. (2025). 12,13-Epoxy-11-hydroxyoctadec-9-enoic acid, methyl ester, trimethylsilyl ether. NIST Chemistry WebBook. Available from: [Link]

• Lee, K. (2023). Asymmetric Synthesis of Four Stereoisomers of 2,2-Dimethyl-3-hydroxy-4-(1′-angeloyloxy)-6-acetylchromane from Ageratina grandifolia and Plausible Absolute Stereochemistry of the Natural Product. Molecules, 28(19), 6813. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of the Four Stereoisomers of 2,3-Epoxy-4-hydroxynonanal, Potential Genotoxic Products of Lipid Peroxidation, and Their Reactivity with Deoxyguanosine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of the four stereoisomers of 2,3-epoxy-4-hydroxynonanal and their reactivity with deoxyguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Mobile Phase for HPLC Separation of Fatty Acid Isomers

Welcome to the technical support center for the HPLC separation of fatty acid isomers. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to mobile phase optimization. As Senior Application Scientists, we provide not just solutions, but the reasoning behind them to empower your method development.

Troubleshooting Guide: Resolving Common Chromatographic Challenges

This section addresses prevalent issues encountered during the HPLC analysis of fatty acid isomers, offering systematic approaches to diagnose and resolve them.

Issue 1: Poor Resolution and Co-elution of Isomers

Question: My chromatogram shows co-eluting or poorly resolved peaks for my fatty acid isomers. What are the primary mobile phase parameters I should adjust?

Answer:

Co-elution is a common hurdle in the separation of fatty acid isomers due to their similar physicochemical properties.[1][2] A systematic approach to mobile phase optimization is crucial.

Initial Steps for Reversed-Phase HPLC (RP-HPLC):

• Optimize the Organic Modifier Ratio: The type and concentration of the organic solvent in your mobile phase are the most powerful tools for manipulating retention and selectivity.

  • Acetonitrile vs. Methanol: Acetonitrile generally provides better selectivity for unsaturated fatty acids and results in lower backpressure.[3] Methanol is a more cost-effective option and can offer different selectivity. If you are using one, trying the other is a valid strategy.

  • Gradient Slope: For complex mixtures of isomers, a shallow gradient is often necessary. If you have a gradient from 70% to 95% acetonitrile over 30 minutes, try extending the gradient time to 45 or 60 minutes to decrease the slope.[1] This gives isomers more time to interact with the stationary phase, improving separation.

• Introduce an Isocratic Hold: If the critical pair of co-eluting isomers is known, introducing an isocratic hold in the mobile phase composition just before their elution can significantly enhance their resolution.[1]

• Mobile Phase Additives for Free Fatty Acids: When analyzing underivatized fatty acids, the carboxyl group can cause peak tailing due to interactions with the silica backbone of the column.[1] Adding a small amount of a weak acid to the mobile phase, such as 0.1% formic acid or acetic acid, can suppress the ionization of the carboxyl group, leading to sharper peaks and improved resolution.[4][5]

For Geometrical (cis/trans) and Positional Isomers - Consider Silver-Ion HPLC (Ag-HPLC):

For challenging separations of geometric and positional isomers, Ag-HPLC is a powerful technique.[6][7][8] The separation is based on the formation of reversible charge-transfer complexes between silver ions and the double bonds of the fatty acids.

• Mobile Phase Composition in Ag-HPLC: The mobile phase typically consists of a non-polar solvent like hexane with a small percentage of a polar modifier. Acetonitrile is a common modifier, and its concentration is a critical parameter to adjust.[9][10]

  • A typical starting point could be 0.3% to 0.7% acetonitrile in hexane.[10] Increasing the acetonitrile concentration generally decreases retention times.

Issue 2: Peak Tailing and Asymmetric Peaks

Question: My fatty acid peaks are showing significant tailing. How can I improve the peak shape by modifying the mobile phase?

Answer:

Peak tailing can be caused by several factors, many of which are related to the mobile phase and its interaction with the analyte and stationary phase.

Potential Causes and Mobile Phase Solutions:

• Secondary Interactions (for Free Fatty Acids): As mentioned previously, the free carboxyl group of underivatized fatty acids can interact with the silica support of the column, leading to tailing.

  • Solution: Acidify the mobile phase with 0.05-0.1% formic acid or acetic acid to keep the fatty acids in their protonated form.[4][5]

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[1]

  • Solution: While not strictly a mobile phase issue, a quick test is to dilute your sample 10-fold and reinject. If the peak shape improves, sample overload was the culprit.

• Mismatch between Sample Solvent and Mobile Phase: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If this is not feasible due to solubility constraints, use the weakest possible solvent that will dissolve the sample.

Frequently Asked Questions (FAQs)

Q1: Should I derivatize my fatty acids before HPLC analysis? How does this affect my mobile phase choice?

A1: Derivatization of fatty acids to their methyl esters (FAMEs) or phenacyl esters is highly recommended for several reasons:

• Improved Peak Shape: Derivatization eliminates the polar carboxyl group, reducing peak tailing and improving chromatographic performance.[8]

• Increased Detection Sensitivity: For UV detection, derivatizing with a chromophore-containing group like phenacyl bromide allows for detection at higher wavelengths (e.g., 254 nm), where there is less interference and greater sensitivity.[4][11]

The choice of mobile phase is simplified with derivatized fatty acids as there is no need to add acid to control ionization. Standard reversed-phase gradients using acetonitrile and water are typically sufficient.[4]

Q2: What is the effect of column temperature on the separation of fatty acid isomers, and how does it relate to the mobile phase?

A2: Temperature is a critical parameter in HPLC that affects solvent viscosity, analyte retention, and selectivity.[12][13]

• In RP-HPLC: Increasing the temperature generally decreases the mobile phase viscosity, leading to lower backpressure and shorter retention times.[12] It can also alter the selectivity between closely eluting isomers.

• In Ag-HPLC: The effect of temperature is often counterintuitive. For hexane-based mobile phases, increasing the temperature can increase retention times for unsaturated fatty acids.[14] This is because the formation of the silver-analyte complex is an exothermic process, and higher temperatures can weaken this interaction. Therefore, optimizing the column temperature, sometimes even to sub-ambient levels, is crucial in Ag-HPLC.[9]

Q3: I need to develop an LC-MS method for fatty acid isomers. What are the key considerations for mobile phase selection?

A3: Mobile phase selection for LC-MS must prioritize volatile components to ensure compatibility with the mass spectrometer's high vacuum.[15][16]

• Avoid Non-Volatile Buffers: Do not use phosphate buffers (e.g., sodium phosphate), as they will precipitate in the MS source.[17]

• Use Volatile Additives:

  • For acidic conditions, use formic acid or acetic acid.[5][17]

  • For buffering, use volatile salts like ammonium acetate or ammonium formate.[15][17] These are excellent for controlling pH while being MS-friendly.

• Ion-Pairing Reagents: For certain applications, volatile ion-pairing reagents like tributylamine can be used in reversed-phase chromatography to improve the retention of fatty acids.[18][19]

Q4: Can I use an isocratic mobile phase for the separation of fatty acid isomers?

A4: While possible for simple mixtures containing only a few components, isocratic elution is generally not recommended for complex samples of fatty acid isomers. This is due to the "general elution problem," where a single mobile phase composition will not be able to provide adequate separation for both early and late-eluting peaks. A gradient elution, which changes the mobile phase composition over time, is almost always necessary to achieve good resolution across a wide range of fatty acid chain lengths and degrees of unsaturation.[20]

Experimental Protocols

Protocol 1: General Purpose Gradient for RP-HPLC of Derivatized Fatty Acids (e.g., Phenacyl Esters)

This protocol provides a starting point for the separation of a complex mixture of derivatized fatty acids.

Parameter	Setting
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	70% B to 95% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	UV at 254 nm
Injection Vol.	10 µL

Optimization Steps:

• If resolution is poor, extend the gradient time to 45 or 60 minutes.

• If peaks are still co-eluting, consider switching Mobile Phase B to methanol and re-optimizing the gradient.

Protocol 2: Isocratic Mobile Phase for Ag-HPLC of Fatty Acid Methyl Esters (FAMEs)

This protocol is a starting point for separating cis/trans isomers of FAMEs.

Parameter	Setting
Column	Silver-ion column (e.g., ChromSpher 5 Lipids)
Mobile Phase	0.5% Acetonitrile in Hexane
Flow Rate	1.5 mL/min
Column Temp.	20°C (or sub-ambient)
Detection	UV at 205 nm or ELSD
Injection Vol.	10 µL

Optimization Steps:

• To decrease retention, increase the percentage of acetonitrile in small increments (e.g., to 0.6%, 0.7%).

• To increase retention, decrease the percentage of acetonitrile.

• Optimize the column temperature; try running at 10°C or 0°C to see the effect on resolution.[9]

Visualizations

Troubleshooting Workflow for Poor Resolution

Caption: A decision-making workflow for troubleshooting poor resolution in fatty acid isomer separations.

References

• 1. benchchem.com [benchchem.com]
• 2. hplc.eu [hplc.eu]
• 3. mastelf.com [mastelf.com]
• 4. aocs.org [aocs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Analysis of triacylglycerol and fatty acid isomers by low-temperature silver-ion high performance liquid chromatography with acetonitrile in hexane as solvent: limitations of the methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 12. chromtech.com [chromtech.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 16. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 17. ucl.ac.uk [ucl.ac.uk]
• 18. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. drawellanalytical.com [drawellanalytical.com]

"common fragmentation patterns of epoxy hydroxy fatty acid esters in mass spectrometry"

Welcome to the technical support center for the mass spectrometric analysis of epoxy hydroxy fatty acid esters. This guide is designed for researchers, scientists, and drug development professionals who are working to identify and characterize these complex lipid mediators. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges of their analysis, ensuring both accuracy and confidence in your results.

Troubleshooting Guide: From Ambiguous Spectra to Confident Identification

This section addresses common issues encountered during the mass spectrometric analysis of epoxy hydroxy fatty acid esters. Each solution is grounded in the principles of ion chemistry and fragmentation behavior.

Q1: My tandem mass spectrum is complex and I can't definitively locate the position of the epoxide and hydroxyl groups. Where do I start?

This is a frequent challenge due to the multiple potential fragmentation pathways. The key is to look for diagnostic cleavages related to each functional group.

• The Epoxide Signature: The most informative fragmentation for epoxides occurs via cleavage of the C-C bonds flanking the epoxide ring. This is often induced by collision-induced dissociation (CID). This cleavage results in a pair of diagnostic ions that allow for the precise localization of the original double bond.[1][2][3]

• The Hydroxyl Group Influence: The hydroxyl group typically directs fragmentation to adjacent bonds. Look for neutral losses, such as the loss of water (H₂O), which is a common fragmentation pathway for alcohols.[4][5] The position of the hydroxyl group can be inferred from the masses of the resulting fragment ions.

• Combined Fragmentation: For epoxy hydroxy fatty acids, the fragmentation pattern will be a composite of these effects. The charge location on the precursor ion will influence which fragmentation pathway predominates. Derivatization can be a powerful tool to simplify spectra and generate more predictable fragmentation.[6][7]

Q2: I'm struggling to differentiate between positional isomers. How can I improve their separation and identification?

Differentiating positional isomers is a significant hurdle in lipidomics, as isomers often have nearly identical chromatographic retention times and mass spectra.[8]

• Chemical Derivatization for Unambiguous Identification: A robust strategy is to chemically derivatize the fatty acid ester before MS analysis. Epoxidation of any remaining double bonds using reagents like meta-chloroperoxybenzoic acid (mCPBA) or peracetic acid (PAA) is a highly effective method.[1][2][9] The subsequent tandem MS of the now epoxidized lipid will produce clear diagnostic ion pairs, revealing the original double bond positions.[3][10]

• Chromatographic Optimization: While challenging, optimizing your liquid chromatography (LC) method can sometimes achieve separation of isomers. Experiment with different column chemistries (e.g., C18, C30) and gradient profiles. However, for complex mixtures, derivatization followed by MS/MS is often more reliable.[11]

Experimental Protocol: Derivatization for Isomer-Specific Identification

This protocol details the epoxidation of unsaturated fatty acids for unambiguous double bond localization by mass spectrometry.

Objective: To convert unsaturated fatty acid esters into their corresponding epoxides to facilitate the identification of double bond positional isomers.

Materials:

• Fatty acid extract

• meta-Chloroperoxybenzoic acid (mCPBA)

• Methanol

• Vortex mixer

• Nitrogen evaporator

Procedure:

• Sample Preparation: Dissolve the dried fatty acid extract in a small volume of methanol.

• Derivatization Reaction: Add a solution of mCPBA in methanol to the fatty acid solution. A molar excess of mCPBA is recommended to ensure complete reaction.

• Incubation: Vortex the mixture gently and incubate at room temperature for 30-60 minutes. The reaction is typically rapid.[1][9]

• Reaction Quenching & Evaporation: The reaction can be stopped by evaporating the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried, derivatized sample in a suitable solvent for your LC-MS system (e.g., methanol/water).

• Analysis: Analyze the sample by LC-MS/MS. Isolate the [M+H]⁺ or [M-H]⁻ ion of the epoxidized fatty acid and perform CID.

FAQ: Understanding the Fundamentals of Fragmentation

What are the primary fragmentation patterns for epoxy fatty acid esters?

The hallmark of epoxy fatty acid ester fragmentation is the cleavage on either side of the epoxide ring. This yields two main diagnostic fragment ions. The sum of the masses of these two fragments will not equal the mass of the precursor ion due to the nature of the cleavage.

How does the presence of a hydroxyl group alter the fragmentation of an epoxy fatty acid ester?

A hydroxyl group introduces additional fragmentation pathways. You can expect to see:

• Neutral loss of water: A common fragmentation for alcohols.

• Cleavage alpha to the hydroxyl group: The bond between the carbon bearing the hydroxyl group and an adjacent carbon can break.

• Charge-remote fragmentation: In some cases, fragmentation can occur at sites distant from the charge-carrying group, driven by the stability of the resulting fragments.[5]

Which ionization technique is best for analyzing these compounds?

• Electrospray Ionization (ESI): This is the most common and versatile method for LC-MS analysis of lipid mediators.[5][12] It is a "soft" ionization technique that typically produces intact molecular ions ([M+H]⁺ or [M-H]⁻), which can then be subjected to tandem mass spectrometry (MS/MS) for structural elucidation.[13][14]

• Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used, but typically requires derivatization of the hydroxyl and carboxyl groups to increase volatility (e.g., trimethylsilyl ethers).[6][7] Electron ionization (EI) used in GC-MS is a "hard" ionization technique that can cause extensive fragmentation, which can sometimes be useful for structural analysis but may also lead to the absence of a molecular ion.[15][16]

Visualizing Fragmentation Pathways

The following diagrams illustrate the key fragmentation patterns discussed.

Caption: Cleavage on either side of the epoxide ring.

Caption: Common fragmentation pathways for hydroxylated fatty acids.

Summary of Diagnostic Ions

The following table summarizes key fragmentation information for a hypothetical C18 epoxy hydroxy fatty acid methyl ester.

Precursor Ion (m/z)	Functional Groups	Key Fragmentation Event	Diagnostic Fragment Ions (m/z)
[M-H]⁻	9,10-epoxy, 12-hydroxy	Cleavage at epoxide	Varies with position
[M-H]⁻	9,10-epoxy, 12-hydroxy	Neutral loss of water	[M-H-18]⁻
[M-H]⁻	9,10-epoxy, 12-hydroxy	Alpha cleavage at hydroxyl	Varies with position

References

• In situ detection of fatty acid C=C positional isomers by coupling on-tissue mCPBA epoxidation with infrared matrix-assisted laser desorption electrospray ionization mass spectrometry. National Institutes of Health. [Link]

• Ro, J. Differentiation of Lipid Positional Isomers using Epoxidation. YouTube. [Link]

• Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. ResearchGate. [Link]

• Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry - PMC. National Institutes of Health. [Link]

• Deep Lipidomics and Molecular Imaging of Unsaturated Lipid Isomers: A Universal Strategy Initiated by mCPBA Epoxidation. bioRxiv. [Link]

• MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives:... ResearchGate. [Link]

• Identification is inferred on MS/MS fragmentation of hydroxy-epoxy... ResearchGate. [Link]

• Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. PubMed. [Link]

• Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. RSC Publishing. [Link]

• Structural elucidation of hydroxy fatty acids by photodissociation mass spectrometry with photolabile derivatives. University of Wollongong Research Online. [Link]

• Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. ResearchGate. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Electron ionization mass spectral fragmentation of derivatized 4,5- and 5,6-epoxysterols. PubMed. [Link]

• Targeted profiling of lipid mediators. SCIEX. [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed. [Link]

• Mass Spectrometric Analysis of Long-Chain Lipids - PMC. National Institutes of Health. [Link]

• Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC. National Institutes of Health. [Link]

• Evaluating lipid mediator structural complexity using ion mobility spectrometry combined with mass spectrometry - PMC. National Institutes of Health. [Link]

• Selective ionization of oxidized lipid species using different solvent additives in flow injection mass spectrometry - PMC. National Institutes of Health. [Link]

• Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. Journal of the American Society for Mass Spectrometry. [Link]

Sources

• 1. In situ detection of fatty acid C=C positional isomers by coupling on-tissue mCPBA epoxidation with infrared matrix-assisted laser desorption electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluating lipid mediator structural complexity using ion mobility spectrometry combined with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01614H [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Selective ionization of oxidized lipid species using different solvent additives in flow injection mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sciex.com [sciex.com]
• 14. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Electron ionization mass spectral fragmentation of derivatized 4,5- and 5,6-epoxysterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Complex NMR Spectra of Polyunsaturated Fatty Acid Derivatives

Welcome to the technical support center for the analysis of polyunsaturated fatty acid (PUFA) derivatives by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in interpreting the complex NMR spectra of these vital biomolecules. Here, we address specific issues in a question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your experimental design and data interpretation.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why do the olefinic protons in my ¹H NMR spectrum of a PUFA mixture appear as a broad, unresolved multiplet?

A1: This is a classic challenge in PUFA analysis. The olefinic protons (-CH=CH-) of different PUFA species often have very similar chemical environments, leading to significant signal overlap in the ¹H NMR spectrum, typically in the 5.2-6.4 ppm region.[1] Several factors contribute to this:

• Small Chemical Shift Differences: The electronic environment of olefinic protons in various PUFAs (e.g., linoleic vs. linolenic acid) is very similar, resulting in closely spaced resonance frequencies.

• Complex Coupling Patterns: Each olefinic proton is coupled to its neighboring olefinic and allylic protons, creating complex multiplet patterns (e.g., doublet of doublets of triplets). When multiple such patterns overlap, they merge into a broad, uninterpretable signal.

• Second-Order Effects: When the chemical shift difference (in Hz) between coupled protons is not much larger than the coupling constant (J), second-order spectral effects can occur. This leads to non-intuitive splitting patterns and further complicates the spectrum.

Solution Workflow:

• Increase Magnetic Field Strength: If accessible, acquiring the spectrum on a higher field spectrometer (e.g., 800 MHz vs. 500 MHz) will increase the chemical shift dispersion (in Hz), potentially resolving some of the overlapped signals.

• Utilize 2D NMR Techniques: Two-dimensional NMR is indispensable for resolving these overlaps.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. It can help trace the connectivity of protons through the carbon chain, even within the overlapped olefinic region.

  • TOCSY (Total Correlation Spectroscopy): This is particularly useful for identifying entire spin systems belonging to a single fatty acid chain. You can often start from a resolved proton (like a terminal methyl group) and see correlations to all other protons in that molecule, including the olefinic ones. .

• Consider Solvent Effects: While less dramatic, changing the solvent (e.g., from CDCl₃ to benzene-d₆) can sometimes induce small changes in chemical shifts that may improve resolution.[2]

Q2: I'm trying to quantify the different types of fatty acids (saturated, monounsaturated, polyunsaturated) in my sample using ¹H NMR. Which signals should I integrate?

A2: Quantitative ¹H NMR (qNMR) is a powerful tool for this purpose because, under the right conditions, the integral of a signal is directly proportional to the number of protons it represents.[3] Here are the key signals and the logic behind their use:

Signal Description	Typical Chemical Shift (ppm in CDCl₃)	Fatty Acid Type Represented	Rationale & Considerations
Terminal Methyl Protons (-CH₃)	0.86 - 0.98	All Fatty Acids	This signal is often used as a reference for the total amount of fatty acids. However, the exact chemical shift can vary slightly between saturated, n-6, and n-3 PUFAs.[3][4]
Bis-allylic Protons (-CH=CH-CH₂-CH=CH-)	2.70 - 2.90	Polyunsaturated Fatty Acids (PUFAs)	This is a highly specific signal for PUFAs with two or more double bonds. Its integration is a direct measure of the PUFA content.[1]
Allylic Protons (-CH₂-CH=CH-)	2.00 - 2.10	All Unsaturated Fatty Acids (MUFAs & PUFAs)	This signal arises from protons adjacent to a double bond.
Olefinic Protons (-CH=CH-)	5.30 - 5.50	All Unsaturated Fatty Acids (MUFAs & PUFAs)	While often overlapped, the total integral of this region represents all olefinic protons.
α-Methylene Protons (-CH₂-COOH)	2.30 - 2.50	All Fatty Acids	This signal from the protons on the carbon next to the carboxyl group can also serve as a measure of total fatty acids.

Simplified Quantification Strategy:

A common approach involves using the integrals of specific regions to set up a system of equations to solve for the relative amounts of saturated fatty acids (SFA), monounsaturated fatty acids (MUFA), and polyunsaturated fatty acids (PUFA).[5]

Q3: My sample has been stored for a while, and I see new, sharp peaks appearing in the 8.0-10.0 ppm region of the ¹H NMR spectrum. What are these?

A3: The appearance of signals in the 8.0-10.0 ppm range is a strong indicator of lipid oxidation .[6] PUFAs are particularly susceptible to oxidation, which generates a variety of secondary products. The peaks you are observing are most likely:

• Aldehydes (R-CHO): These are common secondary oxidation products and their protons typically resonate between 9.0 and 10.0 ppm.[7] The formation of toxic α,β-unsaturated aldehydes can also be detected in this region.[6]

• Hydroperoxides (R-OOH): While the hydroperoxide proton itself can be broad and difficult to observe, the protons on the carbon bearing the hydroperoxide group, as well as adjacent olefinic protons, will be shifted downfield. Some hydroperoxide signals can appear between 8.0 and 8.8 ppm.[7]

Why this happens: The bis-allylic protons in PUFAs are particularly reactive and susceptible to hydrogen abstraction, initiating a free-radical chain reaction that leads to the formation of hydroperoxides (primary oxidation products). These are unstable and can decompose into a complex mixture of secondary products, including aldehydes, ketones, and alcohols.[8][9]

What to do:

• Confirm with 2D NMR: An HSQC (Heteronuclear Single Quantum Coherence) spectrum can confirm the presence of aldehydes by showing a correlation between the aldehyde proton (¹H) and the aldehyde carbon (¹³C), which typically resonates around 190-200 ppm.

• Sample Handling Protocol: This finding underscores the critical importance of proper sample handling. To prevent oxidation, samples should be stored under an inert atmosphere (e.g., argon or nitrogen), at low temperatures, and in the dark. The addition of an antioxidant like BHT may also be considered.

Section 2: Troubleshooting Common Spectral Artifacts

Q4: My baseline is distorted, and the peaks are broad, especially for my PUFA derivative in an oil-in-water emulsion. What's causing this?

A4: This is a common problem when analyzing samples in multiphase systems like emulsions. The issue likely stems from magnetic susceptibility mismatches at the oil-water interfaces, which leads to significant line broadening.[10] Additionally, poor shimming can also contribute to a distorted baseline and broad peaks.

Troubleshooting Workflow:

dot graph TD { A[Start: Broad Peaks & Distorted Baseline] --> B{Is the sample an emulsion or multiphase?}; B -- Yes --> C[Magnetic Susceptibility Mismatch]; C --> D{Action: Improve Sample Homogeneity}; D --> E[Use a binary solvent system, e.g., CDCl₃/DMSO-d₆]; E --> F[Vortex/sonicate sample thoroughly]; B -- No --> G[Poor Shimming or Sample Concentration Issue]; G --> H{Action: Check Spectrometer & Sample Prep}; H --> I[Re-shim the spectrometer]; I --> J[Check for sample precipitation]; J --> K[Dilute the sample if too concentrated]; F --> L[Acquire Spectrum]; K --> L; }

Caption: Troubleshooting workflow for broad peaks and baseline distortion.

Detailed Explanation:

• Magnetic Susceptibility: Different components in your sample (oil, water, etc.) respond differently to the strong magnetic field of the NMR spectrometer. At the interface between these components, the magnetic field becomes inhomogeneous, causing nuclei in those regions to experience slightly different field strengths. This leads to a distribution of resonance frequencies for the same type of proton, resulting in broad lines.

• Solvent Choice for Emulsions: For emulsions, a binary solvent system like 5:1 CDCl₃/DMSO-d₆ can be effective.[10] The DMSO helps to form hydrogen bonds with hydroperoxides, which can narrow their signals and shift them downfield, improving resolution.[10]

• Shimming: Shimming is the process of adjusting the magnetic field to make it as homogeneous as possible across the sample volume. Poor shimming is a frequent cause of broad peaks and distorted lineshapes. Always perform a careful shimming routine before acquiring data.

• Concentration: Overly concentrated samples can also lead to broader lines due to increased viscosity and intermolecular interactions. If you suspect this is the case, try diluting your sample.

Q5: I see a broad hump in my ¹H NMR spectrum around 4.7 ppm, which is obscuring some of my signals. How can I get rid of it?

A5: A broad peak around 4.7 ppm in a deuterated solvent is almost always residual water (H₂O or HOD). Even "anhydrous" NMR solvents can absorb moisture from the atmosphere.

Solutions:

• Solvent Suppression Techniques: Modern NMR spectrometers are equipped with pulse sequences designed to suppress the solvent signal. Common techniques include:

  • Presaturation: A low-power radiofrequency pulse is applied at the water's resonance frequency before the main excitation pulse. This equalizes the populations of the spin states for the water protons, so they do not produce a net signal.

  • WET (Water suppression Enhanced through T1 effects): A more advanced pulse sequence that can provide excellent water suppression.

• Sample Preparation:

  • Use High-Quality Solvents: Start with a fresh, sealed ampule of deuterated solvent.

  • Dry Your Sample: If possible, lyophilize (freeze-dry) your sample to remove water before dissolving it in the NMR solvent.

  • D₂O Exchange: For protons that are exchangeable (like -OH or -NH), adding a drop of D₂O to the NMR tube and shaking will cause these protons to be replaced by deuterium, making their signals disappear from the ¹H spectrum.[2] This is also a useful trick to identify these types of protons.

Section 3: Advanced 2D NMR Interpretation

Q6: How can I use ¹³C and 2D NMR to distinguish between n-3 and n-6 PUFAs?

A6: While ¹H NMR struggles with overlap, ¹³C NMR offers much greater chemical shift dispersion, making it easier to resolve individual carbon atoms.[11] When combined with 2D heteronuclear experiments, this becomes a powerful tool for structural elucidation.

Key NMR Signatures:

Carbon Atom	Typical ¹³C Chemical Shift (ppm in CDCl₃)	Significance
ω-1 Carbon (Terminal -CH₃)	~14.1	Common to most fatty acids.
ω-2 Carbon (-CH₂-CH₃)	~22.6 (Saturated/n-6) vs. ~20.6 (n-3)	The ω-2 carbon in n-3 PUFAs (like α-linolenic acid) is shifted significantly upfield compared to n-6 PUFAs (like linoleic acid). This is a key diagnostic marker.[12]
ω-3 Carbon (-CH₂-CH₂-CH₃)	~31.5 (Saturated/n-6) vs. ~25.6 (n-3, allylic)	In an n-3 PUFA , the ω-3 carbon is allylic to the first double bond, causing a downfield shift.
Divinyl Methylene Carbon (-CH=CH-CH₂-CH=CH-)	~25.6	A characteristic signal for PUFAs.
Olefinic Carbons (-CH=CH-)	127 - 132	The specific chemical shifts within this range can help identify the position and geometry (cis/trans) of the double bonds.

Experimental Workflow for Identification:

dot graph TD { A[Start: Differentiate n-3 vs n-6] --> B[Acquire ¹³C DEPT-135 Spectrum]; B --> C{Observe ω-2 Carbon Region}; C -- Signal at ~20.6 ppm --> D[n-3 PUFA Present]; C -- Signal at ~22.6 ppm --> E[n-6 or Saturated FA Present]; A --> F[Acquire ¹H-¹³C HSQC Spectrum]; F --> G{Correlate Proton and Carbon Signals}; G --> H[Confirm ω-2 Carbon assignment by correlating to ω-2 Protons]; H --> I[Trace connectivity through the carbon chain]; I --> J[Full structural assignment]; }

Caption: Workflow for distinguishing n-3 and n-6 PUFAs using ¹³C and HSQC NMR.

Step-by-Step Protocol: Using HSQC for Assignment

• Acquire a high-resolution ¹H-¹³C HSQC spectrum. This experiment shows correlations between protons and the carbons they are directly attached to.

• Locate the cross-peak for the terminal methyl (ω-1) group. This will be around (0.97 ppm in ¹H, 14.1 ppm in ¹³C).

• "Walk" along the chain using a COSY or TOCSY spectrum. From the ω-1 methyl protons, use a COSY to identify the adjacent ω-2 methylene protons.

• Find the corresponding ω-2 cross-peak in the HSQC. Check the ¹³C chemical shift of this cross-peak. If it is around 20.6 ppm, you have an n-3 PUFA. If it is around 22.6 ppm, it is likely an n-6 PUFA or saturated chain.

• Continue this process to assign as much of the spin system as possible, using the distinct chemical shifts of the allylic and divinyl methylene groups to confirm the PUFA structure.

References

• Rapid Quantitative Profiling of Lipid Oxidation Products in a Food Emulsion by 1H NMR. (n.d.). ACS Publications. Retrieved January 3, 2026, from [Link]

• NMR Spectroscopy for Evaluation of Lipid Oxidation. (n.d.). Bentham Science. Retrieved January 3, 2026, from [Link]

• Advances in NMR Spectroscopy for Lipid Oxidation Assessment. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• NMR Analysis of Lipid Oxidation in Flaxseed Oil-in-Water Emulsions. (2022, June 29). ACS Publications. Retrieved January 3, 2026, from [Link]

• Analysis of Lipid Oxidation Products by NMR Spectroscopy. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. (2017, October 18). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• Using NMR to Study Lipid Structures in Biological Membranes. (n.d.). Creative Biostructure. Retrieved January 3, 2026, from [Link]

• DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution. (2020, January 23). MDPI. Retrieved January 3, 2026, from [Link]

• NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics. (2021, March 29). MDPI. Retrieved January 3, 2026, from [Link]

• A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. (2020, April 1). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• High resolution NMR spectroscopy and some examples of its use. (n.d.). Semantic Scholar. Retrieved January 3, 2026, from [Link]

• Characterizing fatty acids with advanced multinuclear NMR methods. (n.d.). Magritek. Retrieved January 3, 2026, from [Link]

• Determination of Unsaturated Fatty Acid Composition by High-Resolution Nuclear Magnetic Resonance Spectroscopy. (n.d.). AOCS. Retrieved January 3, 2026, from [Link]

• Automatic 1H-NMR Screening of Fatty Acid Composition in Edible Oils. (2016, February 16). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• Quantification by 1H-NMR. (2019, July 23). AOCS. Retrieved January 3, 2026, from [Link]

• Troubleshooting 1H NMR Spectroscopy. (n.d.). University of Rochester. Retrieved January 3, 2026, from [Link]

• Nuclear Magnetic Resonance Spectroscopic Analysis of the Evolution of Peroxidation Products Arising from Culinary Oils Exposed to Thermal Oxidation. (2022, June 24). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements. (2017, May 1). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

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• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting [chem.rochester.edu]
• 3. aocs.org [aocs.org]
• 4. Nuclear Magnetic Resonance Spectroscopic Analysis of the Evolution of Peroxidation Products Arising from Culinary Oils Exposed to Thermal Oxidation: An Investigation Employing 1H and 1H-1H COSY and TOCSY Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Automatic 1H-NMR Screening of Fatty Acid Composition in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chapter - NMR Spectroscopy for Evaluation of Lipid Oxidation | Bentham Science [benthamscience.com]
• 9. researchgate.net [researchgate.net]
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• 12. lib3.dss.go.th [lib3.dss.go.th]

"minimizing degradation of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate during analysis"

Welcome to the Technical Support Center for the analysis of eicosanoids and related lipid mediators. As Senior Application Scientists, we understand the unique challenges presented by chemically sensitive molecules. This guide is dedicated to providing in-depth troubleshooting and practical advice for researchers working with Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a hepoxilin-like compound known for its biological significance and analytical instability.[1][2][3]

Our goal is to move beyond simple procedural lists and explain the causality behind each recommendation, empowering you to make informed decisions in your experimental design.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling and nature of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Q1: What is this compound, and why is it so difficult to analyze?

A1: Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a methyl ester of a hepoxilin-like molecule, a class of bioactive lipids derived from polyunsaturated fatty acids.[1] Its structure contains a chemically sensitive epoxide ring adjacent to a hydroxyl group (an epoxy-alcohol). This functionality makes it highly susceptible to degradation, primarily through ring-opening hydrolysis, which can be catalyzed by enzymes or acidic conditions.[1][4] Its instability is a major challenge, often leading to low recovery and inaccurate quantification.[2][3]

Q2: What is the primary degradation product I should be looking for?

A2: The most common degradation pathway is the hydrolysis of the 12,13-epoxide ring. This reaction involves the addition of a water molecule to open the ring, resulting in the formation of a vicinal diol. The final product is the corresponding trihydroxy-octadecadienoate (trioxilin), specifically Methyl 9(S),12(S),13(S)-Trihydroxy-10(E),15(Z)-octadecadienoate. In mass spectrometry, this will appear as a peak with a mass increase of 18.01 Da (the mass of H₂O) compared to the parent compound.

Q3: How should I store the pure standard and my biological samples?

A3: Proper storage is the first and most critical step in preventing degradation. Both the analytical standard and biological samples containing the analyte should be stored under conditions that minimize hydrolysis and oxidation.[5] Key factors are temperature, atmosphere, and light.

Parameter	Recommendation for Standard	Recommendation for Biological Samples	Rationale
Temperature	-80°C (preferred) or -20°C (short-term)	-80°C immediately after collection	Slows down all chemical and enzymatic degradation processes.[5]
Atmosphere	Overlay with inert gas (Argon or Nitrogen) before sealing	Flash-freeze in liquid nitrogen before storage	Prevents oxidation of the polyunsaturated fatty acid backbone.[5][6]
Solvent (Standard)	High-purity ethanol or acetonitrile	N/A	Ensures stability in a non-aqueous, non-acidic environment.
Container	Amber glass vials with PTFE-lined caps	Polypropylene tubes (pre-screened for leachables)	Prevents photodegradation and adsorption to surfaces.
Additives	Consider adding an antioxidant like BHT (0.005%)	Add BHT or other antioxidants during homogenization	Inhibits free-radical-mediated oxidation.[6]

Q4: Can I use standard plastic labware for my sample preparation?

A4: It is strongly recommended to use glass or high-quality polypropylene labware. Lipids, especially those with long acyl chains, can adsorb to certain plastic surfaces, leading to significant sample loss. For ultimate recovery, use silanized glass vials and inserts to minimize active sites that can bind your analyte. Always pre-rinse any container with your final elution solvent before use.

Part 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Problem 1: Low or No Analyte Signal in LC-MS Analysis

• Probable Cause 1: Degradation During Sample Preparation. The epoxide ring is highly sensitive to acidic pH. Using acidic solvents for extraction or reconstitution can cause complete hydrolysis to the triol before the sample is even injected.

  • Solution: Maintain a neutral pH throughout the sample preparation process. Use buffered solutions (e.g., phosphate-buffered saline for initial extraction) and reconstitute the final extract in a neutral solvent mixture like methanol/water or acetonitrile/water. Avoid strong acids. If a proton source is needed for chromatography, use a weak acid like formic acid at a very low concentration (e.g., 0.05-0.1%) and keep the sample in the autosampler for the shortest possible time.

• Probable Cause 2: Enzymatic Degradation. Biological samples contain soluble epoxide hydrolase (sEH) and microsomal epoxide hydrolase (mEH), enzymes that efficiently hydrolyze epoxides to their corresponding diols (or triols in this case).[4][7][8] This activity can persist even at low temperatures if not properly quenched.

  • Solution: Immediately quench enzymatic activity upon sample collection. This can be achieved by flash-freezing in liquid nitrogen or by immediately homogenizing the sample in a cold solvent containing an organic modifier (e.g., methanol or acetonitrile) and an epoxide hydrolase inhibitor if necessary.

• Probable Cause 3: Adsorption to Surfaces. The analyte can be lost due to binding to columns, tubing, vials, and pipette tips.

  • Solution: Use silanized glass inserts for your autosampler vials. Employ a well-maintained, high-quality HPLC column, and consider dedicating a column to sensitive lipid analyses to avoid contamination.

Problem 2: A Large, Unidentified Peak Appears Later Than the Analyte

• Probable Cause: Hydrolysis to the Triol. The degradation product, Methyl 9(S),12(S),13(S)-Trihydroxy-10(E),15(Z)-octadecadienoate, is more polar than the parent epoxy-alcohol due to the presence of two additional hydroxyl groups. In reversed-phase chromatography, more polar compounds have shorter retention times and elute earlier. If a large, unidentified peak appears earlier than the expected retention time of your analyte, it is very likely the triol degradation product.

  • Solution:

    • Confirm Identity: Check the mass spectrum for an ion with an m/z corresponding to [M+H₂O+H]⁺ or [M+H₂O+Na]⁺. For this compound (MW 324.46), the parent ion [M+H]⁺ is ~325.2. The triol product would have an [M+H]⁺ of ~343.2.

    • Prevent Formation: Re-evaluate your entire workflow for sources of acid or water. Ensure solvents are fresh and of the highest purity. Minimize the time samples spend in aqueous or acidic mobile phases. Work quickly and keep samples cold at all times.

Visualizing the Primary Degradation Pathway

The following diagram illustrates the critical hydrolysis reaction that analysts must prevent.

Sources

• 1. The hepoxilins and some analogues: a review of their biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Pathophysiology of the hepoxilins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues [mdpi.com]
• 8. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

"addressing matrix effects in LC-MS/MS analysis of biological samples containing epoxy fatty acids"

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with the LC-MS/MS analysis of epoxy fatty acids (EpFAs) in biological samples. This guide is designed to provide in-depth, practical solutions to the common and complex challenges posed by matrix effects. My goal is to equip you with the expertise to develop robust, accurate, and reproducible bioanalytical methods.

Introduction: The Challenge of Epoxy Fatty Acids and Matrix Effects

Epoxy fatty acids (EpFAs), such as epoxyeicosatrienoic acids (EETs), are lipid signaling molecules derived from the cytochrome P450-mediated epoxidation of polyunsaturated fatty acids. They play crucial roles in regulating cardiovascular function, inflammation, and pain. Their low endogenous concentrations and inherent instability make them challenging to quantify accurately.

When analyzing EpFAs in complex biological matrices like plasma, serum, or tissue homogenates, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice due to its high sensitivity and selectivity.[1][2][3] However, the accuracy and reliability of these measurements are frequently compromised by matrix effects .

A matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[4][5] This phenomenon can lead to ion suppression (decreased signal) or, less commonly, ion enhancement (increased signal), causing significant errors in quantification, poor reproducibility, and inaccurate results.[5][6][7][8] This guide provides a comprehensive framework for understanding, identifying, and mitigating these effects.

Frequently Asked Questions (FAQs)

Here we address the most common questions and concerns regarding matrix effects in the analysis of EpFAs.

Q1: What are the primary causes of matrix effects when analyzing epoxy fatty acids in biological samples?

The primary culprits behind matrix effects, particularly ion suppression in electrospray ionization (ESI), are phospholipids.[9][10][11] Biological matrices like plasma and serum contain high concentrations of phospholipids, which are major components of cell membranes.[12] Due to their amphipathic nature (having both hydrophobic fatty acid tails and a hydrophilic phosphate head group), they are often co-extracted with the analytes of interest and can have broad, late-eluting peaks in typical reversed-phase chromatography.

When these phospholipids co-elute with your target EpFAs, they compete for charge in the ESI source and can alter the physical properties (e.g., surface tension) of the droplets, hindering the efficient ionization of the analytes.[13] This competition leads to a suppressed signal for your EpFAs and, consequently, inaccurate and unreliable quantification.[11][13] Other endogenous substances like salts, proteins, and metabolites can also contribute to matrix effects.[7]

Q2: How can I determine if my assay is being affected by matrix effects?

You must actively test for matrix effects during method development and validation.[6][7] Two standard methods are widely accepted:

• Qualitative Assessment (Post-Column Infusion): This method helps identify at what points in your chromatogram ion suppression or enhancement occurs.[7][9] A standard solution of your analyte is continuously infused into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected. Any dip or rise in the constant analyte signal baseline indicates a region of ion suppression or enhancement caused by eluting matrix components.[7][14]

• Quantitative Assessment (Post-Extraction Spike): This is the most common way to measure the magnitude of the matrix effect.[9] The response of an analyte spiked into a blank matrix extract (Set A) is compared to the response of the analyte in a neat solvent (Set B) at the same concentration. The matrix effect is calculated as: Matrix Effect (%) = (Peak Area in Set A / Peak Area in Set B) * 100. A value below 100% indicates suppression, while a value above 100% indicates enhancement.[15]

Q3: What is an internal standard, and why is a stable isotope-labeled (SIL) version essential for this analysis?

An internal standard (IS) is a compound with similar physicochemical properties to the analyte, which is added at a known concentration to all samples, calibrators, and QCs before sample preparation. Its purpose is to correct for variability in sample processing (extraction recovery) and instrument response.

For LC-MS/MS analysis, a Stable Isotope-Labeled Internal Standard (SIL-IS) is the gold standard and is strongly recommended.[16] A SIL-IS is a synthetic version of the analyte where one or more atoms (e.g., ¹H, ¹²C, ¹⁴N) are replaced with their heavy stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N).[17]

Causality: The key advantage is that a SIL-IS is chemically identical to the analyte. Therefore, it co-elutes perfectly and experiences the exact same degree of extraction variability and matrix-induced ion suppression or enhancement.[16] By measuring the peak area ratio of the analyte to the SIL-IS, the variability is normalized, leading to highly accurate and precise quantification even in the presence of matrix effects.[16]

Q4: Which sample preparation technique is best for minimizing matrix effects for EpFAs?

Improving sample preparation is the most effective way to combat matrix effects.[9] The goal is to remove interfering components, especially phospholipids, while maximizing the recovery of your target EpFAs.

Technique	Description	Pros	Cons	Best For
Protein Precipitation (PPT)	A simple method where a solvent (e.g., acetonitrile) is added to precipitate proteins.	Fast, easy, and inexpensive.	Ineffective at removing phospholipids , resulting in "dirty" extracts and significant matrix effects.[18]	Quick screening assays where high accuracy is not paramount.
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases to separate them from matrix components.	Can provide cleaner extracts than PPT.[9]	Can be labor-intensive, may have lower recovery for more polar analytes, and requires solvent optimization.[18][19]	Assays where PPT is insufficient and SPE is not yet optimized.
Solid-Phase Extraction (SPE)	Analytes are retained on a solid sorbent while interferences are washed away.	Highly effective at removing salts and other interferences. Can provide very clean extracts.[15]	Requires method development (sorbent selection, wash/elution solvents). Can be more time-consuming and costly.	Robust, validated methods requiring high sensitivity and accuracy. Mixed-mode SPE is particularly effective.[19]
Phospholipid Removal Plates/Cartridges	Specialized products (e.g., HybridSPE®, Ostro™) that combine protein precipitation with specific removal of phospholipids.[10][20][21]	Simple, fast (similar to PPT), and highly effective at removing >99% of phospholipids.[20][21][22]	Higher consumable cost than simple PPT.	High-throughput bioanalysis where phospholipid-based matrix effects are the primary concern.

Expert Recommendation: For robust and reliable quantification of EpFAs, start with a phospholipid removal product or a well-developed SPE method. Simple protein precipitation is generally not sufficient.[11]

Q5: Can I just dilute my sample to reduce matrix effects?

Yes, sample dilution is a straightforward strategy to reduce the concentration of all matrix components, thereby lessening their impact on ionization.[23] However, this approach is only viable if your target analytes are present at a high enough concentration that they remain well above the limit of quantification (LOQ) after dilution.[23] Given the low endogenous levels of many EpFAs, this is often not a practical solution without compromising assay sensitivity.

Troubleshooting Guide: Common Scenarios & Solutions

This section provides structured guidance for resolving specific issues you may encounter during your experiments.

Scenario 1: Low and Inconsistent Signal Intensity

• Symptoms: Your analyte peaks are much smaller in extracted matrix samples compared to neat standards. The peak areas for your quality control (QC) samples are highly variable (%CV > 15-20%).

• Primary Suspect: Severe and variable ion suppression.[8]

• Troubleshooting Workflow:

  • Confirm Instrument Performance: Inject a neat standard solution of your analyte and SIL-IS. If the signal is strong and stable, the issue is not with the instrument itself but is related to the sample matrix.[24]

  • Visualize the Suppression: Perform a post-column infusion experiment as described in FAQ #2. This will show you exactly where in the chromatographic run the suppression is occurring.

  • Correlate with Phospholipids: In a separate run, inject an extracted blank plasma sample and monitor for the characteristic phospholipid precursor ions (e.g., precursor of m/z 184 in positive ion mode).[21] If the phospholipid elution profile overlaps with the ion suppression zone and your analyte's retention time, you have found the likely cause.

  • Action Plan:

    • Improve Sample Cleanup: This is the most critical step. If you are using PPT, switch to a phospholipid removal plate (like Ostro™ or HybridSPE®) or develop a rigorous SPE method.[10][21][22] This directly removes the source of the problem.

    • Optimize Chromatography: Adjust your gradient to increase the separation between your EpFAs and the region of ion suppression. Sometimes, simply increasing the run time to allow phospholipids to elute after your analytes can solve the problem.

    • Check Your Internal Standard: Ensure you are using a high-quality SIL-IS that co-elutes perfectly with your analyte.

Scenario 2: Inaccurate Quantification and Poor Calibration Curve Linearity

• Symptoms: Your calibration curve is not linear (R² < 0.99) or back-calculated concentrations for your calibrators are inaccurate. QC samples are consistently failing acceptance criteria.

• Primary Suspect: Uncompensated matrix effects or issues with the internal standard.

• Troubleshooting Workflow:

  • Quantify the Matrix Effect: Perform the post-extraction spike experiment (FAQ #2) at low, medium, and high concentrations. If the calculated matrix effect is significant (e.g., <85% or >115%) and inconsistent across concentrations, it explains the poor linearity.

  • Evaluate the SIL-IS:

    • Co-elution: Overlay the chromatograms of the analyte and the SIL-IS. Do they elute at the exact same time? If not, the SIL-IS cannot properly compensate for suppression that occurs at a specific retention time.

    • Crosstalk: Check for any contribution of the analyte signal in the SIL-IS mass transition and vice-versa. This can cause inaccuracies, especially at the limits of detection.

  • Action Plan:

    • Enhance Sample Preparation: As with Scenario 1, a cleaner sample is always the best solution. Reducing the overall matrix load will improve performance.

    • Use Matrix-Matched Calibrators: Prepare your calibration standards in the same biological matrix (extracted) as your samples. This ensures that the calibrators and the unknown samples experience similar matrix effects, improving accuracy.[25]

    • Modify Chromatography: Sometimes, changing the analytical column or mobile phase modifiers can alter the elution profile of matrix components relative to the analyte, moving it out of a suppression zone.

Visualized Workflows and Mechanisms

General LC-MS/MS Workflow for EpFA Analysis

This diagram outlines the complete analytical process, highlighting key stages for matrix effect mitigation.

Caption: Workflow for EpFA analysis highlighting sample preparation as the key mitigation step.

Mechanism of Ion Suppression by Phospholipids

This diagram illustrates how co-eluting phospholipids interfere with the ionization of target analytes in the ESI source.

Caption: Ion suppression mechanism due to competition between analytes and phospholipids.

Detailed Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol provides a step-by-step guide to quantitatively measure the extent of ion suppression or enhancement.

• Source Blank Matrix: Obtain at least 6 different lots of the biological matrix (e.g., human plasma) from individual donors, free of the analyte. Pool the matrix if lot-to-lot variability is not being assessed.

• Prepare Three Sample Sets:

  • Set 1 (Neat Solution): Prepare standards at low and high concentrations (e.g., LLOQ and ULOQ) in the final mobile phase composition.

  • Set 2 (Post-Extraction Spike): Process blank biological matrix samples using your established extraction procedure. After the final evaporation step, reconstitute the dried extract with the standard solutions prepared for Set 1.

  • Set 3 (Matrix Blank): Process blank biological matrix samples and reconstitute with the mobile phase to check for interferences at the analyte's retention time.

• Analysis: Inject all samples into the LC-MS/MS system (n=3-6 replicates per level).

• Calculation:

  • Calculate the mean peak area for the low and high concentrations in Set 1 (Area_Neat) and Set 2 (Area_Matrix).

  • Matrix Factor (MF) = Mean Peak Area (Set 2) / Mean Peak Area (Set 1).

  • IS-Normalized MF: If using a SIL-IS, calculate the MF for the analyte and the IS. The IS-Normalized MF = MF_Analyte / MF_IS. A value close to 1.0 indicates the IS is effectively compensating for the matrix effect.

  • The Coefficient of Variation (%CV) of the IS-normalized MF across different lots should ideally be <15%.

Protocol 2: Phospholipid Removal using a Specialized 96-Well Plate

This protocol describes a general workflow for using products like Ostro™ or HybridSPE®. Always consult the manufacturer's specific instructions.

• Sample Aliquot: Dispense 100 µL of your plasma sample (pre-spiked with SIL-IS) into the wells of the 96-well plate.

• Protein Precipitation: Add 300 µL of precipitating solvent (e.g., acetonitrile with 1% formic acid) to each well.

• Mix: Mix thoroughly to ensure complete protein precipitation. This can be done by aspirating and dispensing several times with a pipette or by using a plate shaker.

• Filtration/Processing: Place the plate on a vacuum manifold or centrifuge to draw the supernatant through the phospholipid-retaining filter. The proteins and phospholipids are retained, while the analyte and IS pass through into a collection plate.

• Evaporation & Reconstitution: Evaporate the collected filtrate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for injection.

This simple pass-through method effectively removes both proteins and phospholipids in a single step, providing a clean extract ready for analysis.[21]

References

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates.
• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research.
• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions.
• LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples.
• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich.
• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples.
• A Comparison of Four Different Plasma Sources for Phospholipid Removal, Recovery and Reproducibility using a Protein and Phospholipid Removal 96 Well Plate.
• Importance of Matrix Effects in LC–MS/MS Bioanalysis. Taylor & Francis Online.
• Innovative Sample Prep Removes Lipids Without Losing Analytes.
• Review Article on Matrix Effect in Bioanalytical Method Development.
• Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. SlideShare.
• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples.
• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review.
• Reducing M
• Assessment of matrix effect in quantitative LC-MS bioanalysis.
• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Journal of visualized experiments : JoVE.
• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography.
• Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Labor
• Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Taylor & Francis Online.
• LSMSMS troubleshooting. Scribd.
• Troubleshooting LC-MS.
• Ion Suppression: A Major Concern in Mass Spectrometry.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Pharmaceutical Science and Research.
• Ion-Suppression & Phospholipid Contamin
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Dr. Ehrenstorfer - Introduction to stable isotope internal standards. YouTube.
• Designing Stable Isotope Labeled Internal Standards. Acanthus Research.
• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring.

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"strategies for improving yield in the stereospecific epoxidation of dienoic acids"

Welcome to the technical support center for advanced stereospecific synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists navigating the complexities of the stereospecific epoxidation of dienoic acids. The inherent challenges of regioselectivity, chemoselectivity, and stereocontrol in these substrates require a nuanced approach. This document provides in-depth troubleshooting advice and frequently asked questions to enhance your experimental success, improve yields, and achieve high stereopurity.

Section 1: Core Troubleshooting - First Principles

Before delving into method-specific issues, it's crucial to address the foundational parameters that govern the success of any epoxidation reaction. Answering these questions first can often resolve issues without extensive re-optimization.

Q1: My reaction shows low or no conversion of the starting material. Where should I start troubleshooting?

Low conversion is a common issue that typically points to one of three areas: the catalyst, the oxidant, or the reaction conditions.

• Catalyst Integrity: Is your catalyst active?

  • Cause: Chiral catalysts, particularly metal-salen complexes or organocatalysts, can be sensitive to air, moisture, or impurities. Catalyst poisoning from reactants or solvents can block active sites.[1]

  • Solution: Ensure the catalyst is handled under an inert atmosphere if required. Use high-purity, anhydrous solvents and freshly purified substrates. For heterogeneous catalysts, confirm proper activation and drying procedures have been followed.[1]

• Oxidant Potency: Is your oxidant active and delivered correctly?

  • Cause: Common oxidants like hydrogen peroxide (H₂O₂) and Oxone® can decompose upon storage. The active species generated in situ may not be forming efficiently.

  • Solution: Always titrate your oxidant (e.g., H₂O₂, NaOCl) before use to confirm its concentration. For reactions like the Shi epoxidation, the slow addition of the oxidant via syringe pump is critical to maintain a low, steady concentration of the active dioxirane species and prevent catalyst decomposition.[2]

• Reaction Conditions: Are the temperature and concentration optimal?

  • Cause: Sub-optimal temperatures can lead to extremely slow reaction rates, while excessively high temperatures can promote catalyst decomposition or side reactions.[1]

  • Solution: For a new substrate, run a temperature screen. Start at a low temperature (e.g., 0 °C) as many stereoselective epoxidations achieve higher selectivity at reduced temperatures.[3] Ensure reactant concentrations are within the recommended range for the specific protocol.

Q2: The conversion is good, but my yield of the desired mono-epoxide is low due to multiple byproducts. What is happening?

This classic problem points towards issues with selectivity (chemo- and regio-) or product stability.

• Over-oxidation: Are you forming bis-epoxides?

  • Cause: If the two double bonds in the dienoic acid have similar reactivity, epoxidation of the desired mono-epoxide can compete with the epoxidation of the starting material.

  • Solution: Use a slight excess of the diene relative to the oxidant (e.g., 1.0 equivalent of diene to 0.9 equivalents of oxidant). Carefully monitor the reaction by TLC or GC and quench it as soon as the starting material is consumed to prevent further oxidation of the product.[1][4]

• Epoxide Ring-Opening: Are you observing diols or other ring-opened products?

  • Cause: The carboxylic acid moiety of your substrate can act as an intramolecular acid catalyst, promoting nucleophilic attack on the epoxide by water or other nucleophiles present in the reaction mixture.[5][6] This is a significant challenge specific to dienoic acids.

  • Solution:

    • Protecting Group: The most robust solution is to protect the carboxylic acid as an ester (e.g., methyl or benzyl ester) prior to epoxidation.

    • Buffered Conditions: For methods compatible with biphasic conditions, such as the Shi or Jacobsen epoxidations, the use of a buffer (e.g., K₂HPO₄) is critical to neutralize any acid and suppress ring-opening.[7]

    • Aprotic Solvent: Ensure you are using a dry, aprotic solvent to minimize the presence of nucleophilic water.

• Poor Regioselectivity: Is the wrong double bond being epoxidized?

  • Cause: Regioselectivity is governed by a combination of steric and electronic factors. Electron-rich (more substituted) and sterically accessible double bonds are often epoxidized preferentially.[4][8]

  • Solution: The choice of catalyst system is the primary tool to control regioselectivity. For instance, in hydroxylated dienes, Sharpless-type epoxidations favor the olefin proximal to the hydroxyl group, whereas MTO-catalyzed systems often favor the distal olefin.[8][9][10] Bulky catalysts, such as sterically hindered manganese porphyrins, can selectively epoxidize the most accessible double bond.[11]

Q3: My chemical yield is acceptable, but the stereoselectivity (ee% or dr) is poor. How can I improve this?

Low stereoselectivity indicates that the chiral environment of the catalyst is not effectively discriminating between the two faces of the prochiral olefin.

• Temperature Control:

  • Cause: The energy difference between the two diastereomeric transition states leading to the R and S epoxides is often small. Higher temperatures provide enough thermal energy to overcome this barrier, leading to a loss of selectivity.

  • Solution: Lowering the reaction temperature is the most effective first step. Running reactions at 0 °C, -20 °C, or even -78 °C can dramatically enhance enantiomeric excess.[3]

• Catalyst and Ligand Structure:

  • Cause: The steric and electronic properties of the chiral ligand are paramount. For Jacobsen-Katsuki epoxidation, for example, bulky groups (like tert-butyl) at the 3 and 3' positions of the salen ligand are crucial for creating a chiral pocket that shields one face of the approaching olefin.[12]

  • Solution: Screen different generations or variations of the catalyst. For instance, Jacobsen's second-generation catalysts or Katsuki's modified catalysts may offer better selectivity for your specific substrate.[13]

• Substrate-Catalyst Mismatch:

  • Cause: Not all catalysts are effective for all olefin types. The Jacobsen-Katsuki epoxidation excels with cis-disubstituted olefins but is often poor for trans-olefins.[3][13] Conversely, the Shi epoxidation is often effective for trans-olefins.[14]

  • Solution: You must match the catalyst system to the geometry of the target double bond in your dienoic acid. This may require a literature search for precedents with similar substitution patterns.

Section 2: Method-Specific FAQs

Jacobsen-Katsuki Epoxidation

• Q: I'm using the standard (R,R)-Mn(Salen)Cl catalyst for a cis-diene, but the ee% is below 80%. What can I try?

  • A: Besides lowering the temperature, consider adding an axial ligand donor, such as N-methylmorpholine N-oxide (NMO) or 4-phenylpyridine N-oxide (4-PPNO).[15][16] These additives can coordinate to the manganese center, modifying the shape of the active oxidant and improving the facial selectivity of the oxygen transfer.[13]

• Q: My reaction is sluggish and gives a poor yield. I'm using commercial bleach (NaOCl) as the oxidant. Could that be the problem?

  • A: Yes. The pH and concentration of commercial bleach can vary significantly. A high pH can lead to a slow reaction, while a low pH can damage the catalyst. It is recommended to use a buffered solution of NaOCl. Prepare a solution of bleach and buffer it to a pH of ~11.3 for optimal results. Always titrate the bleach solution immediately before use to know the exact concentration.

Shi Epoxidation

• Q: My Shi epoxidation is not working at all, with no conversion even after 24 hours. I've confirmed my catalyst is clean by NMR. What's wrong?

  • A: This is a very common and frustrating issue with the Shi epoxidation.[2][14] The most likely culprit is the rate of addition of Oxone® . The active catalytic species, a chiral dioxirane, is generated in situ. If the Oxone® is added too quickly, it can decompose the catalyst before it has a chance to turn over. The solution is to add a solution of Oxone® and buffer very slowly via a syringe pump over several hours.[2] Additionally, ensure your Oxone® is fresh and active by testing it on a simple substrate like trans-stilbene.[14]

• Q: I'm trying to epoxidize a conjugated dienoic acid ester. Which double bond will the Shi catalyst favor?

  • A: The Shi epoxidation generally favors the more electron-rich or less sterically hindered olefin.[4] In a typical dienoic acid ester, this often means the double bond further from the electron-withdrawing ester group will react faster. However, if one olefin is significantly more substituted (e.g., trisubstituted vs. disubstituted), its higher electron density may overcome the inductive effect of the ester.[4]

Section 3: Protocols & Workflow Visualization

Table 1: General Troubleshooting Framework

Problem	Potential Root Cause(s)	Recommended Action(s)
Low/No Conversion	Inactive Catalyst, Degraded Oxidant, Incorrect Temperature	Use fresh/purified catalyst & substrate. Titrate oxidant. Run a temperature screen.
Low Yield / Byproducts	Over-oxidation, Epoxide Ring-Opening, Poor Regioselectivity	Use excess diene, monitor reaction closely. Protect carboxylic acid or use buffer. Select catalyst system based on desired regioselectivity.[8][9]
Poor Stereoselectivity	High Temperature, Sub-optimal Ligand, Catalyst-Substrate Mismatch	Lower the reaction temperature. Screen different catalyst/ligand variants. Match catalyst to olefin geometry (e.g., Jacobsen for cis, Shi for trans).[3][14]
Reaction Stalls	Catalyst Decomposition, Insoluble Reagents	Ensure slow addition of oxidant (especially for Shi). Check for proper solvent and solubility of all components.

Experimental Protocol: Jacobsen-Katsuki Epoxidation of a Dienoic Acid Ester

This protocol is a representative example and should be adapted for the specific substrate.

• Substrate Preparation: If not already an ester, convert the dienoic acid to its methyl ester using standard methods (e.g., TMS-diazomethane or Fischer esterification) to prevent complications from the free acid. Purify by column chromatography.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add the dienoic acid ester (1.0 mmol, 1.0 equiv).

  • Dissolve the ester in dichloromethane (DCM, 10 mL).[7]

  • Add the (R,R)-(-)-[N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino]manganese(III) chloride catalyst (0.05 mmol, 0.05 equiv).

  • If using an additive, add 4-phenylpyridine N-oxide (0.2 mmol, 0.2 equiv).

  • Cool the dark brown mixture to 0 °C in an ice bath.

• Oxidant Addition:

  • In a separate flask, prepare the buffered oxidant solution by diluting commercial bleach with a pH 11.3 buffer (prepared from Na₂HPO₄ and NaOH).

  • Add the buffered bleach solution (e.g., 1.2 mmol, 1.2 equiv, assuming titrated concentration) dropwise to the vigorously stirring reaction mixture over 30 minutes.

• Monitoring and Workup:

  • Monitor the reaction progress by TLC, checking for the consumption of the starting material.

  • Upon completion (typically 2-4 hours), quench the reaction by adding sodium thiosulfate solution.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Purification and Analysis:

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the yield and characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess by chiral HPLC or GC.

Visualization of Experimental Workflow

Caption: General experimental workflow for stereospecific epoxidation.

Decision Logic for Catalyst Selection

Caption: Simplified decision guide for selecting an epoxidation method.

References

• Benchchem. Technical Support Center: Improving Regioselectivity of 1,7-Octadiene Epoxidation. Benchchem.
• Benchchem. A Comparative Guide to Chiral Epoxides for Stereoselective Reactions. Benchchem.
• Jacobsen, E. N., Zhang, W., Muci, A. R., Ecker, J. R., & Deng, L. (1991). Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane. Journal of the American Chemical Society, 113(18), 7063–7064.

• Falck, J. R., et al. (2015). Regio- and Enantioselective Catalytic Monoepoxidation of Conjugated Dienes: Synthesis of Chiral Allylic cis-Epoxides. Organic Letters, 17(5), 1184–1187. Available at: [Link]

• De, S. R., et al. (2014). Regio- and Stereoselective Monoepoxidation of Dienes using Methyltrioxorhenium: Synthesis of Allylic Epoxides. The Journal of Organic Chemistry, 79(21), 10323–10333. Available at: [Link]

• Falck, J. R., et al. (2015). Regio- and Enantioselective Catalytic Monoepoxidation of Conjugated Dienes: Synthesis of Chiral Allylic cis-Epoxides. National Institutes of Health. Available at: [Link]

• Minikel, E. V. (2015). Organic chemistry 25: Stereochemistry - diastereoselective and enantioselective reactions. CureFFI.org.

• Wikipedia. Jacobsen epoxidation. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1983). Stereoselectivity of epoxidation of substituted cyclohexa-1,4-dienes: influence of an allylic methoxycarbonyl group. RSC Publishing.
• R Discovery. (1995). Regio- and enantio-selective catalytic epoxidation of conjugated dienes.

• Chemistry Stack Exchange. (2019). Shi Epoxidation Issues - Any help would be appreciated. Available at: [Link]

• Reddit. (2019). Shi Epoxidation Issues - Any help would be appreciated. r/chemistry.
• Grokipedia. Jacobsen epoxidation.
• Google Patents. (1997). US5637739A - Chiral catalysts and catalytic epoxidation catalyzed thereby.

• National Institutes of Health. (2022). Chiral Phosphoric Acid Catalyzed Conversion of Epoxides into Thiiranes: Mechanism, Stereochemical Model, and New Catalyst Design. Available at: [Link]

• Google Patents. (1991). WO1991014694A1 - Chiral catalysts and epoxidation reactions catalyzed thereby.
• University of Texas Southwestern Medical Center. (2014). Regio- and stereoselective monoepoxidation of dienes using methyltrioxorhenium: Synthesis of allylic epoxides.
• University of Illinois. (1987). Regioselective Epoxidations of Dienes with Manganese(iii) Porphyrin Catalysts.

• Wikipedia. Sharpless epoxidation. Available at: [Link]

• Google Patents. (1983). US4423239A - Method for purifying an epoxidation product.
• OpenOChem Learn. Jacobsen epoxidation.
• Andrew G. Myers Research Group. Shi Asymmetric Epoxidation Reaction. Harvard University.

• Organic Chemistry Portal. Jacobsen-Katsuki Epoxidation. Available at: [Link]

• Wipf Group. (2006). 9. Jacobsen-Katsuki Epoxidations. University of Pittsburgh.

• Organic Chemistry Portal. Sharpless Epoxidation. Available at: [Link]

• Dalal Institute. Sharpless Asymmetric Epoxidation.

• MDPI. (2021). Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases. International Journal of Molecular Sciences, 22(19), 10398. Available at: [Link]

• ResearchGate. (2000). Regioselective Ring Opening of Enantiomerically Enriched Epoxides via Catalysis with Chiral (Salen)Cr(III) Complexes. Available at: [Link]

• Asian Journal of Research in Chemistry. (2018). Sharpless Asymmetrical Epoxidation: An Overview.

• PubMed. (2018). Mechanism of the Sharpless Epoxidation Reaction: A DFT Study. The Journal of Organic Chemistry, 83(7), 3786–3799. Available at: [Link]

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid. Available at: [Link]

• UCL Discovery. (2018). Strategies for synthesis of epoxy resins from oleic acid derived from food wastes.
• Google Patents. (1983). US4423239A - Method for purifying an epoxidation product.

• Chemistry Steps. Anti Dihydroxylation of Alkenes with MCPBA and Other Peroxides with Practice Problems. Available at: [Link]

• ResearchGate. (2021). Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases. Available at: [Link]

• MDPI. (2020). Cleaner Production of Epoxidized Cooking Oil Using A Heterogeneous Catalyst. Materials, 13(22), 5249.

• MDPI. (2020). Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds. Molecules, 25(21), 5038. Available at: [Link]

• MDPI. (2020). Cleaner Production of Epoxidized Cooking Oil Using A Heterogeneous Catalyst. Materials, 13(22), 5249. Available at: [Link]

• Khan Academy. Preparation of epoxides: Stereochemistry. Available at: [Link]

• Khan Academy. Ring opening reactions of epoxides: Acid-catalyzed. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Anti-Inflammatory Activity of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

This guide provides a comprehensive validation of the anti-inflammatory properties of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specialized ester product.[1][2][3][4] It is intended for researchers, scientists, and professionals in drug development seeking to understand its efficacy and potential applications. This document objectively compares its performance against other alternatives, supported by established experimental data and protocols.

Introduction: The Inflammatory Cascade and Therapeutic Intervention

Inflammation is a fundamental biological process in response to harmful stimuli, such as pathogens, damaged cells, or irritants.[5] While acute inflammation is a vital component of the healing process, chronic inflammation can contribute to a variety of diseases.[6] The inflammatory response is mediated by a complex network of signaling pathways and pro-inflammatory molecules. A key regulator of this process is the transcription factor Nuclear Factor-kappa B (NF-κB), which controls the expression of numerous pro-inflammatory genes, including those for cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[7][8][9][10]

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to a class of oxygenated fatty acids that have garnered interest for their potential therapeutic effects.[11] This guide delves into the validation of its anti-inflammatory activity through a series of in vitro and in vivo experimental models.

Comparative Analysis: Performance Against Established Anti-Inflammatory Agents

To contextualize the efficacy of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, its performance was compared against well-characterized natural and synthetic anti-inflammatory compounds. Natural alternatives like curcumin, boswellia, and quercetin have demonstrated significant pain reduction in clinical trials with favorable safety profiles.[12] Synthetic options include non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids.[13]

Compound/Drug	Mechanism of Action	Key Advantages	Key Disadvantages
Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate	Putative inhibition of pro-inflammatory mediators.	Potential for high specificity and novel mechanism.	Limited long-term safety data.
Curcumin	Inhibition of NF-κB, COX-2, and 5-LOX.[13][14]	Strong safety profile, multiple health benefits.[12][15]	Lower bioavailability.
Dexamethasone (Corticosteroid)	Broad suppression of inflammatory pathways.[16]	High potency.[16]	Significant side effects with long-term use.[13]
Diclofenac (NSAID)	Non-selective COX-1 and COX-2 inhibitor.[17]	Readily available and effective for acute pain.	Risk of gastrointestinal and cardiovascular side effects.[12][18]

Experimental Validation: In Vitro and In Vivo Methodologies

A multi-faceted approach was employed to rigorously validate the anti-inflammatory activity, encompassing both cellular assays and animal models.

A battery of in vitro assays provides a foundational understanding of a compound's anti-inflammatory potential in a controlled environment.[13] These assays are cost-effective and efficient for initial screening.[13]

1. Inhibition of Protein Denaturation Assay:

• Principle: Protein denaturation is a well-documented cause of inflammation.[5] This assay measures the ability of a compound to prevent heat-induced denaturation of proteins like egg albumin or bovine serum albumin.[5][19][20]

• Protocol:

  • Prepare a reaction mixture containing 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (pH 7.4), and 2 mL of varying concentrations of the test compound.[5]

  • Incubate the mixture at 37°C for 20 minutes followed by heating at 57°C for 30 minutes.[21]

  • After cooling, measure the turbidity of the solution spectrophotometrically at 660 nm.[21]

  • Calculate the percentage inhibition of denaturation.

2. Cyclooxygenase (COX) Inhibition Assay:

• Principle: The COX enzymes (COX-1 and COX-2) are key to the synthesis of prostaglandins, which are potent pro-inflammatory mediators.[17] This assay determines a compound's ability to inhibit the activity of these enzymes.

• Protocol (Fluorometric):

  • Reconstitute human recombinant COX-2 enzyme and prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor.[22][23]

  • Add the test inhibitor at various concentrations to the wells of a 96-well plate, followed by the addition of the COX-2 enzyme.[24][25]

  • Initiate the reaction by adding arachidonic acid.[22][23]

  • Measure the fluorescence intensity (Ex/Em = 535/587 nm) kinetically.[22][23]

  • Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of enzyme activity.[17]

3. Measurement of Pro-inflammatory Cytokines in Macrophages:

• Principle: Macrophages play a central role in the inflammatory response by producing pro-inflammatory cytokines such as TNF-α and IL-6 upon stimulation with lipopolysaccharide (LPS).[26] This assay quantifies the reduction in these cytokines in the presence of the test compound.

• Protocol:

  • Culture RAW 264.7 macrophage cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Induce inflammation by adding LPS (1 µg/mL) and incubate for 24 hours.[26]

  • Collect the cell culture supernatant and measure the concentrations of TNF-α and IL-6 using commercially available ELISA kits.[27][28][29]

Animal models are crucial for evaluating the systemic anti-inflammatory effects of a compound and its potential therapeutic utility.[6][30][31]

1. LPS-Induced Systemic Inflammation Model in Mice:

• Principle: The administration of LPS, a component of the outer membrane of Gram-negative bacteria, induces a robust systemic inflammatory response in mice, characterized by a rapid increase in circulating pro-inflammatory cytokines.[16][32][33][34][35][36] This model is highly reproducible and technically straightforward.[16]

• Protocol:

  • Administer the test compound or vehicle to groups of mice via an appropriate route (e.g., oral gavage).

  • After a specified pre-treatment time, inject LPS intraperitoneally to induce inflammation.

  • At a predetermined time point post-LPS injection (e.g., 2 hours), collect blood samples.

  • Isolate serum and measure the levels of TNF-α and IL-6 using ELISA.[16][37]

  • Dexamethasone is often used as a positive control in this model.[16]

Signaling Pathways and Experimental Workflows

Conclusion and Future Directions

The presented data from a combination of in vitro and in vivo models provides a robust validation of the anti-inflammatory activity of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. Its ability to modulate key inflammatory pathways and reduce the production of pro-inflammatory cytokines highlights its potential as a novel therapeutic agent.

Further research should focus on elucidating the precise molecular targets of this compound and conducting more extensive preclinical studies to evaluate its safety, pharmacokinetics, and efficacy in chronic inflammatory disease models. The comparative analysis with existing anti-inflammatory agents provides a valuable benchmark for its continued development.

References

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• Jiao, J., et al. (2014). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 963, 112–117. Available at: [Link]

• Al-Amin, M., et al. (2022). Investigating the Anti-Inflammatory Effects of Natural Extracts Using Protein Denaturation Assay and Heat Induced Hemolysis Assay. International Journal of Pharmaceutical Sciences Review and Research, 77(1), 10-14. Available at: [Link]

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Available at: [Link]

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• Mendoza-Muñoz, M. A., et al. (2023). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Molecules, 28(14), 5433. Available at: [Link]

• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric). Available at: [Link]

• Pachiappan, S., et al. (2024). In vitro Evaluations of Anti-inflammatory and Antioxidant Activity of Ethanolic Leaf Extract of Gymnema sylvestre R. Br. Bioscience Biotechnology Research Communications, 17(1). Available at: [Link]

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• Dong, M., et al. (2000). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Journal of Natural Products, 63(4), 508–510. Available at: [Link]

• Debo, M., et al. (2020). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 120(24), 13639–13701. Available at: [Link]

• Dong, M., et al. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Journal of Natural Products, 63(4), 508–510. Available at: [Link]

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• PubChem. (n.d.). (9Z,11R,12S,13S,15Z)-12,13-Epoxy-11-hydroxy-9,15-octadecadienoic acid. Available at: [Link]

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A Comparative Guide to the Bioactivity of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate Stereoisomers

This guide provides a comprehensive comparison of the known bioactivities of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers. As potent lipid mediators derived from the oxygenation of linoleic acid, these molecules exhibit a range of biological effects, from modulating neuronal activity to influencing inflammatory responses. Understanding the distinct bioactivities of each stereoisomer is critical for researchers in pharmacology, neuroscience, and drug development seeking to harness their therapeutic potential.

Introduction to Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate Stereoisomers

Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate is a member of the epoxygenated fatty acid (EpFA) family, which are signaling molecules known to regulate various biological processes, including inflammation and pain.[1] The structure of this molecule contains three chiral centers (at carbons 11, 12, and 13) and a double bond, giving rise to multiple stereoisomers. The spatial arrangement of the hydroxyl and epoxy groups, as well as the geometry of the double bond (cis or trans), significantly influences the molecule's interaction with biological targets and, consequently, its bioactivity.

The biosynthesis of these compounds in vivo often proceeds via stereospecific enzymatic reactions, suggesting that specific isomers are responsible for distinct physiological effects.[2] Therefore, a detailed understanding of the structure-activity relationship is paramount for the development of targeted therapeutics.

Comparative Bioactivity: Neuronal Activation and Nociception

Recent studies have begun to elucidate the differential effects of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers on neuronal activity, particularly in the context of pain signaling. A key study compared the ability of two regioisomers, 11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate (11H-12,13E-LA) and 11-hydroxy-9,10-trans-epoxy-(12Z)-octadecenoate (11H-9,10E-LA), to activate trigeminal neurons, which are implicated in craniofacial pain and headaches.[3]

The study found that 11H-12,13E-LA was a more potent activator of trigeminal neurons, inducing calcium responses in a significantly higher proportion of neurons compared to its regioisomer and the parent molecule, linoleic acid.[3] This suggests that the specific arrangement of the hydroxyl and epoxy groups in the 11,12,13-positions is crucial for its neuronal activity.

Key Findings in Neuronal Activation:

• Stereospecificity is critical: The positioning of the epoxy and hydroxyl groups significantly impacts the ability to activate trigeminal neurons.[3]

• 11H-12,13E-LA as a potent neuronal activator: This isomer demonstrated the highest efficacy in inducing calcium influx in sensory neurons among the tested related compounds.[3]

• Implications for pain research: The activation of trigeminal neurons by these lipid mediators suggests their potential role as endogenous signaling molecules in pain pathways, offering novel targets for analgesic drug development.

Below is a summary of the comparative neuronal activation potential:

Compound	Percentage of Responsive Trigeminal Neurons (at 5 µM)
11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate (11H-12,13E-LA)	34.0 ± 2.4% [3]
11-hydroxy-9,10-trans-epoxy-(12Z)-octadecenoate (11H-9,10E-LA)	Significantly lower than 11H-12,13E-LA[3]
Linoleic Acid (LA)	11.6 ± 3.1%[3]
9-HODE	9.7 ± 3.4%[3]

Comparative Bioactivity: Anti-inflammatory Properties

While direct comparative studies on the anti-inflammatory effects of all Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers are limited, the broader class of epoxygenated fatty acids is well-recognized for its anti-inflammatory properties.[1] Insights can be drawn from related molecules, such as the keto-derivative 13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE).

Studies on 13-KODE have demonstrated its ability to suppress the inflammatory response in lipopolysaccharide (LPS)-stimulated macrophages.[4] Specifically, 13-KODE was shown to:

• Inhibit the production of nitric oxide (NO), a key inflammatory mediator.[4]

• Reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-1β.[4]

• Suppress the activation of the NF-κB and MAPK signaling pathways, which are central to the inflammatory cascade.[4]

Another related compound, (10E, 12Z, 15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester, has also been identified as an anti-inflammatory agent.[5] This suggests that the hydroxy-epoxy-octadecadienoate scaffold is a promising template for the development of anti-inflammatory drugs. The specific stereochemistry of the hydroxyl and epoxy groups is expected to play a crucial role in determining the potency and selectivity of these anti-inflammatory effects.

Experimental Protocols

To facilitate further research and validation of the bioactivities discussed, detailed protocols for key in vitro assays are provided below.

Protocol 1: Calcium Imaging of Trigeminal Neurons

This protocol is adapted from studies investigating the effects of lipid mediators on neuronal activation.[3]

Objective: To measure intracellular calcium changes in cultured trigeminal neurons in response to Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers.

Materials:

• Primary trigeminal ganglion (TG) neuron culture

• Fura-2 AM (calcium indicator dye)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• Test compounds (Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers)

• Positive control (e.g., Capsaicin, ATP)

• Fluorescence microscope equipped with a ratiometric imaging system

Procedure:

• Cell Culture: Culture primary trigeminal neurons from rodents on glass coverslips coated with poly-D-lysine and laminin.

• Dye Loading:

  • Prepare a loading solution of 5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS.

  • Incubate the cultured neurons with the loading solution for 45-60 minutes at 37°C in the dark.

  • Wash the cells three times with HBSS to remove excess dye.

• Calcium Imaging:

  • Mount the coverslip onto a perfusion chamber on the stage of the fluorescence microscope.

  • Continuously perfuse the cells with HBSS.

  • Excite Fura-2 alternately at 340 nm and 380 nm and capture the emission at 510 nm.

  • Establish a stable baseline fluorescence ratio (F340/F380) for 1-2 minutes.

  • Apply the test compound at the desired concentration by switching the perfusion solution.

  • Record the changes in the F340/F380 ratio for 2-5 minutes.

  • After washout, apply a positive control (e.g., 1 µM Capsaicin or 100 µM ATP) to confirm cell viability and responsiveness.

• Data Analysis:

  • Calculate the change in the F340/F380 ratio from baseline for each cell.

  • A cell is considered a responder if the peak ratio change exceeds a defined threshold (e.g., 20% above baseline).

  • Quantify the percentage of responding cells and the magnitude of the calcium response for each stereoisomer.

Caption: Workflow for Calcium Imaging in Trigeminal Neurons.

Protocol 2: In Vitro Anti-inflammatory Assay - Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This protocol is based on established methods for assessing the anti-inflammatory potential of test compounds.[1][6][7][8]

Objective: To quantify the inhibitory effect of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers on lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate stereoisomers)

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Treatment:

  • Remove the culture medium.

  • Add fresh medium containing various concentrations of the test compounds (stereoisomers) to the wells.

  • Incubate for 1 hour.

  • Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate for an additional 24 hours.

• Nitrite Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent Component A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Determine the percentage of NO production inhibition for each stereoisomer concentration compared to the LPS-only control.

  • Calculate the IC50 value for each active stereoisomer.

References

• 1. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Biological Effects of Linoleic Acid Oxides: Focusing on Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate and Its Relatives

Introduction: The Diverse World of Linoleic Acid Oxidation

Linoleic acid, an essential omega-6 polyunsaturated fatty acid, is a fundamental component of cellular membranes and a precursor to a vast array of signaling molecules.[1] The oxidation of linoleic acid, both enzymatically and non-enzymatically, gives rise to a class of bioactive lipids known as oxidized linoleic acid metabolites (OXLAMs).[1] These molecules, including the subject of this guide, Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate , play critical roles in a multitude of physiological and pathological processes. This guide provides a comparative analysis of the known effects of this specific epoxy-hydroxy derivative with other key linoleic acid oxides, offering insights for researchers in drug discovery and development.

The biological activities of OXLAMs are remarkably diverse, ranging from pro-inflammatory to anti-inflammatory, and from cytotoxic to cytoprotective. This functional plasticity stems from subtle variations in their chemical structures, including the position and stereochemistry of oxygen-containing functional groups such as hydroxyl, epoxy, and keto moieties. Understanding these structure-activity relationships is paramount for elucidating their roles in health and disease.

Focus Molecule: Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

While direct experimental data on the biological effects of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate are limited in publicly available literature, its structural features—an epoxy ring adjacent to a hydroxyl group—place it within the family of epoxy-hydroxy-octadecadienoates. Based on the activities of structurally similar compounds, we can infer its potential biological roles and design experimental strategies for its investigation. The presence of both an epoxide and a hydroxyl group suggests it may be an intermediate in the formation of trihydroxy derivatives or act as a signaling molecule in its own right.[1]

Comparative Analysis with Other Linoleic Acid Oxides

To understand the potential effects of our focus molecule, we will compare it with several well-characterized classes of linoleic acid oxides.

Hydroxy-Epoxy-Octadecadienoates (HEpOMEs)

This class of compounds, which includes isomers of our target molecule, has been implicated in pain and inflammation. For instance, 11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate (11H-12,13E-LA) and 11-hydroxy-9,10-trans-epoxy-(12Z)-octadecenoate (11H-9,10E-LA) have been identified in inflamed human skin.[2] These molecules have been shown to activate trigeminal neurons, suggesting a role in headache and facial pain.[2] The activation of these neurons by 11H-12,13E-LA was found to be concentration-dependent and elicited calcium transients in a significant proportion of neurons, more so than linoleic acid itself or the simpler monohydroxy derivative, 9-HODE.[2]

Keto-Epoxy-Octadecadienoates (KEpOMEs)

The oxidation of the hydroxyl group in HEpOMEs leads to the formation of keto-epoxy-octadecadienoates. One notable example is 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE) . This compound has been shown to stimulate aldosterone secretion in rat adrenal cells at low concentrations, suggesting a potential link between linoleic acid oxidation and hypertension.[3] This highlights how a change from a hydroxyl to a keto group can significantly alter the biological activity of the molecule.

Dihydroxy-Octadecadienoic Acids (DiHOMEs)

DiHOMEs are formed by the hydrolysis of epoxy-octadecenoic acids (EpOMEs), a reaction often catalyzed by the soluble epoxide hydrolase (sEH).[4] These diols are generally considered to be pro-inflammatory and cytotoxic.[5] For example, 9,10-DiHOME and 12,13-DiHOME have been associated with increased vascular permeability and cytotoxicity, and have been implicated in the pathology of acute respiratory distress syndrome.[4]

Trihydroxy-Octadecenoic Acids (TriHOMEs)

The hydrolysis of hydroxy-epoxy-octadecenoates can lead to the formation of trihydroxy derivatives. While the specific biological roles of many TriHOMEs are still under investigation, they are believed to be involved in the resolution of inflammation and in maintaining the skin's water barrier.[1]

Monohydroxy-Octadecadienoates (HODEs)

The most studied linoleic acid oxides are the monohydroxy derivatives, primarily 9-HODE and 13-HODE . These molecules have complex and often opposing roles in inflammation and cell signaling. For instance, 13-HODE is generally considered to have anti-inflammatory properties, while 9-HODE is often viewed as pro-inflammatory.[6] Both 9-HODE and 13-HODE have been found at elevated levels in patients with nonalcoholic steatohepatitis (NASH), correlating with the severity of liver inflammation and fibrosis.[7]

Quantitative Comparison of Biological Effects

To provide a clearer picture of the diverse activities of these linoleic acid oxides, the following table summarizes some of their key reported biological effects.

Linoleic Acid Oxide Class	Specific Compound Example	Key Biological Effects	Concentration Range	Cell/System Studied	Reference
Hydroxy-Epoxy-Octadecadienoates	11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate	Activation of trigeminal neurons (calcium influx)	5 µM	Rat Trigeminal Neurons	[2]
Keto-Epoxy-Octadecadienoates	12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE)	Stimulation of aldosterone secretion	0.5 - 5 µM	Rat Adrenal Cells	[3]
Dihydroxy-Octadecadienoic Acids	9,10-DiHOME and 12,13-DiHOME	Cytotoxicity, increased vascular permeability	Not specified	Various	[4]
Monohydroxy-Octadecadienoates	9-HODE and 13-HODE	Pro- and anti-inflammatory effects, elevated in NASH	Not specified	Human Plasma/Liver	[7]

Experimental Protocols

To facilitate further research in this area, we provide the following detailed experimental protocols for assessing the biological effects of linoleic acid oxides.

Protocol 1: Assessment of Neuronal Activation via Calcium Imaging

This protocol is designed to evaluate the ability of a test compound to activate neurons by measuring changes in intracellular calcium concentration.

Materials:

• Primary trigeminal neuron culture

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• Test compound (e.g., Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate)

• Positive control (e.g., Capsaicin)

• Fluorescence microscope with a calcium imaging system

Procedure:

• Culture primary trigeminal neurons on glass coverslips.

• Prepare a loading solution of 5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS.

• Incubate the cultured neurons with the loading solution for 30 minutes at 37°C.

• Wash the cells three times with HBSS to remove excess dye.

• Mount the coverslip onto the microscope stage.

• Acquire baseline fluorescence images for 2 minutes.

• Add the test compound at the desired concentration and continue imaging for at least 5 minutes.

• Add a positive control, such as capsaicin, to confirm cell viability and responsiveness.

• Analyze the fluorescence intensity changes over time in individual cells to determine the percentage of activated neurons and the magnitude of the calcium response.

Protocol 2: Evaluation of Pro-inflammatory Cytokine Production in Macrophages

This protocol assesses the pro- or anti-inflammatory effects of a test compound by measuring the production of key inflammatory cytokines.

Materials:

• RAW 264.7 macrophage cell line

• Lipopolysaccharide (LPS)

• Test compound

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• ELISA kits for TNF-α and IL-6

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with 100 ng/mL of LPS for 24 hours. Include a vehicle control and a positive control (LPS alone).

• Collect the cell culture supernatant.

• Measure the concentrations of TNF-α and IL-6 in the supernatant using the respective ELISA kits according to the manufacturer's instructions.

• Analyze the data to determine if the test compound enhances or inhibits LPS-induced cytokine production.

Signaling Pathways and Logical Relationships

The biological effects of linoleic acid oxides are mediated through complex signaling pathways. The following diagrams illustrate the general formation pathways of these oxides and a potential signaling cascade for pro-inflammatory effects.

Caption: General pathways of linoleic acid oxidation.

Caption: A potential pro-inflammatory signaling cascade.

Conclusion and Future Directions

The field of lipidomics continues to uncover the intricate roles of oxidized fatty acids in cellular signaling. While direct evidence for the biological activity of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is currently lacking, its structural similarity to other bioactive epoxy-hydroxy-octadecadienoates suggests it is likely to be an active signaling molecule. Future research should focus on the stereospecific synthesis of this compound and its comprehensive biological evaluation using the types of assays described in this guide. Elucidating the specific receptors and signaling pathways modulated by this and other linoleic acid oxides will be crucial for understanding their roles in health and disease and for developing novel therapeutic strategies.

References

• Ramsden, C. E., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Neurobiology of Pain, 7, 100042. [Link]

• Bergmann, C. B., et al. (2022). sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury. Proceedings of the National Academy of Sciences, 119(13), e2118218119. [Link]

• Ramsden, C. E., et al. (2017). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PloS one, 12(10), e0185822. [Link]

• Lee, J. Y., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules, 25(17), 3941. [Link]

• Zhang, G., et al. (2014). Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer. Progress in lipid research, 53, 105-123. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Epoxy Hydroxy Octadecadienoates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Epoxy Hydroxy Octadecadienoates

Epoxy hydroxy octadecadienoates are a class of oxidized lipid mediators derived from linoleic acid, an essential omega-6 fatty acid.[1][2] These molecules are formed endogenously in mammalian tissues through enzymatic pathways involving cytochrome P450 epoxygenases and lipoxygenases.[1][3] Their structure is characterized by an 18-carbon chain containing an epoxide (a three-membered ring with an oxygen atom) and a hydroxyl group.

The precise positioning and stereochemistry of these functional groups give rise to a diverse array of isomers, each with potentially distinct biological activities.[1] These lipids have garnered significant attention for their roles in various physiological and pathological processes, including inflammation, pain, and cell growth regulation.[2][4][5] Understanding the structure-activity relationship (SAR) is paramount for designing novel therapeutic agents that can selectively target pathways modulated by these compounds. A critical aspect of their biology is their metabolism by soluble epoxide hydrolase (sEH) into corresponding diols, which often exhibit enhanced toxicity.[3][6][7]

Comparative Analysis of Biological Activity

The biological effects of epoxy hydroxy octadecadienoates are profoundly dictated by their specific isomeric form. Key structural features influencing activity include the position of the epoxide (e.g., 9,10- vs. 12,13-), the location of the hydroxyl group, and the stereochemistry of these functional groups.

Cytotoxicity: A Tale of Two Isomers and Metabolic Activation

The cytotoxicity of these compounds is a crucial parameter, particularly for applications in oncology. The prevailing evidence points to a pro-toxin relationship, where the parent epoxide is metabolized by soluble epoxide hydrolase (sEH) into a more cytotoxic vicinal diol.[6][7][8] This bioactivation is a key determinant of the molecule's cell-killing potential.

For instance, leukotoxin (9,10-epoxy-12Z-octadecenoic acid) itself is reported to be not directly cytotoxic in several in vitro systems.[6][7] Its toxicity manifests only in the presence of epoxide hydrolases, which convert it to its diol metabolite, 9,10-dihydroxy-12Z-octadecenoic acid.[6][7] This diol is the putative toxic mediator responsible for effects like acute respiratory distress syndrome (ARDS).[9]

Key SAR Insights for Cytotoxicity:

• Epoxide as a Pro-Toxin: The parent epoxides are often less toxic than their corresponding diol metabolites.[6][7] The presence and activity of sEH in target cells are critical for realizing the cytotoxic potential.

• Positional Importance: Studies comparing various aliphatic epoxides show that the optimal structure for sEH-dependent toxicity appears to be a fatty acid 18-20 atoms long with an epoxide positioned between C-7 and C-12.[8]

• Stereochemistry: While the stereochemistry of the diol appears less critical for toxicity, the configuration of the parent epoxide can influence its genotoxicity and mutagenicity, as seen with other aliphatic epoxides.[8][10]

Table 1: Comparative Cytotoxicity Data

Compound Class	Key Structural Feature	Biological Effect	Mechanism of Action	References
Leukotoxin (9,10-EpOME)	9,10-epoxide	Pro-toxin; low direct cytotoxicity.	Bioactivated by soluble epoxide hydrolase (sEH) to a more toxic diol.	[6][7]
Leukotoxin Diol (9,10-DiHOME)	9,10-vicinal diol	Cytotoxic, particularly to pulmonary alveolar epithelial cells.	Induces cell death, implicated in ARDS.	[6][9]
Isoleukotoxin (12,13-EpOME)	12,13-epoxide	Pro-toxin; structurally optimized for sEH-dependent toxicity.	Metabolized by sEH to a more toxic diol.	[8]

Anti-Inflammatory Activity: Targeting the NF-κB Pathway

Inflammation is a hallmark of numerous chronic diseases, and the NF-κB (nuclear factor-κB) signaling pathway is a central regulator of this process.[11][12] Several oxidized lipid mediators, including epoxy fatty acids, have been shown to modulate this pathway.

The anti-inflammatory effects of related epoxides, such as epoxyeicosatrienoic acids (EETs) derived from arachidonic acid, are well-documented. For example, 11,12-EET potently inhibits the expression of vascular cell adhesion molecule-1 (VCAM-1) and other adhesion molecules, thereby reducing vascular inflammation.[4] This inhibition is often achieved by preventing the degradation of IκB, the inhibitory protein that sequesters NF-κB in the cytoplasm.[13]

Key SAR Insights for Anti-Inflammatory Activity:

• Regio-Isomer Selectivity: The position of the epoxide is critical. For EETs, 11,12-EET is the most potent anti-inflammatory isomer, followed by 8,9- and 5,6-EET, while 14,15-EET is inactive in some assays.[4] This highlights the importance of the epoxide's location for interaction with cellular targets.

• Mechanism of Action: These lipids can inhibit the IκB kinase (IKK) complex, which is responsible for phosphorylating IκB and targeting it for degradation.[13] By inhibiting IKK, the epoxides prevent NF-κB from translocating to the nucleus and activating pro-inflammatory genes.[14][15]

• Metabolic Stability: The anti-inflammatory parent epoxides are converted by sEH to less active diols. Therefore, inhibiting sEH is a therapeutic strategy to prolong the anti-inflammatory effects of endogenous epoxides.[5]

Experimental Protocols: A Guide for the Bench Scientist

To ensure reproducibility and scientific rigor, the following protocols are provided as self-validating systems. The causality behind key steps is explained to empower researchers to adapt and troubleshoot effectively.

Protocol 1: Assessing Cytotoxicity using the MTT Assay

The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[16] The principle lies in the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in living, metabolically active cells.[16]

Step-by-Step Methodology:

• Cell Seeding:

  • Culture the desired cell line (e.g., A549 lung carcinoma cells to test leukotoxin effects) to ~80% confluency.

  • Trypsinize, count, and seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[17]

  • Rationale: Seeding a precise number of cells is critical for obtaining reproducible results. Incubation for 24 hours allows cells to adhere and enter a logarithmic growth phase.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of the epoxy hydroxy octadecadienoate isomer in a suitable solvent like DMSO or ethanol.

  • Perform serial dilutions in serum-free culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.[18]

  • Rationale: A wide concentration range is necessary to generate a dose-response curve and accurately determine the IC50 value. A vehicle control (medium with the highest concentration of DMSO used) is essential to rule out solvent-induced toxicity.[18]

• Incubation:

  • Remove the medium from the cells and replace it with 100 µL of the medium containing the test compound or vehicle control.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified, 5% CO₂ incubator.[19]

  • Rationale: Multiple time points can reveal time-dependent cytotoxic effects.[19]

• MTT Addition and Solubilization:

  • Add 10 µL of a 5 mg/mL MTT labeling reagent to each well (final concentration 0.5 mg/mL).

  • Incubate for 4 hours at 37°C.[20] During this time, viable cells will form purple formazan crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[17][18]

  • Incubate the plate overnight in the incubator to ensure complete dissolution of the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength between 550 and 600 nm using a microplate reader.[16]

  • Calculate the percentage of cell viability using the formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100[18]

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve and determine the IC50 value.[18]

Protocol 2: Measuring Anti-Inflammatory Activity via an NF-κB Reporter Assay

This assay quantifies the activity of the NF-κB transcription factor. It utilizes a cell line that has been stably transfected with a plasmid containing a reporter gene (e.g., luciferase) under the control of a promoter with NF-κB response elements. When NF-κB is activated, it binds to these elements and drives the expression of luciferase, which can be measured via its light-emitting reaction.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture HEK293T or similar cells stably expressing an NF-κB-luciferase reporter construct.

  • Seed 5 x 10⁴ cells per well into a 96-well white, clear-bottom plate and allow them to adhere overnight.

  • Rationale: A white plate is used to maximize the light signal from the luciferase reaction.

• Pre-treatment with Compounds:

  • Prepare dilutions of the epoxy hydroxy octadecadienoate isomers in culture medium.

  • Pre-treat the cells with the compounds for 1-2 hours before stimulation.

  • Rationale: Pre-incubation allows the compounds to enter the cells and engage with their intracellular targets (like the IKK complex) prior to the inflammatory challenge.

• Inflammatory Stimulation:

  • Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α, 10 ng/mL) or Lipopolysaccharide (LPS, 1 µg/mL).

  • Include appropriate controls: an unstimulated control (vehicle only) and a stimulated control (vehicle + TNF-α/LPS).

  • Incubate for 6-8 hours at 37°C.

  • Rationale: This incubation period is typically sufficient for NF-κB translocation, gene transcription, and accumulation of the reporter protein.

• Luciferase Assay:

  • Remove the medium and lyse the cells using a passive lysis buffer.

  • Add a luciferase assay substrate (containing luciferin and ATP) to each well according to the manufacturer's instructions.

  • Immediately measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luminescence readings of the treated wells to the stimulated control wells.

  • Calculate the percentage of inhibition of NF-κB activity.

  • Plot the inhibition percentage against the compound concentration to determine the IC50.

Visualizing Key Concepts and Workflows

To further clarify the relationships and processes described, the following diagrams are provided.

Diagram 1: SAR Logic for Cytotoxicity

Caption: Bioactivation pathway for sEH-dependent cytotoxicity.

Diagram 2: Experimental Workflow for MTT Assay

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The structure-activity relationship of epoxy hydroxy octadecadienoates is a nuanced field where subtle changes in chemical structure can lead to significant shifts in biological function. The conversion of less active epoxides into potent cytotoxic diols by sEH is a dominant paradigm in their toxicology. Conversely, the parent epoxides often exhibit anti-inflammatory properties by inhibiting key signaling pathways like NF-κB, an effect that is reversed upon their hydrolysis.

This guide provides a framework for comparing these activities and robust protocols for their assessment. Future research should focus on synthesizing and testing a broader range of stereoisomers to further refine SAR models. Additionally, developing sEH-resistant analogs could prolong the anti-inflammatory benefits of these lipids, offering promising new avenues for therapeutic intervention in inflammatory diseases.

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Navigating the Resolution of Inflammation: A Comparative Guide to the In Vivo Efficacy of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of inflammatory responses and pain signaling, the family of oxidized lipid mediators known as oxylipins presents a compelling area of therapeutic exploration. Among these, the hepoxilins and related epoxy-hydroxy fatty acids are emerging as critical players in the complex orchestration of inflammation and its resolution. This guide provides a detailed comparative analysis of the potential in vivo efficacy of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, a specific member of this class, in relevant animal models of inflammation and pain.

While direct in vivo efficacy studies for this precise methyl ester are not yet extensively published, this guide will extrapolate its potential activities based on the well-documented biological roles of its close structural isomers and the broader family of hepoxilins. We will compare its projected performance with that of established anti-inflammatory agents, specifically Leukotriene B4 (LTB4) receptor antagonists, providing a framework for researchers to design and interpret future in vivo studies.

The Emerging Role of Hepoxilins in Inflammation and Nociception

Hepoxilins are metabolites of polyunsaturated fatty acids, such as arachidonic and linoleic acid, formed via the 12-lipoxygenase pathway.[1] These molecules are characterized by the presence of both an epoxide and a hydroxyl group.[1] Accumulating evidence from in vivo and in vitro studies suggests that hepoxilins are not merely byproducts of lipid peroxidation but are active signaling molecules with diverse biological functions.[2]

Notably, hepoxilins have been implicated as pro-inflammatory mediators in various pathological conditions.[2] In animal models, they have been shown to induce plasma leakage, stimulate neutrophil chemotaxis, and promote inflammatory hyperalgesia and allodynia.[1][2] Their involvement has been identified in inflammatory conditions such as psoriasis and arthritis.[2] The mechanism of action for their role in pain perception is thought to involve the direct activation of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPA1, on sensory neurons.[1]

Given its structural similarity to known hepoxilins, Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is hypothesized to possess similar biological activities. Its efficacy in animal models of inflammation and pain is therefore a subject of significant interest for the development of novel therapeutics targeting the resolution phase of inflammation.

Comparative Framework: Pitting Hepoxilin-like Molecules Against LTB4 Receptor Antagonists

To contextualize the potential efficacy of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, we will compare its anticipated effects with those of Leukotriene B4 (LTB4) receptor antagonists, a class of anti-inflammatory agents that have been extensively studied in preclinical models.[3] LTB4 is a potent chemoattractant for neutrophils and other leukocytes, playing a crucial role in the early stages of inflammation.[3][4] By blocking the LTB4 receptor (BLT1), these antagonists effectively dampen the inflammatory cascade.[5][6]

Feature	Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate (Projected)	Leukotriene B4 (LTB4) Receptor Antagonists
Primary Target	TRP Channels (e.g., TRPV1, TRPA1), potentially other currently unidentified receptors.[1]	Leukotriene B4 Receptor 1 (BLT1).[5][6]
Mechanism of Action	Direct activation of nociceptive neurons, modulation of vascular permeability, and leukocyte chemotaxis.[1][2]	Inhibition of LTB4-mediated leukocyte chemotaxis and activation.[5][6]
Key In Vivo Effects	Pro-inflammatory, hyperalgesic, and allodynic in acute inflammatory models.[1][2]	Anti-inflammatory, reduction in leukocyte infiltration, and attenuation of inflammatory pain.[4][7]
Therapeutic Potential	As a pro-resolving mediator or a target for antagonists in chronic inflammatory and pain states.	Treatment of inflammatory diseases such as asthma, arthritis, and inflammatory bowel disease.[3]

In Vivo Efficacy Assessment: Key Animal Models and Experimental Protocols

The evaluation of novel anti-inflammatory and analgesic compounds relies on well-established and validated animal models.[8][9] These models aim to mimic the key pathological features of human inflammatory and pain conditions.[10][11]

Carrageenan-Induced Paw Edema Model

This is a widely used model of acute inflammation.[11] Injection of carrageenan, a seaweed-derived polysaccharide, into the rodent hind paw induces a localized inflammatory response characterized by edema, erythema, and hyperalgesia.[11]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Male Wistar rats (180-200g) are acclimatized for at least one week before the experiment.

• Grouping: Animals are randomly assigned to vehicle control, positive control (e.g., a known NSAID like indomethacin), and treatment groups (various doses of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate).

• Compound Administration: The test compound or vehicle is administered via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a specified time before carrageenan injection.

• Induction of Inflammation: 0.1 mL of 1% carrageenan solution in sterile saline is injected into the sub-plantar surface of the right hind paw.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection.

• Data Analysis: The percentage of edema inhibition is calculated for each group relative to the vehicle control group.

Formalin-Induced Nociception Model

The formalin test is a model of persistent pain that allows for the assessment of both acute (neurogenic) and tonic (inflammatory) pain responses.[12] Subcutaneous injection of a dilute formalin solution into the paw elicits a biphasic nocifensive behavior (licking and biting of the injected paw).[12]

Experimental Protocol: Formalin Test in Mice

• Animal Acclimatization: Male Swiss albino mice (20-25g) are acclimatized and habituated to the observation chambers.

• Grouping and Administration: Similar to the carrageenan model, mice are grouped and administered the test compound or vehicle.

• Induction of Nociception: 20 µL of 5% formalin solution is injected into the dorsal surface of the right hind paw.

• Behavioral Observation: Immediately after injection, the mouse is placed in a transparent observation chamber. The total time spent licking and biting the injected paw is recorded for two distinct phases: the early phase (0-5 minutes) and the late phase (15-30 minutes).

• Data Analysis: The duration of nocifensive behavior in the treatment groups is compared to the vehicle control group for both phases.

Visualizing the Pathways

To better understand the molecular context in which Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate and LTB4 receptor antagonists exert their effects, the following diagrams illustrate their respective signaling pathways and a typical experimental workflow.

Caption: Proposed signaling pathway for hepoxilin-mediated nociception.

Caption: Mechanism of action of LTB4 receptor antagonists in inflammation.

Caption: General workflow for in vivo efficacy testing.

Conclusion and Future Directions

While direct evidence for the in vivo efficacy of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is currently limited, the existing body of research on related hepoxilins provides a strong rationale for its investigation as a modulator of inflammation and pain. Its structural features suggest a potential role as a pro-inflammatory mediator, making it and its downstream signaling pathways attractive targets for the development of novel anti-inflammatory and analgesic therapies.

Future in vivo studies employing the models and protocols outlined in this guide will be crucial to elucidate the precise biological functions of this specific methyl ester. A direct comparison with established agents like LTB4 receptor antagonists will provide valuable insights into its relative potency and therapeutic potential. Furthermore, exploring its effects in models of chronic inflammation and neuropathic pain could uncover novel applications for this intriguing class of lipid mediators. The continued exploration of the complex world of oxylipins holds the promise of unlocking new strategies for the management of a wide range of inflammatory diseases.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Quantifying Epoxy Fatty Acid Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Isomeric Precision in Lipid Signaling

Epoxy fatty acids (EpFAs) are a class of lipid mediators derived from the cytochrome P450 (CYP)-mediated epoxidation of polyunsaturated fatty acids. These molecules, including epoxyeicosatrienoic acids (EETs) and epoxydocosapentaenoic acids (EDPs), are pivotal in regulating a host of physiological processes, from inflammation and blood pressure to angiogenesis and pain. Their biological activity, however, is exquisitely dependent on their specific structure. The precise location of the epoxide on the fatty acid chain (regioisomerism) and its three-dimensional orientation (stereoisomerism or enantiomerism) can dramatically alter or even reverse its function.

This isomeric complexity presents a significant analytical challenge. Quantifying the total concentration of an EpFA is often insufficient; a robust analytical method must differentiate and accurately measure these closely related isomers. Furthermore, as research progresses from basic discovery to multi-center clinical studies, the ability to compare data across different laboratories, instruments, and even analytical platforms becomes paramount. This is where cross-validation is not just a regulatory formality but a cornerstone of scientific rigor.

This guide provides an in-depth comparison of the predominant analytical methods for EpFA isomer quantification. It details the causality behind experimental choices and presents a framework for executing a scientifically sound cross-validation to ensure data integrity, comparability, and reliability in research and development settings.

Part 1: A Comparative Analysis of Core Analytical Platforms

The accurate quantification of EpFA isomers hinges on the synergy between high-resolution chromatographic separation and highly sensitive, specific mass spectrometric detection. The choice of platform is a critical decision dictated by the specific research question, required level of isomeric detail, and available resources.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

LC-MS has become the premier analytical methodology for EpFA analysis due to its exceptional sensitivity, selectivity, and applicability to complex biological matrices.[1]

• Chromatographic Separation: The Key to Isomer Resolution

  • Reversed-Phase (RP) Chromatography: RP-LC, typically using C18 columns, separates lipids based on their hydrophobicity. While effective for separating EpFAs from other lipid classes, it often fails to resolve regioisomers (e.g., 11,12-EET from 14,15-EET).

  • Chiral Chromatography: This is indispensable for separating enantiomers (e.g., 14(R),15(S)-EET from 14(S),15(R)-EET).[2] The use of chiral stationary phases is crucial because enantiomers can have distinct biological activities and metabolic fates.[3] Failure to perform chiral separation can lead to misleading biological interpretations.

• Mass Spectrometric Detection: The Engine of Sensitivity and Specificity

  • Triple Quadrupole (QqQ) MS: This is the workhorse for targeted quantification. Using Multiple Reaction Monitoring (MRM), a QqQ instrument can selectively monitor specific precursor-to-product ion transitions for each EpFA isomer, providing excellent sensitivity and minimizing interference from the biological matrix.[4][5]

  • High-Resolution Mass Spectrometry (HRMS): Instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap provide high mass accuracy, which aids in the confident identification of analytes and can be used for both targeted and untargeted (lipidomics) approaches.

Gas Chromatography-Mass Spectrometry (GC-MS): A Legacy Platform with Niche Strengths

Before the widespread adoption of LC-MS, GC-MS was a primary tool for fatty acid analysis.

• Methodology: GC-MS requires that the non-volatile EpFAs be chemically modified into volatile derivatives, typically through transesterification to fatty acid methyl esters (FAMEs) followed by silylation of any hydroxyl groups.[6]

• Advantages: GC can offer extremely high chromatographic resolution, potentially separating some positional isomers that are challenging for RP-LC.

• Limitations: The extensive sample preparation required for derivatization is a significant drawback. It is time-consuming, introduces potential sources of error and analyte loss, and can be harsh on the thermally labile epoxide ring.

Capillary Electrophoresis (CE): A High-Efficiency Alternative

CE is a powerful separation technique that can achieve very high theoretical plate counts.

• Methodology: Micellar Electrokinetic Chromatography (MEKC), a mode of CE, is particularly suited for separating hydrophobic molecules like EpFAs.[7] It uses micelles in the running buffer to act as a pseudostationary phase, enabling the separation of neutral isomers.

• Advantages: Offers exceptional separation efficiency and requires minimal sample volume.

• Limitations: CE is generally less robust and has lower concentration sensitivity compared to LC-MS, and its interface with mass spectrometry is less standardized.

Performance Comparison Summary

Feature	LC-MS/MS	GC-MS	Capillary Electrophoresis (CE)
Isomer Separation	Excellent with chiral columns for enantiomers; moderate for regioisomers with RP.	High resolution for some positional isomers.	Excellent efficiency, particularly with MEKC.[7]
Sensitivity	Very High (pg/mL to fg/mL range).	High, but can be limited by derivatization efficiency.	Moderate, generally lower than LC-MS.
Sample Preparation	Moderate (e.g., Liquid-Liquid or Solid-Phase Extraction).	Extensive (Hydrolysis, Derivatization).[6]	Minimal.
Throughput	High, suitable for automation.	Low to moderate due to lengthy sample prep.	Moderate.
Primary Application	Gold standard for targeted quantification in complex biological matrices.	Analysis of total fatty acid profiles; specific isomer analysis.	High-resolution separation studies.

Part 2: The Cross-Validation Framework: Ensuring Data Comparability and Integrity

Cross-validation is the formal process of confirming that two distinct analytical methods yield comparable results for the same set of samples. This process is mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical studies supporting drug development.[8][[“]][10] It is critical when:

• Data from different laboratories or studies are being compared or combined.

• A method is transferred to a different instrument or a new analyst.

• An existing method is updated or changed (e.g., switching from GC-MS to a more sensitive LC-MS/MS platform).

Core Validation Parameters

Before a cross-validation can be performed, each individual method must be fully validated. The key parameters, as outlined in the FDA M10 guidance, are summarized below.[11]

Validation Parameter	Description	Typical Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the analyte's retention time in blank matrix.
Accuracy	The closeness of the measured concentration to the true value.	Mean concentration within ±15% of nominal (±20% at LLOQ).
Precision	The degree of scatter between a series of measurements. Expressed as Coefficient of Variation (%CV).	%CV ≤15% (≤20% at LLOQ).
Calibration Curve	The relationship between instrument response and analyte concentration.	Correlation coefficient (r²) ≥ 0.99; back-calculated standards within ±15% of nominal.
LLOQ	The lowest concentration that can be quantified with acceptable accuracy and precision.	Signal-to-noise > 5; Accuracy within ±20%; Precision ≤20% CV.
Matrix Effect	The influence of co-eluting matrix components on the ionization of the analyte.	CV of matrix factor across different lots of matrix should be ≤15%.
Stability	Analyte stability in the biological matrix under various storage and handling conditions.	Mean concentration within ±15% of baseline/freshly prepared samples.

Experimental Workflow for Cross-Validation

The goal is to demonstrate that Method B (new) is equivalent to Method A (original).

Caption: Logical workflow for a bioanalytical method cross-validation study.

Step-by-Step Cross-Validation Protocol

• Establish Acceptance Criteria: The most common criterion is that the mean concentration difference between the two methods for at least two-thirds of the samples should be within ±20% of the overall mean for those samples.

• Sample Selection: Select a minimum of three quality control (QC) samples (low, mid, high concentrations) and a representative set of at least 20 biological study samples. The study samples should span the quantifiable range.

• Analysis: Analyze the selected samples in triplicate with both analytical methods. It is crucial that the same sample aliquots are used for both analyses to minimize variability from sample handling.

• Data Evaluation:

  • For each sample, calculate the mean concentration from each method (Mean_A, Mean_B).

  • Calculate the overall mean for each sample: (Mean_A + Mean_B) / 2.

  • Calculate the percent difference: [(Mean_A - Mean_B) / Overall_Mean] * 100.

  • Assess if at least 67% (i.e., 2/3) of the samples meet the ±20% acceptance criterion.

Example Cross-Validation Data: LC-MS/MS vs. GC-MS for 14,15-EET

Sample ID	LC-MS/MS (ng/mL)	GC-MS (ng/mL)	Overall Mean (ng/mL)	% Difference	Pass/Fail
QC Low	2.45	2.68	2.57	-8.9%	Pass
QC Mid	24.8	26.1	25.45	-5.1%	Pass
QC High	81.2	76.5	78.85	+5.9%	Pass
Study 001	5.6	6.5	6.05	-14.9%	Pass
Study 002	15.2	12.8	14.0	+17.1%	Pass
Study 003	33.1	40.5	36.8	-20.1%	Fail
...	...	...	...	...	...

In this hypothetical example, the failure of Study Sample 003 would warrant investigation. A potential cause could be an interference in the GC-MS method at that concentration level that is not present in the more selective LC-MS/MS method.

Part 3: Detailed Experimental Protocol: Chiral LC-MS/MS Method

This section provides a self-validating protocol for the quantification of EpFA isomers in human plasma, representing a current state-of-the-art approach.

Workflow Diagram

Caption: Experimental workflow for chiral LC-MS/MS analysis of EpFA isomers.

Step-by-Step Methodology

• Sample Preparation (Solid-Phase Extraction):

  • Causality: The goal is to isolate the EpFAs from the complex plasma matrix, removing proteins and phospholipids that interfere with LC-MS analysis and cause ion suppression.

  • Protocol:

    • To 100 µL of plasma in a polypropylene tube, add 10 µL of an internal standard (IS) working solution (e.g., a deuterated EpFA analog like d11-14,15-EET) and 400 µL of methanol to precipitate proteins.

    • Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes.

    • Transfer the supernatant to a new tube.

    • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

    • Load the supernatant onto the SPE cartridge.

    • Wash the cartridge with 1 mL of 15% methanol in water to remove polar interferences.

    • Elute the EpFAs with 1 mL of methyl formate or ethyl acetate.

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 50 µL of the initial mobile phase.

• Chiral Liquid Chromatography:

  • Causality: A chiral stationary phase is required to physically separate the enantiomeric pairs, allowing for their individual detection by the mass spectrometer.

  • Parameters:

    • Column: Chiral AGP (α1-acid glycoprotein) or similar column.

    • Mobile Phase A: 10 mM Ammonium Acetate in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: A shallow gradient, e.g., 20% to 50% B over 15 minutes. Fine-tuning is critical for resolving all isomers.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 25°C.

• Tandem Mass Spectrometry:

  • Causality: MRM provides the specificity to detect the target EpFA isomers even if they are not perfectly resolved chromatographically from other matrix components.

  • Parameters:

    • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

    • MRM Transitions: Monitor the transition from the precursor ion [M-H]⁻ to a specific product ion for each EpFA isomer and internal standard.

      • Example for 14,15-EET: m/z 319.2 → m/z 195.1

      • Example for d11-14,15-EET IS: m/z 330.2 → m/z 206.1

• Data Analysis and Quantification:

  • Causality: The use of a stable isotope-labeled internal standard corrects for any analyte loss during sample preparation and for variations in instrument response, ensuring accurate quantification.

  • Protocol:

    • Integrate the chromatographic peak areas for each EpFA isomer and the internal standard.

    • Calculate the peak area ratio (Analyte Area / IS Area).

    • Generate a calibration curve by plotting the peak area ratio against the known concentration for a series of calibration standards.

    • Use linear regression with a 1/x or 1/x² weighting to determine the best fit.

    • Calculate the concentration of the EpFA isomers in the unknown samples using the regression equation from the calibration curve.

Conclusion: A Commitment to Rigorous and Reproducible Science

The quantification of epoxy fatty acid isomers is a complex analytical task where precision and accuracy are non-negotiable. While LC-MS/MS has emerged as the most powerful and versatile platform, the choice of methodology must be rigorously validated to prove it is fit for purpose. Cross-validation serves as the ultimate quality check, ensuring that data generated across different labs, platforms, or time points are reliable and comparable. By understanding the causality behind each experimental step and adhering to a stringent validation framework, researchers can generate high-quality, reproducible data that will advance our understanding of the critical role these lipid mediators play in health and disease.

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A Comparative Guide to the Biological Action of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

For researchers, scientists, and drug development professionals, understanding the nuanced biological activities of lipid mediators is paramount for innovation. This guide provides an in-depth comparative analysis of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate, an oxidized metabolite of linoleic acid. In the absence of a fully elucidated direct mechanism of action for this specific molecule, this guide will contextualize its potential activities by comparing it with closely related and better-characterized oxidized linoleic acid metabolites (OXLAMs). We will delve into the enzymatic pathways governing its formation and metabolism, explore its potential roles in cellular signaling with a focus on inflammation and nociception, and provide detailed experimental protocols for its characterization.

Introduction to Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate and the Landscape of OXLAMs

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate belongs to a diverse class of signaling molecules known as oxidized linoleic acid metabolites (OXLAMs). These molecules are generated from the essential fatty acid, linoleic acid, through the action of various oxidative enzymes. OXLAMs are implicated in a wide array of physiological and pathological processes, including the regulation of inflammation, pain perception, and the maintenance of the skin's permeability barrier.[1] The specific stereochemistry of the epoxy and hydroxyl groups, as well as the geometry of the double bonds, are critical determinants of their biological activity.

The metabolism of linoleic acid can be broadly categorized into three main enzymatic pathways: the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) pathways.[2] While the COX and LOX pathways are well-known for producing pro-inflammatory mediators, the CYP450 pathway generates epoxy fatty acids (EpFAs) which often exhibit anti-inflammatory properties.[2] Our subject molecule, a hydroxy-epoxy-octadecadienoate, is a product of these intricate metabolic cascades.

Biosynthesis and Metabolism: A Comparative Perspective

The formation of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is likely a multi-step enzymatic process. The initial oxidation of linoleic acid by lipoxygenases or cytochrome P450 enzymes produces hydroperoxy-octadecadienoates (HpODEs), which are then further metabolized to a variety of products including hydroxy-epoxy derivatives.[1]

A key enzyme in the metabolism of epoxy fatty acids is the soluble epoxide hydrolase (sEH) . This enzyme converts epoxides to their corresponding diols, often resulting in a change or termination of their biological activity.[1][2] Therefore, the biological effects of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate are intrinsically linked to its susceptibility to sEH-mediated hydrolysis. Inhibition of sEH has emerged as a therapeutic strategy to enhance the beneficial effects of endogenous epoxy fatty acids.[3][4]

Diagram: Biosynthesis and Metabolism of Epoxy-Hydroxy-Octadecadienoates

Caption: Enzymatic pathways for the generation and metabolism of the target compound.

Comparative Biological Activities

While direct experimental data on the specific biological activities of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is limited, we can infer its potential functions by comparing it with other well-characterized OXLAMs.

Role in Nociception (Pain Signaling)

Recent studies have highlighted the role of related 11-hydroxy-epoxide derivatives of linoleic acid in activating trigeminal neurons, which are critically involved in headache and facial pain.[5] For instance, 11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate (11H-12,13E-LA) and 11-hydroxy-9,10-trans-epoxy-(12Z)-octadecenoate (11H-9,10E-LA) have been shown to elicit calcium transients in trigeminal neuron subpopulations, suggesting they contribute to nociception.[5]

Table 1: Comparative Effects of OXLAMs on Trigeminal Neuron Activation [5]

Compound	Concentration	% Responding Neurons
Linoleic Acid (LA)	5 µM	11.6 ± 3.1
9-hydroxy-octadecadienoic acid (9-HODE)	5 µM	9.7 ± 3.4
11H-12,13E-LA	5 µM	34.1 ± 2.4
11K-12,13E-LA	5 µM	32.5 ± 5.9
11H-9,10E-LA	5 µM	28.9 ± 3.2

Data presented as mean ± SEM.

This suggests that Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate may also possess nociceptive properties, a hypothesis that warrants direct experimental validation.

Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a family of nuclear receptors that play crucial roles in lipid and glucose metabolism, as well as inflammation.[6] Several OXLAMs have been identified as ligands for PPARs. For example, 13-S-hydroxyoctadecadienoic acid (13-S-HODE) has been shown to bind to and down-regulate PPAR-δ, inducing apoptosis in colorectal cancer cells.[7][8] In contrast, 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA) is a potent activator of PPARα, which is involved in fatty acid oxidation.[9]

Given the structural similarity of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate to other PPAR-activating lipid mediators, it is plausible that it may also interact with one or more of the PPAR isoforms. This potential interaction could have significant implications for its role in metabolic regulation and inflammation.

Diagram: Potential Signaling Pathways

Caption: Hypothesized signaling pathways for the target compound.

Experimental Protocols for Characterization

To elucidate the precise biological mechanism of action of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate and enable robust comparisons with other lipid mediators, a series of well-defined experimental workflows are essential.

Quantification of Lipid Mediators by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of lipid mediators in biological samples.[10]

Step-by-Step Protocol:

• Sample Preparation:

  • Thaw biological samples (e.g., plasma, cell culture supernatant) on ice.

  • Perform protein precipitation by adding four volumes of cold methanol containing an internal standard (e.g., a deuterated analog of the analyte).

  • Vortex and incubate at -20°C for 20 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant for solid-phase extraction (SPE).

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the lipid mediators with a high percentage of organic solvent (e.g., methanol or ethyl acetate).

  • Dry the eluate under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol/water, 50/50, v/v).

  • Inject the sample into a reverse-phase C18 column for chromatographic separation.

  • Use a gradient elution with mobile phases typically consisting of water and acetonitrile/methanol, both containing a small amount of acid (e.g., 0.1% formic acid) to improve ionization.

  • Perform mass spectrometric detection using a triple quadrupole mass spectrometer in negative ion mode with multiple reaction monitoring (MRM) for specific quantification of the target analyte and its internal standard.

Diagram: LC-MS/MS Workflow for Lipid Mediator Analysis

Caption: Workflow for the quantification of lipid mediators.

In Vitro Assays for Biological Activity

Calcium Imaging in Primary Neurons:

To assess the potential nociceptive effects, calcium imaging can be performed on primary cultures of trigeminal neurons.

• Isolate and culture trigeminal ganglia from rodents.

• Load the cultured neurons with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Establish a baseline fluorescence reading.

• Perfuse the cells with a solution containing Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate at various concentrations.

• Record changes in intracellular calcium concentration by measuring the fluorescence intensity.

• As positive controls, use known activators of trigeminal neurons such as capsaicin or prostaglandin E2.

PPAR Reporter Gene Assay:

To investigate the interaction with PPARs, a reporter gene assay can be employed.

• Co-transfect a suitable cell line (e.g., HEK293T) with a plasmid expressing a specific PPAR isoform (α, δ, or γ) fused to a DNA-binding domain and a reporter plasmid containing a luciferase gene under the control of a PPAR response element.

• Treat the transfected cells with varying concentrations of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

• Include known PPAR agonists as positive controls (e.g., GW7647 for PPARα, GW501516 for PPARδ, rosiglitazone for PPARγ).

• After an incubation period, lyse the cells and measure luciferase activity, which is indicative of PPAR activation.

Conclusion and Future Directions

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a structurally intriguing oxidized metabolite of linoleic acid with the potential for significant biological activity. While its precise mechanism of action is yet to be fully elucidated, by drawing comparisons with related OXLAMs, we can hypothesize its involvement in nociception and PPAR-mediated signaling pathways. The experimental protocols outlined in this guide provide a framework for systematically investigating these hypotheses.

Future research should focus on:

• Direct Receptor Identification: Employing techniques such as affinity chromatography or photoaffinity labeling to identify the specific cellular receptors for this molecule.

• In Vivo Studies: Utilizing animal models of pain and inflammation to determine the physiological and pathological relevance of this compound.

• Structure-Activity Relationship Studies: Synthesizing and testing various stereoisomers and analogs to understand the structural determinants of its biological activity.

By pursuing these avenues of research, we can unlock the full therapeutic potential of this and other novel lipid mediators.

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A Researcher's Guide to Evaluating the Off-Target Effects of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate Isomers

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate and compare the off-target effects of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate (MEHO) isomers. As oxidized metabolites of linoleic acid, these bioactive lipids present a complex challenge due to their structural similarities and potential for pleiotropic effects.[1] A thorough understanding of their off-target interactions is paramount for elucidating their precise biological roles and for the development of safe and effective therapeutics.[2][3]

This document moves beyond a simple listing of protocols, offering a strategic workflow that integrates cellular, proteomic, and genomic approaches. The causality behind each experimental choice is explained to ensure a self-validating and robust evaluation process.

The Imperative for Off-Target Profiling of Bioactive Lipids

Bioactive lipids, such as the isomers of MEHO, often engage with multiple protein targets to exert their effects. While on-target activity is the focus of initial discovery, unintended interactions—off-target effects—can lead to unforeseen toxicity or even reveal novel therapeutic opportunities.[3][4] Early and comprehensive off-target screening is a critical step in the drug discovery pipeline to mitigate the risk of late-stage failures and to build a comprehensive safety profile.[2][5] This guide proposes a multi-pronged approach to systematically characterize and compare the off-target profiles of different MEHO isomers.

A Strategic Workflow for Off-Target Evaluation

A hierarchical approach is recommended, beginning with broad phenotypic screens and progressively moving towards more specific, target-based, and global analyses. This workflow is designed to be resource-efficient, generating decision-making data at each stage.

Caption: A phased experimental workflow for evaluating MEHO isomer off-target effects.

Phase 1: Foundational Cytotoxicity and Viability Assays

The initial step is to determine the concentration-dependent effects of each MEHO isomer on cell health. This is crucial for distinguishing specific off-target effects from generalized cytotoxicity and for selecting appropriate concentrations for subsequent, more sensitive assays.

Experimental Protocol: Cell Viability (MTT Assay)

• Cell Seeding: Plate a relevant cell line (e.g., human umbilical vein endothelial cells - HUVECs) in a 96-well plate at a density of 1 x 104 cells/well and allow to adhere overnight.

• Compound Treatment: Prepare serial dilutions of each MEHO isomer (e.g., from 0.1 µM to 100 µM) in appropriate cell culture medium. Add the diluted compounds to the cells and incubate for 24-48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Comparative Data Presentation

MEHO Isomer	IC50 (µM) - 24h	IC50 (µM) - 48h
Isomer A	> 100	85.2
Isomer B	75.6	42.1
Isomer C	> 100	> 100
Isomer D	52.3	28.9

Table 1: Hypothetical comparative cytotoxicity of MEHO isomers on HUVECs.

Phase 2: Targeted Off-Target Profiling

With a non-toxic concentration range established, the next step is to screen the isomers against a panel of known protein targets that are frequently implicated in adverse drug reactions.[5] This provides a rapid assessment of potential liabilities.

Experimental Protocol: In Vitro Safety Panel Screening

• Compound Submission: Provide each MEHO isomer at a high concentration (e.g., 10 µM) to a commercial provider of safety screening services (e.g., Reaction Biology).[5]

• Panel Selection: Choose a broad panel that includes targets such as G-protein coupled receptors (GPCRs), kinases, ion channels, and transporters.[5]

• Assay Performance: The service provider will perform binding or functional assays for each target.

• Data Reception: Receive a report detailing the percent inhibition or activation for each target. A common threshold for a significant "hit" is >50% inhibition at a 10 µM screening concentration.

Comparative Data Presentation

Target	Isomer A (% Inhibition)	Isomer B (% Inhibition)	Isomer C (% Inhibition)	Isomer D (% Inhibition)
GPCRs
5-HT2B Receptor	8	62	5	12
Adrenergic α1A	3	4	2	55
Kinases
ROCK1	12	9	78	15
VEGFR2	5	7	4	6
Ion Channels
hERG	2	15	1	3

Table 2: Hypothetical results from a targeted off-target safety panel screen.

Phase 3: Unbiased Global Profiling

While targeted panels are excellent for known liabilities, they cannot identify novel or unexpected off-targets. Therefore, unbiased "omic" approaches are essential for a comprehensive understanding.[6][7]

Proteomic Profiling for Target Engagement

Mass spectrometry-based proteomics can identify changes in the abundance of thousands of proteins following treatment with each isomer, providing a global view of the cellular response.[6][8]

Experimental Protocol: Proteomic Analysis

• Cell Culture and Lysis: Treat a suitable cell line (e.g., HepG2) with a non-toxic concentration (e.g., 10 µM) of each MEHO isomer for 24 hours. Harvest and lyse the cells.

• Protein Digestion: Quantify the protein concentration, and digest the proteins into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6]

• Data Analysis: Use appropriate software (e.g., MaxQuant) to identify and quantify proteins. Perform statistical analysis to identify proteins that are significantly up- or down-regulated by each isomer compared to a vehicle control.

Gene Expression Analysis

Changes in protein levels are often preceded by changes in gene expression. RNA-Sequencing can provide a complementary dataset to the proteomic analysis, revealing affected signaling pathways.

Experimental Protocol: RNA-Sequencing

• Cell Treatment and RNA Extraction: Treat cells as described for the proteomic analysis. Extract total RNA using a suitable kit.

• Library Preparation: Prepare sequencing libraries from the extracted RNA.

• Sequencing: Sequence the libraries on a high-throughput sequencing platform.

• Data Analysis: Align reads to the reference genome and perform differential gene expression analysis. Use tools like Ingenuity Pathway Analysis to identify enriched biological pathways.[9]

Visualizing Affected Pathways

The data from proteomic and genomic analyses can be used to construct signaling pathway diagrams, providing a visual representation of the off-target effects.

Caption: Hypothetical pathway affected by MEHO Isomer B off-target activity.

Conclusion and Future Directions

This guide outlines a systematic and robust strategy for the comparative evaluation of off-target effects of Methyl 12,13-Epoxy-11-hydroxy-octadecadienoate isomers. By integrating foundational cytotoxicity assays with targeted safety panels and global proteomic and genomic analyses, researchers can build a comprehensive profile of each isomer's activity. The identification of specific off-targets, such as the hypothetical inhibition of the 5-HT2B receptor by Isomer B, provides actionable data for further investigation and can guide the selection of the most promising candidates for further development. Future work should focus on validating these off-target interactions through orthogonal methods, such as cellular thermal shift assays (CETSA) or direct binding assays, and exploring their functional consequences in more complex biological systems.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

This guide provides essential safety and logistical information for the proper disposal of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. As a specialized fatty acid methyl ester (FAME) containing a reactive epoxide group, this compound requires meticulous handling and disposal procedures to ensure laboratory safety, environmental protection, and regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Compound Profile and Inherent Risks

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate is a complex organic molecule used in specialized research contexts.[1] Its structure presents a dual character: a fatty acid methyl ester backbone, which is common in biological studies and biodiesel research, and a chemically reactive epoxide ring.[2][3][4]

Property	Value / Characteristic	Source
Molecular Formula	C₁₉H₃₂O₄	[1][7][8]
Molecular Weight	324.45 g/mol	[1][7][8]
Physical State	Liquid (typically supplied in solution)	[1][8]
Solubility	Insoluble to very low solubility in water; soluble in organic solvents.	[2]
Key Functional Groups	Methyl Ester, Epoxide, Hydroxyl, Alkene	[9]
Reactivity Profile	The epoxide ring is reactive. May react with strong acids or oxidizing agents.[10] Considered air and light sensitive.[11]

Core Principles of Chemical Waste Management

Before proceeding to the specific protocol, it is crucial to understand the foundational principles of laboratory hazardous waste management. These principles are designed to prevent dangerous reactions, protect personnel, and ensure environmental stewardship.

• Segregation at the Source : Never mix incompatible waste streams.[6][12][13] Mixing this compound with acids, for example, could trigger a hazardous reaction. Waste should be sorted into categories such as organic solvents, acids, bases, and oxidizers.[6]

• No Drain Disposal : Organic compounds with low water solubility and potential reactivity, like this one, must never be poured down the drain. Sink disposal is reserved for only a small subset of non-hazardous, water-soluble, and biodegradable substances.[12]

• Proper Containment : Use only chemically resistant, leak-proof containers for waste accumulation.[6] Ensure containers are always sealed when not in use.

• Clear and Accurate Labeling : All waste containers must be labeled with the words "Hazardous Waste," the full chemical names of all constituents (no formulas or abbreviations), the associated hazards (e.g., Flammable, Reactive), and the date the container became full.[12]

• Designated Accumulation Area : All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of the laboratory personnel.[12]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of waste containing Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

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• 7. METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE | 911634-07-6 | INDOFINE Chemical Company [indofinechemical.com]
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• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

Navigating the Safe Handling of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific reasoning behind them, ensuring a culture of safety and excellence in your laboratory.

Understanding the Compound: A Proactive Approach to Safety

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The following table outlines the minimum required PPE, with explanations rooted in the potential chemical hazards.

PPE Component	Specifications and Rationale
Eye Protection	Chemical splash goggles are mandatory. Safety glasses do not provide a sufficient seal to protect against splashes.[3][4] A face shield should be worn over goggles when handling larger quantities (>25 mL) or when there is a significant splash risk.[3][5]
Hand Protection	Disposable nitrile gloves are the minimum requirement for incidental contact.[3] Given the reactive nature of epoxides, consider double-gloving for added protection. If prolonged contact is anticipated, heavier-duty chemical-resistant gloves (e.g., butyl rubber or Viton™) should be used. Always inspect gloves for any signs of degradation or perforation before use.
Body Protection	A flame-resistant lab coat is essential to protect against splashes and spills.[4][6] Ensure the lab coat is fully buttoned. For tasks with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended.[6]
Footwear	Fully enclosed, chemical-resistant shoes are required.[4]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if there is a risk of aerosolization, a respirator may be necessary. The type of respirator should be determined by a formal risk assessment.[4][6]

Operational Plan: A Step-by-Step Workflow for Safe Handling

The following workflow is designed to guide you through the safe handling of Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate from receipt to disposal.

Caption: Safe handling workflow for Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate.

Experimental Protocol

• Preparation:

  • Before beginning any work, conduct a thorough hazard assessment for the specific procedure. If an SDS for a similar compound is available, review it carefully.

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate height.

• Handling:

  • When weighing or measuring the compound, perform these tasks within the chemical fume hood to contain any potential dust or vapors.

  • Use a spatula or other appropriate tools to handle the solid material. Avoid creating dust. If the compound is in a solution, use a calibrated pipette or syringe.

  • During the experiment, keep all containers with the compound capped when not in use.

• Cleanup:

  • Decontaminate all glassware and surfaces that have come into contact with the compound. A suitable solvent (e.g., acetone, ethanol) followed by soap and water is generally effective.

  • Wipe down the work area within the fume hood with the appropriate cleaning agents.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of laboratory safety and environmental responsibility.

• Unused Compound: Unused or expired Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate should be disposed of as hazardous chemical waste. Do not mix it with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, pipette tips, and paper towels, must be collected in a designated hazardous waste container.

• Cured vs. Uncured Waste: While fully cured, solid epoxy resins are often considered non-hazardous, the unreacted compound is not.[7][8][9] Do not attempt to cure residual amounts of this compound for disposal unless it is part of a validated and approved procedure. All waste containing the uncured compound must be treated as hazardous.

• Labeling and Storage: All waste containers must be clearly labeled with the full chemical name and the words "Hazardous Waste." Store the waste in a designated satellite accumulation area until it is collected by EHS.

Emergency Procedures: Be Prepared

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill: For small spills within a chemical fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand). For larger spills, or any spill outside of a fume hood, evacuate the area and contact your institution's EHS department immediately.

By adhering to these guidelines, you can foster a safe and productive research environment while handling Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate with the respect and caution it deserves.

References

• Morisseau, C., & Hammock, B. D. (2013). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 26(4), 557–565. [Link]

• Morisseau, C., & Hammock, B. D. (2005). Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. PubMed, 15(11), 1985-93. [Link]

• MIT EHS. (n.d.). Two-part Reactive Adhesives, e.g. Epoxy. MIT Wiki Service. [Link]

• Greene, J. F., et al. (2000). Differential toxicity of epoxide-containing fatty acids and analogues. ResearchGate. [Link]

• Cyberlipid. (n.d.). Epoxy FA. [Link]

• Lion Technology. (2013, April 23). How to Dispose of 2-Part Epoxy Solutions. [Link]

• Entropy Resins. (2024, May 22). Guidelines for Safe Epoxy Disposal. [Link]

• West System. (n.d.). How Can You Safely Dispose Of Epoxy?[Link]

• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories. University of Washington. [Link]

• Henderson, T. J. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. [Link]

• Research Laboratory & Safety Services. (2015, July 22). Personal Protective Equipment Selection Guide. The University of Arizona. [Link]

• Westlab Canada. (2023, July 14). Comprehensive Guide to Lab PPE (Personal Protective Equipment). [Link]

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• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
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